Caprazamycin B

Core Science & Biosynthesis

The Origin and Discovery of Caprazamycin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caprazamycin B is a potent liponucleoside antibiotic with significant activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. This technical guide provides an in-depth overview of the origin, discovery, and initial characterization of Caprazamycin B. It details the producing microorganism, fermentation and purification processes, and the spectroscopic methods used for its structure elucidation. The document also summarizes its biological activity and mechanism of action, offering a comprehensive resource for researchers in the fields of natural product chemistry, microbiology, and infectious disease drug discovery.

Introduction

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB) has created an urgent need for novel antitubercular agents with new mechanisms of action. Natural products, particularly from actinomycetes, have historically been a rich source of antibiotics. Caprazamycin B, discovered in 2003, represents a significant finding in this area, demonstrating potent and selective activity against M. tuberculosis.[1][2] It belongs to the caprazamycin class of liponucleoside antibiotics, which are characterized by a unique chemical scaffold. This guide will delve into the technical details of its discovery and initial characterization.

Origin and Discovery

Producing Microorganism

Caprazamycin B is a natural product produced by the fermentation of a bacterial strain designated Streptomyces sp. MK730-62F2 .[1][2] This strain was isolated from a soil sample, a common practice in the screening for novel antibiotic-producing microorganisms. The genus Streptomyces is well-known for its prolific production of a wide array of secondary metabolites with diverse biological activities, including many clinically important antibiotics.

Fermentation and Production

The production of Caprazamycin B is achieved through submerged fermentation of Streptomyces sp. MK730-62F2. While the precise media composition and fermentation parameters from the original discovery are not fully detailed in publicly available literature, patents describe a general process for the production of caprazamycins.

Experimental Protocol: Fermentation (General)

A typical fermentation process for antibiotic production from Streptomyces involves the following steps:

• Inoculum Preparation: A seed culture of Streptomyces sp. MK730-62F2 is prepared by inoculating a suitable liquid medium and incubating it on a rotary shaker to obtain a sufficient biomass.

• Production Fermentation: The seed culture is then transferred to a larger production fermenter containing a sterile production medium. The medium generally consists of a carbon source (e.g., glucose, starch), a nitrogen source (e.g., yeast extract, peptone), and essential minerals.

• Incubation: The fermentation is carried out under controlled conditions of temperature, pH, and aeration for a specific duration to allow for the optimal production of the antibiotic. Patents related to caprazamycins suggest that cultivation is typically performed for several days.

• Monitoring: The production of Caprazamycin B is monitored throughout the fermentation process using analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Extraction and Purification

Following fermentation, Caprazamycin B is extracted from the culture broth and purified to homogeneity. The lipophilic nature of the molecule dictates the use of organic solvents for extraction.

Experimental Protocol: Extraction and Purification (General)

• Extraction: The fermentation broth is typically first separated into the mycelial cake and the culture filtrate. The active compound is then extracted from both the mycelium and the filtrate using a water-immiscible organic solvent, such as ethyl acetate or butanol.

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract containing a mixture of caprazamycins and other metabolites.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic steps to isolate Caprazamycin B. This multi-step process often includes:

  • Silica Gel Chromatography: The crude extract is loaded onto a silica gel column and eluted with a gradient of solvents (e.g., chloroform-methanol) to separate compounds based on polarity.

  • Reversed-Phase Chromatography: Further purification is achieved using reversed-phase HPLC (RP-HPLC) with a C18 column and a mobile phase typically consisting of a water/acetonitrile or water/methanol gradient.

The purification process is guided by bioassays or analytical monitoring to track the fractions containing the active compound.

Structure Elucidation

The chemical structure of Caprazamycin B was determined through a combination of spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical Properties

The initial characterization of a novel compound involves determining its fundamental physicochemical properties.

Property	Value
Appearance	White powder
Molecular Formula	C₅₁H₇₉N₇O₁₇
Molecular Weight	1086.2 g/mol
Solubility	Soluble in methanol and DMSO; Insoluble in water and hexane.[1]

Spectroscopic Data

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) was used to determine the exact molecular weight and elemental composition of Caprazamycin B. Tandem mass spectrometry (MS/MS) experiments provided information about the fragmentation pattern, which helped in elucidating the structure of the different components of the molecule, including the fatty acid side chain and the nucleoside core.

Biological Activity and Mechanism of Action

Antimicrobial Spectrum

Caprazamycin B exhibits potent and selective activity against mycobacteria, including drug-susceptible and multidrug-resistant strains of M. tuberculosis.[1] It shows weaker activity against other Gram-positive bacteria and is generally inactive against Gram-negative bacteria and fungi.

Mechanism of Action

Caprazamycin B inhibits the biosynthesis of the bacterial cell wall, a well-validated target for antibacterial drugs. Specifically, it targets the enzyme phospho-MurNAc-pentapeptide translocase (MraY) . MraY is an essential integral membrane enzyme that catalyzes a crucial step in the synthesis of peptidoglycan, a vital component of the bacterial cell wall. By inhibiting MraY, Caprazamycin B disrupts cell wall formation, leading to bacterial cell death. This mechanism of action is distinct from many existing antitubercular drugs, making it a promising candidate for combating resistant strains.

Visualizations

Discovery Workflow

Caption: Workflow for the discovery of Caprazamycin B.

Mechanism of Action: MraY Inhibition

Caption: Inhibition of MraY by Caprazamycin B.

Conclusion

The discovery of Caprazamycin B from Streptomyces sp. MK730-62F2 has provided a valuable new scaffold for the development of antitubercular drugs. Its potent activity against M. tuberculosis and its novel mechanism of action targeting MraY make it and its derivatives promising candidates for further preclinical and clinical development. This technical guide has summarized the key aspects of its origin and discovery, providing a foundational resource for the scientific community engaged in the fight against tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]

An In-depth Technical Guide to Caprazamycin B from Streptomyces sp. MK730-62F2

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caprazamycin B is a potent liponucleoside antibiotic produced by the actinomycete Streptomyces sp. MK730-62F2. It exhibits significant activity against Gram-positive bacteria, most notably Mycobacterium tuberculosis, including multi-drug resistant strains. Its unique mode of action involves the inhibition of the bacterial cell wall biosynthesis enzyme phospho-MurNAc-pentapeptide translocase (MraY or Translocase I), a target distinct from many commercial antibiotics, making it a promising candidate for further drug development. This guide provides a comprehensive overview of Streptomyces sp. MK730-62F2, the biosynthesis of Caprazamycin B, detailed experimental protocols for its production and isolation, its antibacterial spectrum, and its known physicochemical properties.

The Producing Organism: Streptomyces sp. MK730-62F2

Streptomyces sp. MK730-62F2 is the natural producer of the caprazamycin family of antibiotics.[1][2][3][4] This strain was identified as a promising source of novel anti-mycobacterial compounds through screening programs. Like other members of the Streptomyces genus, it is a Gram-positive, filamentous bacterium found in the soil. Optimal growth conditions for this strain have been established to support the production of Caprazamycin B.

Culture Conditions

For routine maintenance and growth, Streptomyces sp. MK730-62F2 can be cultivated on various standard media for actinomycetes.

• Solid Media: MS agar, composed of soy flour, mannitol, and agar, is suitable for the growth and sporulation of the organism.[2]

• Liquid Media: Tryptic Soy Broth (TSB) is commonly used for liquid cultures to generate biomass for fermentation or genetic manipulations.[2]

Optimal growth temperature for Streptomyces sp. MK730-62F2 is in the range of 30°C to 37°C.[3]

Biosynthesis of Caprazamycin B

Caprazamycin B is a complex liponucleoside antibiotic. Its intricate structure is assembled through a sophisticated biosynthetic pathway encoded by a dedicated gene cluster within the Streptomyces sp. MK730-62F2 genome.

The Caprazamycin Gene Cluster

The biosynthetic gene cluster for caprazamycins has been identified, cloned, and sequenced.[2] It spans a contiguous 42.3-kb region of the genome and contains 23 open reading frames (ORFs) that are putatively involved in the biosynthesis of the caprazamycin core structure, regulation, export, and self-resistance.[2] The GC content of this region is approximately 70.2%, which is typical for Streptomyces DNA.[2]

Proposed Biosynthetic Pathway

The biosynthesis of Caprazamycin B is a multi-step process involving the coordinated action of numerous enzymes. While the entire pathway is not yet fully elucidated, a proposed route has been outlined based on the functions of the identified genes. The pathway involves the synthesis of the unique (+)-caprazol core, a diazepanone ring, and the attachment of a β-hydroxy fatty acid and a 3-methylglutaryl moiety.

Below is a simplified representation of the proposed biosynthetic pathway for the core structure of Caprazamycin B.

Proposed Biosynthetic Pathway of Caprazamycin B.

Fermentation for Caprazamycin B Production

The production of Caprazamycin B is achieved through submerged fermentation of Streptomyces sp. MK730-62F2. The composition of the fermentation medium and the culture conditions are critical for achieving high yields of the antibiotic.

Fermentation Protocol

The following protocol is based on the information provided in the patent literature for the production of caprazamycins.

Step 1: Inoculum Preparation

• A loopful of a slant culture of Streptomyces sp. MK730-62F2 is inoculated into a 500-mL flask containing 100 mL of a seed medium.

• Seed Medium Composition:

  • Soluble Starch: 2.0%

  • Glucose: 1.0%

  • Yeast Extract: 0.5%

  • Peptone: 0.5%

  • CaCO₃: 0.2%

• The flask is incubated at 28°C for 48 hours on a rotary shaker.

Step 2: Production Fermentation

• The seed culture (5 mL) is transferred to a 500-mL flask containing 100 mL of the production medium.

• Production Medium Composition:

  • Soluble Starch: 4.0%

  • Glucose: 2.0%

  • Soybean Meal: 3.0%

  • Yeast Extract: 0.5%

  • NaCl: 0.2%

  • CaCO₃: 0.2%

• The fermentation is carried out at 28°C for 7 days on a rotary shaker.

Table 1: Fermentation Parameters for Caprazamycin B Production

Parameter	Value
Producing Organism	Streptomyces sp. MK730-62F2
Inoculum	48-hour seed culture
Fermentation Type	Submerged Fermentation
Temperature	28°C
Initial pH	Not specified, typically near neutral for Streptomyces
Aeration	Rotary Shaker
Fermentation Time	7 days

Isolation and Purification of Caprazamycin B

Caprazamycin B is isolated from the fermentation broth through a multi-step purification process involving extraction and chromatography.

Purification Protocol

The following is a generalized protocol for the isolation and purification of Caprazamycin B.

Workflow for the Purification of Caprazamycin B.

Step 1: Extraction

• The fermentation broth is centrifuged to separate the supernatant from the mycelial cake.

• The supernatant is adjusted to a neutral pH and subjected to adsorption chromatography using a resin such as Diaion HP-20.

• The resin is washed with water and then eluted with a gradient of methanol in water. Fractions are monitored for antibacterial activity.

Step 2: Ion-Exchange Chromatography

• The active fractions from the previous step are pooled, concentrated, and applied to an ion-exchange column (e.g., Dowex 50W).

• The column is washed with water and the active compound is eluted with a dilute aqueous ammonia solution.

Step 3: Gel Filtration Chromatography

• The active fractions from the ion-exchange step are concentrated and further purified by gel filtration chromatography on a column such as Sephadex LH-20, eluting with methanol.

Step 4: Final Purification

• Final purification can be achieved by preparative High-Performance Liquid Chromatography (HPLC) to yield pure Caprazamycin B.

Antibacterial Activity of Caprazamycin B

Caprazamycin B demonstrates potent antibacterial activity, primarily against Gram-positive bacteria, with exceptional efficacy against mycobacteria.

Mechanism of Action

Caprazamycin B inhibits the enzyme phospho-MurNAc-pentapeptide translocase (MraY), which is essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[2] This targeted inhibition disrupts cell wall formation, leading to bacterial cell death.

Antibacterial Spectrum

The in vitro antibacterial activity of Caprazamycin B has been evaluated against a range of pathogenic bacteria. The Minimum Inhibitory Concentrations (MICs) are summarized in the table below.

Table 2: In Vitro Antibacterial Activity of Caprazamycin B (MIC in µg/mL)

Bacterial Strain	MIC (µg/mL)
Mycobacterium tuberculosis H37Rv	3.13
Mycobacterium bovis BCG	1.56
Mycobacterium intracellulare	6.25
Mycobacterium avium	12.5
Staphylococcus aureus FDA 209P	3.13
Staphylococcus aureus Smith	3.13
Methicillin-resistant S. aureus (MRSA)	3.13 - 6.25
Enterococcus faecalis ATCC 19433	6.25
Enterococcus faecium ATCC 19434	12.5
Vancomycin-resistant Enterococcus (VRE)	6.25 - 12.5

Physicochemical Properties of Caprazamycin B

Detailed experimental data on the physicochemical properties of Caprazamycin B are not extensively reported in the public literature. However, some properties can be calculated or inferred from available data.

Table 3: Physicochemical Properties of Caprazamycin B

Property	Value
Molecular Formula	C₅₁H₈₃N₅O₂₁
Molecular Weight	1114.2 g/mol
Appearance	White to off-white powder
Solubility	Limited data available. As a liponucleoside, it is expected to have some solubility in polar organic solvents like methanol and DMSO, and limited solubility in water.
Melting Point	Not reported
Stability	Specific stability data under various pH and temperature conditions are not available. Liponucleoside antibiotics can be susceptible to hydrolysis under strong acidic or basic conditions.

Conclusion

Caprazamycin B, produced by Streptomyces sp. MK730-62F2, represents a significant discovery in the search for new anti-tuberculosis agents. Its novel structure and mechanism of action make it a valuable lead compound for the development of new therapeutics to combat drug-resistant bacterial infections. The information provided in this guide, from the cultivation of the producing organism to the biological activity of the final compound, serves as a comprehensive resource for researchers in the field of natural product discovery and drug development. Further research into the optimization of fermentation and purification processes, as well as detailed studies on its physicochemical properties and in vivo efficacy, will be crucial for its potential clinical application.

References

• 1. Synthesis of caprazamycin analogues and their structure--activity relationship for antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Physicochemical properties of antibiotics: A review with an emphasis on detection in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Caprazamycin B: Structure, Properties, and Mechanism

Abstract: Caprazamycin B is a potent liponucleoside antibiotic with significant activity against Mycobacterium tuberculosis, including multidrug-resistant strains. Isolated from Streptomyces sp. MK730-62F2, its unique chemical structure and novel mechanism of action make it a promising candidate for further drug development. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, biological activity, and mechanism of action of Caprazamycin B. Detailed experimental protocols for its isolation, activity assessment, and target inhibition assays are also presented for research and development professionals.

Chemical Structure and Physicochemical Properties

Caprazamycin B is a complex liponucleoside antibiotic.[1] Its structure is characterized by a 5'-β-O-aminoribosyl-glycyluridine core, a unique N-methyldiazepanone ring, and a long-chain β-hydroxy fatty acid linked to a 3-methylglutaryl moiety.[2][3] This intricate structure is crucial for its biological activity.

The definitive molecular formula for Caprazamycin B is C₅₄H₈₉N₅O₂₂.[4] Its key physicochemical properties are summarized in the table below. The molecule is noted to be insoluble in water, which has implications for formulation and delivery.[3]

Property	Value	Reference
Molecular Formula	C₅₄H₈₉N₅O₂₂	[4]
Molecular Weight	1146.28 g/mol	[1]
Appearance	White Powder
Solubility	Insoluble in water	[3]
Soluble in DMSO, DMF	[5]
Hydrogen Bond Acceptors	27	[1]
Hydrogen Bond Donors	7	[1]
Rotatable Bonds	33	[1]
Topological Polar Surface Area	360.71 Ų	[1]
XLogP	0.21	[1]

Mechanism of Action: Inhibition of MraY Translocase

The primary antibacterial mechanism of Caprazamycin B involves the specific inhibition of the phospho-N-acetylmuramoyl-pentapeptide translocase, commonly known as MraY or Translocase I.[1] MraY is an essential integral membrane enzyme in bacteria that catalyzes a critical, early step in the biosynthesis of peptidoglycan, a vital component of the bacterial cell wall.

MraY facilitates the transfer of the phospho-MurNAc-pentapeptide moiety from the soluble precursor UDP-MurNAc-pentapeptide to the lipid carrier, undecaprenyl phosphate (C₅₅-P), forming Lipid I (undecaprenyl-pyrophosphoryl-MurNAc-pentapeptide). By inhibiting MraY, Caprazamycin B effectively blocks the formation of Lipid I, thereby halting the entire peptidoglycan synthesis pathway and leading to bacterial cell death.

References

• 1. caprazamycin B | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Identification and Manipulation of the Caprazamycin Gene Cluster Lead to New Simplified Liponucleoside Antibiotics and Give Insights into the Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Compound: CAPRAZAMYCIN B (CHEMBL1923645) - ChEMBL [ebi.ac.uk]
• 5. Thermodynamic Assessment of the Pyrazinamide Dissolution Process in Some Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Liponucleoside Structure of Caprazamycin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caprazamycin B is a potent liponucleoside antibiotic with significant activity against Mycobacterium tuberculosis, including multidrug-resistant strains.[1] Isolated from Streptomyces sp. MK730-62F2, it belongs to a class of natural products that inhibit the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the bacterial peptidoglycan biosynthesis pathway.[1] The unique structural features of Caprazamycin B, particularly its complex liponucleoside core, have made it a subject of extensive research for the development of new anti-tuberculosis agents. This guide provides an in-depth analysis of its structure, supported by available quantitative data, experimental methodologies, and visual diagrams to facilitate a comprehensive understanding for researchers in the field.

The Liponucleoside Core of Caprazamycin B

The chemical structure of Caprazamycin B is characterized by a complex assembly of a nucleoside, a lipid chain, and a unique diazepanone ring system. This intricate architecture is crucial for its biological activity. The core components of Caprazamycin B include:

• A Uridine Moiety: Forming the nucleoside part of the molecule.

• A 5'-amino-5'-deoxy-D-ribose Sugar: Linked to the uridine base.

• A Glycyl-uridine Linkage: Connecting the amino sugar to a glycine residue.

• A (+)-Caprazol Core: A central diazepanone ring structure.[1]

• A 3-Methylglutaryl (3-MG) Moiety: An uncommon feature linked to the lipid portion.[1]

• A β-hydroxy Fatty Acid Chain: A lipid tail of variable length, with the specific length and branching pattern contributing to the differentiation of the various caprazamycin analogues (A-G).[1]

The absolute structure of Caprazamycin B has been elucidated through a combination of 2D NMR spectroscopy, X-ray crystallography of its degradation products, and total synthesis.[2][3]

Quantitative Data

The following tables summarize the available quantitative data for Caprazamycin B and its analogues.

Table 1: Physicochemical Properties of Caprazamycin B

Property	Value	Reference
Molecular Formula	C49H71N7O19S	IUPHAR/BPS Guide to PHARMACOLOGY
Molecular Weight	1146.28 g/mol	[4]
Hydrogen Bond Acceptors	27	[4]
Hydrogen Bond Donors	7	[4]
Rotatable Bonds	33	[4]
Topological Polar Surface Area	360.71 Å2	[4]
XLogP	0.21	[4]

Table 2: In Vitro Antimicrobial Activity of Caprazamycins (Minimum Inhibitory Concentration - MIC)

Organism	Caprazamycin B (µg/mL)	Caprazamycin A (µg/mL)	Reference
Mycobacterium tuberculosis H37Rv	6.25 - 12.5	-	[1]
Mycobacterium smegmatis ATCC607	-	6.25	[5]
Drug-Resistant M. smegmatis	-	6.25 - 12.5	[1]
Methicillin-resistant Staphylococcus aureus (MRSA)	3.13 - 12.5 (Palmitoyl caprazol)	-	[5]
Vancomycin-resistant Enterococcus (VRE)	3.13 - 12.5 (Palmitoyl caprazol)	-	[5]

Experimental Protocols

Structure Elucidation Methodologies

The determination of the complex structure of Caprazamycin B relied on a combination of advanced analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To determine the planar structure and stereochemistry of the molecule.

• General Protocol:

  • Sample Preparation: A purified sample of Caprazamycin B is dissolved in a suitable deuterated solvent (e.g., DMSO-d6, CD3OD).

  • Data Acquisition: A suite of 1D (1H, 13C) and 2D NMR experiments are performed. These typically include:

    • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within the same molecule.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range couplings between protons and carbons, which is crucial for connecting different structural fragments.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in the determination of stereochemistry.

  • Data Analysis: The chemical shifts, coupling constants, and cross-peaks from the various spectra are analyzed to piece together the molecular structure.

2. Mass Spectrometry (MS):

• Objective: To determine the molecular weight and elemental composition.

• General Protocol:

  • Sample Introduction: The sample is introduced into the mass spectrometer, typically using electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

  • Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ion and its fragments are measured. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, allowing for the determination of the elemental formula.

  • Fragmentation Analysis (MS/MS): Tandem mass spectrometry can be used to fragment the molecular ion and analyze the resulting fragments, providing further structural information.

3. X-ray Crystallography:

• Objective: To determine the absolute configuration of key structural components.

• Note: Due to the difficulty in obtaining suitable crystals of the entire Caprazamycin B molecule, its degradation products, caprazene and caprazol, were subjected to X-ray crystallographic analysis to confirm their absolute structures.[2][3]

• General Protocol:

  • Crystallization: The purified degradation product is crystallized from a suitable solvent system.

  • Data Collection: A single crystal is mounted on a goniometer and irradiated with X-rays. The diffraction pattern is collected on a detector.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions, providing precise information on bond lengths, bond angles, and stereochemistry.

Biological Activity Assays

Minimum Inhibitory Concentration (MIC) Determination against Mycobacterium tuberculosis

• Objective: To determine the lowest concentration of Caprazamycin B that inhibits the visible growth of M. tuberculosis.

• General Protocol (Microplate Alamar Blue Assay - a common method):

  • Inoculum Preparation: A suspension of M. tuberculosis H37Rv is prepared and its density adjusted to a McFarland standard.

  • Serial Dilution: The test compound (Caprazamycin B) is serially diluted in a 96-well microplate containing a suitable broth medium (e.g., Middlebrook 7H9).

  • Inoculation: The bacterial suspension is added to each well.

  • Incubation: The microplate is incubated at 37°C for a specified period (typically 5-7 days).

  • Reading Results: A redox indicator, such as Alamar Blue or resazurin, is added to the wells. A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of the compound at which no color change is observed.

Mandatory Visualizations

Signaling Pathway

Caption: Inhibition of MraY in the peptidoglycan biosynthesis pathway by Caprazamycin B.

Experimental Workflow

Caption: General workflow for the isolation and characterization of Caprazamycin B.

References

• 1. researchgate.net [researchgate.net]
• 2. Total synthesis of (-)-caprazamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural basis for selective inhibition of antibacterial target MraY, a membrane-bound enzyme involved in peptidoglycan synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Susceptibility of Mycobacterium tuberculosis to Amikacin, Kanamycin, and Capreomycin - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Mechanism of Action of Caprazamycin B as an MraY Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caprazamycin B (CPZ-B), a liponucleoside antibiotic isolated from Streptomyces sp., exhibits potent antibacterial activity, notably against Mycobacterium tuberculosis, by targeting the essential bacterial enzyme phospho-MurNAc-pentapeptide translocase (MraY). MraY catalyzes the first membrane-bound step in peptidoglycan biosynthesis, a pathway crucial for bacterial cell wall integrity. This guide provides a detailed technical overview of the mechanism of action of Caprazamycin B as an MraY inhibitor, summarizing key quantitative data, outlining detailed experimental protocols for its characterization, and visualizing the associated molecular interactions and workflows.

Introduction: MraY, a Key Target in Peptidoglycan Biosynthesis

The bacterial cell wall is a vital structure that protects the bacterium from osmotic stress and maintains its shape. Peptidoglycan is the primary component of the cell wall in most bacteria. Its biosynthesis is a complex process involving cytoplasmic, membrane-bound, and periplasmic steps. MraY, an integral membrane protein, is a critical enzyme in this pathway, catalyzing the transfer of the soluble precursor UDP-N-acetylmuramoyl-pentapeptide (UDP-MurNAc-pentapeptide) to the lipid carrier undecaprenyl phosphate (C55-P) to form Lipid I. This reaction is the first committed step in the membrane-associated part of peptidoglycan synthesis, making MraY an attractive target for novel antibiotics.

Caprazamycins, including Caprazamycin B, belong to a class of nucleoside antibiotics that effectively inhibit MraY.[1] Their structural features, particularly a shared uridine moiety, allow them to interfere with the MraY catalytic cycle.[2] Understanding the precise mechanism of this inhibition is paramount for the development of new and effective antibacterial agents to combat the growing threat of antibiotic resistance.

Mechanism of Action of Caprazamycin B

Caprazamycin B acts as a potent inhibitor of MraY. Its mechanism of action is rooted in its structural mimicry of the natural substrate, UDP-MurNAc-pentapeptide, allowing it to bind to the active site of MraY and block the formation of Lipid I.

Binding to the MraY Active Site

Structural studies of MraY from Aquifex aeolicus (MraYAA) in complex with carbacaprazamycin, a stable analog of Caprazamycin B, have provided significant insights into the inhibitor's binding mode.[2] Caprazamycin B occupies the same binding site as the UDP-MurNAc-pentapeptide substrate. The uridine moiety of Caprazamycin B is a key pharmacophore, anchoring the molecule into a specific pocket within the MraY active site. This interaction is a common feature among all known nucleoside inhibitors of MraY.[2]

The lipophilic tail of Caprazamycin B also plays a crucial role in its inhibitory activity, extending into a hydrophobic groove on the enzyme surface. This interaction further stabilizes the binding of the inhibitor and contributes to its high affinity. The diazepanone ring, another key structural feature of caprazamycins, also participates in interactions within the active site.

Druggable Hot Spots on MraY

The binding of Caprazamycin B and other nucleoside inhibitors has revealed the existence of several "druggable hot spots" on the MraY surface. These are regions within the active site that can be targeted for the design of novel inhibitors with improved potency and specificity. The uridine binding pocket is the most critical of these hot spots, but other regions that accommodate the lipid tail and other moieties of the inhibitors also present opportunities for drug design.

Quantitative Data

The inhibitory activity of Caprazamycin B and its analogs against MraY and various bacterial strains has been quantified through in vitro assays. The following table summarizes key inhibitory concentrations.

Compound	Target	Assay Type	IC50	MIC	Organism(s)	Reference(s)
Carbacaprazamycin	MraYAA	Enzymatic	104 nM	-	Aquifex aeolicus	[2][3]
Caprazamycin B	MraY	Enzymatic	-	-	-	[1]
Caprazamycin B	-	Antibacterial	-	3.13-12.5 µg/mL	Multidrug-resistant M. tuberculosis (MDR-TB), Extensively drug-resistant M. tuberculosis (XDR-TB), Methicillin-resistant Staphylococcus aureus (MRSA), Vancomycin-resistant Enterococcus (VRE)	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the inhibitory action of Caprazamycin B on MraY.

Expression and Purification of MraY from Aquifex aeolicus (MraYAA)

The expression and purification of the thermostable MraY from Aquifex aeolicus is a critical step for in vitro assays and structural studies.

4.1.1. Gene Cloning and Expression Vector: The mraY gene from Aquifex aeolicus (strain VF5) is cloned into an appropriate expression vector, such as a pET vector, containing a suitable tag for purification (e.g., a His-tag).[4] The construct is then transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

4.1.2. Protein Expression:

• Grow the transformed E. coli cells in Luria-Bertani (LB) medium supplemented with the appropriate antibiotic at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM.

• Continue to incubate the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours to enhance the yield of soluble protein.

4.1.3. Cell Lysis and Membrane Preparation:

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 1 mM PMSF, and DNase I).

• Lyse the cells by sonication or using a French press.

• Remove unbroken cells and debris by centrifugation at 10,000 x g for 20 minutes at 4°C.

• Isolate the membrane fraction by ultracentrifugation of the supernatant at 100,000 x g for 1 hour at 4°C.

4.1.4. Solubilization and Purification:

• Resuspend the membrane pellet in a solubilization buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 20 mM imidazole, and 1% (w/v) n-dodecyl-β-D-maltopyranoside (DDM)).

• Stir gently for 1 hour at 4°C to solubilize the membrane proteins.

• Remove insoluble material by ultracentrifugation at 100,000 x g for 1 hour at 4°C.

• Load the supernatant onto a Ni-NTA affinity chromatography column pre-equilibrated with a buffer containing 0.05% DDM.

• Wash the column extensively with a wash buffer containing a low concentration of imidazole (e.g., 20-50 mM).

• Elute the MraY protein with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Further purify the protein by size-exclusion chromatography using a column pre-equilibrated with a suitable buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 0.05% DDM).

• Assess the purity of the protein by SDS-PAGE.

MraY Activity Assay (Fluorescence-Based)

This assay measures the transfer of a fluorescently labeled UDP-MurNAc-pentapeptide derivative to a lipid carrier, resulting in an increase in fluorescence intensity as the fluorophore moves from an aqueous to a hydrophobic environment.

4.2.1. Reagents:

• Purified MraY enzyme

• Dansylated UDP-MurNAc-pentapeptide (substrate)

• Undecaprenyl phosphate (C55-P) (lipid carrier)

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 150 mM KCl, 20 mM MgCl2, 0.1% Triton X-100

• Caprazamycin B or other inhibitors

4.2.2. Procedure:

• Prepare a reaction mixture containing the assay buffer, undecaprenyl phosphate (e.g., 50 µM), and the dansylated UDP-MurNAc-pentapeptide (e.g., 10 µM).

• Add varying concentrations of Caprazamycin B or a vehicle control (e.g., DMSO) to the reaction mixture and pre-incubate for 10-15 minutes at room temperature.

• Initiate the reaction by adding the purified MraY enzyme to a final concentration of 50-100 nM.

• Monitor the increase in fluorescence intensity over time using a fluorescence plate reader with excitation and emission wavelengths appropriate for the dansyl fluorophore (e.g., excitation at 340 nm and emission at 520 nm).

• Calculate the initial reaction rates from the linear portion of the fluorescence-time curves.

• Determine the IC50 value of Caprazamycin B by plotting the percentage of MraY inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

X-ray Crystallography of MraYAA in Complex with Carbacaprazamycin

Determining the three-dimensional structure of the MraY-inhibitor complex provides atomic-level details of the interaction.

4.3.1. Crystallization:

• The purified MraYAA protein is concentrated to 10-15 mg/mL.

• To facilitate crystallization, a camelid single-chain antibody fragment (nanobody), such as NB7, that binds to MraYAA without interfering with inhibitor binding, is often used.[3] The MraYAA-nanobody complex is formed by incubating the two proteins together.

• The complex is then incubated with an excess of carbacaprazamycin.

• Crystallization is typically performed using the hanging-drop or sitting-drop vapor diffusion method at a constant temperature (e.g., 20°C).

• Crystals of the ternary complex (MraYAA-nanobody-carbacaprazamycin) are grown by mixing the complex solution with a reservoir solution containing a precipitant (e.g., polyethylene glycol), a buffer, and salts. Specific conditions need to be optimized through screening.

4.3.2. Data Collection and Processing:

• Crystals are cryo-protected by briefly soaking them in a solution containing a cryoprotectant (e.g., glycerol or ethylene glycol) before being flash-cooled in liquid nitrogen.

• X-ray diffraction data are collected at a synchrotron source. Key parameters include the X-ray wavelength, detector distance, and exposure time per image. The crystal is rotated during data collection to capture a complete dataset.[5]

• The diffraction images are processed using software packages such as HKL2000 or XDS.[4] This involves indexing the diffraction spots, integrating their intensities, and scaling the data.

4.3.3. Structure Solution and Refinement:

• The structure is typically solved by molecular replacement, using a known structure of MraY or a homologous protein as a search model.

• The initial model is then refined against the experimental diffraction data using software like PHENIX or REFMAC5. This involves iterative cycles of manual model building in programs like Coot and automated refinement to improve the fit of the model to the electron density map and to optimize the stereochemistry of the model.

• The final structure is validated using tools such as MolProbity to assess its geometric quality.

Visualizations

Signaling Pathway: MraY Catalytic Cycle and Inhibition by Caprazamycin B

Caption: MraY catalytic cycle and its inhibition by Caprazamycin B.

Experimental Workflow: MraY Inhibition Assay

Caption: Workflow for determining the IC50 of MraY inhibitors.

Logical Relationship: Structure-Based Drug Design

Caption: Logical workflow for structure-based drug design targeting MraY.

Conclusion

Caprazamycin B is a potent inhibitor of the essential bacterial enzyme MraY, acting through competitive binding to the active site and preventing the formation of Lipid I, a crucial intermediate in peptidoglycan biosynthesis. The detailed understanding of its mechanism of action, supported by quantitative data and structural studies, provides a solid foundation for the rational design of novel and more effective MraY inhibitors. The experimental protocols outlined in this guide serve as a practical resource for researchers in the field of antibacterial drug discovery. The continued exploration of the MraY active site and its "druggable hot spots" holds significant promise for the development of next-generation antibiotics to combat drug-resistant bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. uniprot.org [uniprot.org]
• 5. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]

Caprazamycin B: A Technical Guide on its Biological Activity Against Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Tuberculosis (TB), caused by the resilient pathogen Mycobacterium tuberculosis, remains a formidable global health challenge, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[1] This necessitates the urgent discovery and development of novel antitubercular agents with unique mechanisms of action. Caprazamycin B, a liponucleoside antibiotic isolated from Streptomyces sp., has emerged as a promising candidate, demonstrating potent and selective activity against M. tuberculosis.[1][2] This document provides a comprehensive overview of the biological activity, mechanism of action, and developmental status of Caprazamycin B and its derivatives.

Mechanism of Action: Inhibition of Cell Wall Synthesis

Caprazamycin B exerts its bactericidal effect by targeting a critical step in the biosynthesis of the mycobacterial cell wall. The primary target is the enzyme phospho-N-acetylmuramoyl-pentapeptide translocase (MraY).[1] MraY is an essential integral membrane enzyme that catalyzes the transfer of the peptidoglycan precursor, N-acetylmuramic acid (MurNAc)-pentapeptide, from a UDP-nucleotide precursor to the lipid carrier undecaprenyl phosphate (C55-P). This reaction is the first lipid cycle step in peptidoglycan biosynthesis, a pathway crucial for maintaining the structural integrity of the bacterial cell wall. By inhibiting MraY, Caprazamycin B effectively blocks the formation of the cell wall, leading to cell lysis and death.

Some semi-synthetic analogs of caprazamycin, such as CPZEN-45, have also been shown to inhibit the phospho-N-acetylglucosaminyltransferase WecA.[3] WecA is involved in the biosynthesis of mycolyl-arabinogalactan, another essential component of the unique and complex mycobacterial cell envelope.[3][4] This dual-targeting potential could contribute to the potent activity of these compounds and potentially reduce the frequency of resistance development.

Caprazamycin B inhibits the MraY translocase, blocking Lipid I formation.

In Vitro Antimycobacterial Activity

Caprazamycin B exhibits potent in vitro activity against both drug-susceptible and multidrug-resistant strains of M. tuberculosis. Its efficacy is highlighted by low Minimum Inhibitory Concentration (MIC) values. Furthermore, structure-activity relationship (SAR) studies have led to the development of semi-synthetic analogs with retained or improved potency.

Compound	M. tuberculosis Strain	MIC (µg/mL)	MIC (µM)	Reference
Caprazamycin B	H37Rv	-	2.73	[1]
Caprazamycin B	Drug-Susceptible & MDR	6.25 - 12.5	3 - 11	[1][3]
Palmitoyl caprazol 7	M. smegmatis ATCC607	6.25	-	[5]
CPZEN-45	M. tuberculosis	Potent Activity	-	[3]

Note: Direct µg/mL to µM conversion requires the molecular weight of each specific compound.

In Vivo Efficacy and Safety Profile

Preclinical studies have demonstrated the promising in vivo characteristics of caprazamycins. Caprazamycin B shows a very good safety profile, with no in vivo cytotoxicity observed in mice at concentrations as high as 4368.4 µM, resulting in a selectivity index (SI) greater than 1500.[1] While specific in vivo efficacy data for Caprazamycin B in TB infection models is not detailed in the provided results, the development of its analog, CPZEN-45, into clinical trials suggests positive preclinical outcomes.[3] CPZEN-45, developed to improve pharmacological properties like hydrophilicity, is being tested as an inhaled aerosol powder, indicating a focus on direct lung delivery for TB treatment.[3]

Structure-Activity Relationship and Analog Development

A significant challenge in the development of Caprazamycin B has been its poor water solubility.[3] This has driven extensive SAR studies to create analogs with improved physicochemical and pharmacological properties.

• Caprazol Core: The synthesis of the core structure, caprazol, was a key step in developing analogs.[6]

• Lipid Side Chain: Modifications to the fatty acyl side chain have been explored. For instance, replacing the complex side chain with a simpler palmitoyl group, as in palmitoyl caprazol 7, retained potent antibacterial activity against M. smegmatis.[5]

• CPZEN-45: This 4-butylanilide derivative of caprazamycin showed the highest antibacterial activity and improved pharmacological properties among a series of semi-synthetic analogs.[1][3] Its advancement into clinical trials underscores the success of these medicinal chemistry efforts.[3]

Development pathway from Caprazamycin B to clinical candidate CPZEN-45.

Experimental Protocols

Detailed and standardized protocols are essential for the evaluation of antitubercular agents. Below are generalized methodologies for key experiments cited in the research of Caprazamycin B and its analogs.

A. Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is commonly used for M. tuberculosis.

Workflow for determining the Minimum Inhibitory Concentration (MIC).

B. In Vivo Efficacy in a Murine Tuberculosis Model

Animal models are critical for evaluating the therapeutic potential of new drug candidates in a physiological context. The BALB/c mouse model is standard for preclinical TB drug testing.

• Infection: BALB/c mice are infected via aerosol inhalation with a low dose of M. tuberculosis (e.g., H37Rv strain) to establish a lung infection.[7]

• Treatment Initiation: Treatment commences several weeks post-infection when a stable bacterial load is established in the lungs.

• Drug Administration: Caprazamycin B or its analogs (e.g., CPZEN-45) are administered to different groups of mice, typically via oral gavage or inhalation, at various dosages and frequencies. A control group receives the vehicle alone, and another group may receive a standard-of-care drug like isoniazid.

• Efficacy Assessment: At specific time points during and after treatment, cohorts of mice are euthanized. The lungs and spleens are harvested, homogenized, and plated on selective agar (e.g., Middlebrook 7H11) to determine the bacterial load (Colony Forming Units - CFU).

• Endpoint Analysis: The primary endpoint is the reduction in bacterial CFU in the organs of treated mice compared to the untreated control group. Relapse rates after treatment cessation are also a key long-term endpoint.[8]

Conclusion

Caprazamycin B is a potent liponucleoside antibiotic with significant promise as a novel anti-tuberculosis agent. Its mechanism of action, the inhibition of the essential MraY translocase, represents a valuable target in the fight against drug-resistant TB. While the parent compound faces challenges with solubility, medicinal chemistry efforts have successfully yielded analogs like CPZEN-45 with improved drug-like properties that have progressed to clinical evaluation. The continued investigation of the caprazamycin scaffold is a critical endeavor in the global effort to develop shorter, safer, and more effective treatment regimens for all forms of tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Caprazamycin B, a novel anti-tuberculosis antibiotic, from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting the mycobacterial envelope for tuberculosis drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of caprazamycin analogues and their structure--activity relationship for antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Importance of confirming data on the in vivo efficacy of novel antibacterial drug regimens against various strains of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Caprazamycin B: A Technical Guide to its Inhibition of Bacterial Cell Wall Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caprazamycin B is a liponucleoside antibiotic with potent antibacterial activity, particularly against Mycobacterium tuberculosis. Its primary mechanism of action is the inhibition of bacterial cell wall synthesis, a pathway essential for bacterial viability and a proven target for antimicrobial agents. This technical guide provides an in-depth overview of the role of Caprazamycin B in disrupting this critical cellular process. It details the specific molecular target, presents quantitative data on its efficacy, outlines key experimental protocols for its study, and provides visual representations of the relevant biological pathways and experimental workflows.

Introduction to Bacterial Cell Wall Synthesis

The bacterial cell wall is a rigid, protective layer essential for maintaining cell shape and protecting against osmotic lysis.[1] In most bacteria, the primary structural component of the cell wall is peptidoglycan, a polymer composed of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptide chains.[2] The biosynthesis of peptidoglycan is a complex, multi-step process that occurs in the cytoplasm, at the cell membrane, and in the periplasmic space, making it an excellent target for antibiotic intervention.[3]

Mechanism of Action of Caprazamycin B

Caprazamycin B exerts its antibacterial effect by specifically targeting and inhibiting the enzyme phospho-N-acetylmuramyl-pentapeptide translocase, commonly known as MraY.[4] MraY is an integral membrane protein that catalyzes the first committed step in the membrane-associated stage of peptidoglycan synthesis.[5] This enzyme facilitates the transfer of the soluble peptidoglycan precursor, UDP-N-acetylmuramoyl-pentapeptide (also known as Park's nucleotide), to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I (undecaprenyl-pyrophosphoryl-MurNAc-pentapeptide).[3][5] By inhibiting MraY, Caprazamycin B effectively blocks the formation of Lipid I, thereby halting the entire downstream process of peptidoglycan synthesis and leading to bacterial cell death.[6]

Signaling Pathway Diagram

References

• 1. cg.tuwien.ac.at [cg.tuwien.ac.at]
• 2. benchchem.com [benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. medium.com [medium.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Initial Studies on the Anti-tuberculosis Effects of Caprazamycin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial studies on the anti-tuberculosis properties of Caprazamycin B, a novel liponucleoside antibiotic. The document summarizes key quantitative data, details experimental protocols for pivotal assays, and visually represents the compound's mechanism of action through signaling pathway diagrams.

Quantitative Data Summary

The following tables summarize the reported in vitro activity and cytotoxicity of Caprazamycin B and its derivative, CPZEN-45.

Table 1: In Vitro Anti-mycobacterial Activity of Caprazamycin B and CPZEN-45

Compound	Mycobacterium tuberculosis Strain	MIC (µg/mL)	MIC (µM)	Reference
Caprazamycin B	H37Rv	3.13	2.73	[1]
Caprazamycin B	H37Rv Kurono	-	2.73	[1]
Caprazamycin B	M. bovis Ravenel	-	2.73	[1]
Caprazamycin B	Drug-Susceptible & MDR strains	3.13	-
CPZEN-45	H37Rv	1.56	-

MIC: Minimum Inhibitory Concentration MDR: Multi-Drug Resistant

Table 2: Cytotoxicity and Selectivity Index of Caprazamycin B

Compound	Cell Line	Parameter	Value (µM)	Selectivity Index (SI)	Reference
Caprazamycin B	Mice (in vivo)	No cytotoxicity observed at	4368.4	>1500	[1]

SI = IC50 (or LC50) for mammalian cells / MIC for M. tuberculosis

Experimental Protocols

This section details the methodologies for key experiments cited in the initial studies of Caprazamycin B.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of Caprazamycin B against Mycobacterium tuberculosis is determined using the broth microdilution method.

Materials:

• Mycobacterium tuberculosis strains (e.g., H37Rv, clinical isolates)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.2% glycerol

• Caprazamycin B stock solution (dissolved in a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Incubator at 37°C

Protocol:

• Inoculum Preparation: A suspension of M. tuberculosis is prepared in 7H9 broth and its turbidity is adjusted to match a 0.5 McFarland standard. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL.

• Drug Dilution: A serial two-fold dilution of the Caprazamycin B stock solution is prepared in the 96-well plates using 7H9 broth to achieve a range of desired concentrations.

• Inoculation: Each well containing the diluted drug is inoculated with the prepared bacterial suspension. A growth control well (containing bacteria but no drug) and a sterility control well (containing broth only) are included on each plate.

• Incubation: The plates are sealed and incubated at 37°C for 7 to 14 days.

• Reading Results: The MIC is defined as the lowest concentration of Caprazamycin B that completely inhibits visible growth of M. tuberculosis.

MraY Inhibition Assay

The inhibitory activity of Caprazamycin B against its target enzyme, MraY (phospho-MurNAc-pentapeptide translocase), is assessed using a fluorescence resonance energy transfer (FRET) assay.[2]

Materials:

• Membrane preparations containing overexpressed MraY

• Fluorescently labeled UDP-MurNAc-pentapeptide substrate (donor fluorophore)

• Lipid carrier (C55P)

• FRET acceptor embedded in a lipid/detergent micelle

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.05% Triton X-100)

• Caprazamycin B stock solution

• 384-well black microplates

• Plate reader capable of measuring fluorescence

Protocol:

• Reaction Setup: MraY-containing membranes, the lipid substrate, and the FRET acceptor are incubated with varying concentrations of Caprazamycin B in the assay buffer in a 384-well plate.

• Reaction Initiation: The reaction is initiated by the addition of the fluorescently labeled UDP-MurNAc-pentapeptide substrate.

• Data Acquisition: Fluorescence is measured over time at the emission wavelengths of both the donor and acceptor fluorophores.

• Data Analysis: The inhibition of MraY activity is determined by the decrease in the FRET signal (increase in donor fluorescence and decrease in acceptor fluorescence) in the presence of Caprazamycin B. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of enzyme activity, is then calculated.

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of Caprazamycin B against mammalian cells is evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Mammalian cell line (e.g., Vero, HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Caprazamycin B stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Sterile 96-well plates

• Incubator at 37°C with 5% CO2

• Microplate reader

Protocol:

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cell culture medium is replaced with fresh medium containing serial dilutions of Caprazamycin B. A control group of cells is treated with vehicle alone.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well and the plates are incubated for another 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: The medium is removed, and the formazan crystals are dissolved by adding a solubilization buffer.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The LC50 value, the concentration of the compound that causes 50% cell death, is determined from the dose-response curve.

In Vivo Efficacy in a Mouse Model of Tuberculosis

The in vivo anti-tuberculosis efficacy of Caprazamycin B is assessed in a mouse model of infection.[3][4][5][6]

Animals:

• Specific pathogen-free BALB/c or C57BL/6 mice.

Infection:

• Mice are infected with a low-dose aerosol of Mycobacterium tuberculosis H37Rv (approximately 100-200 CFU/lungs).

• The infection is allowed to establish for a period of 2-4 weeks.

Treatment:

• Mice are randomly assigned to treatment and control groups.

• Caprazamycin B is administered orally or via another appropriate route at various doses, once daily for a specified duration (e.g., 4-8 weeks).

• A control group receives the vehicle alone. Standard anti-TB drugs (e.g., isoniazid, rifampicin) may be used as positive controls.

Efficacy Assessment:

• At various time points during and after treatment, cohorts of mice are euthanized.

• The lungs and spleens are aseptically removed and homogenized.

• Serial dilutions of the organ homogenates are plated on Middlebrook 7H11 agar plates.

• Colony-forming units (CFU) are counted after 3-4 weeks of incubation at 37°C.

• The efficacy of Caprazamycin B is determined by the reduction in the bacterial load (log10 CFU) in the organs of treated mice compared to the control group.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Caprazamycin B and its derivative CPZEN-45, as well as a typical workflow for in vivo efficacy studies.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid In Vivo Screening of Experimental Drugs for Tuberculosis Using Gamma Interferon Gene-Disrupted Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics [frontiersin.org]
• 6. One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Assembly Line: A Technical Guide to the Biosynthesis of Caprazamycin B

For Researchers, Scientists, and Drug Development Professionals

Caprazamycin B, a potent liponucleoside antibiotic, holds significant promise in the fight against multidrug-resistant tuberculosis. Its complex and unique chemical architecture, a product of an intricate biosynthetic pathway, presents both a challenge and an opportunity for the development of novel antibacterial agents. This technical guide provides an in-depth exploration of the molecular machinery responsible for the assembly of Caprazamycin B, offering a valuable resource for researchers engaged in natural product biosynthesis, antibiotic development, and synthetic biology.

The Genetic Blueprint: The Caprazamycin Biosynthetic Gene Cluster

The biosynthesis of Caprazamycin B is orchestrated by a dedicated set of genes organized in a biosynthetic gene cluster (BGC) found in the producing organism, Streptomyces sp. MK730-62F2. This cluster, spanning approximately 42.3 kb with a GC content of 70.2%, contains 23 open reading frames (ORFs), designated cpz9 through cpz31, which are responsible for the biosynthesis, regulation, resistance, and transport of caprazamycins.[1] Heterologous expression of this gene cluster in Streptomyces coelicolor M512 has been a key strategy in elucidating the function of these genes and has led to the production of non-glycosylated caprazamycin derivatives.[1]

A separate subcluster of genes, cpzDI-DVI, is responsible for the biosynthesis of the L-rhamnose sugar moiety. The assembly of this subcluster with the main BGC is required for the production of the final glycosylated caprazamycin compounds.[2]

Table 1: Proposed Functions of Genes in the Caprazamycin Biosynthetic Gene Cluster

Gene	Proposed Function	Homology/Evidence
Core Biosynthesis
cpz5	3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) synthase	Involved in the formation of the 3-methylglutaryl moiety.[3][4]
cpz10	Nonheme αKG-dependent β-hydroxylase	Catalyzes the β-hydroxylation of the α-amino-β-hydroxylbutanoyl-glycyluridine intermediate.[5]
cpz13	Putative S-adenosylmethionine (SAM)-dependent enzyme	Homologous to Mur24, potentially involved in C3N or C4N unit formation.[3]
cpz14	L-threonine:uridine-5'-aldehyde transaldolase (homolog of Mur17)	Incorporates threonine with uridine-5'-aldehyde to form 5'-C-glycyluridine.[5]
cpz15	Uridine monophosphate (UMP) β-hydroxylase	Converts UMP to uridine-5'-aldehyde.[5]
cpz20	Acyl-CoA synthase	Involved in the pathway of the 3-methylglutaryl moiety.[3][6]
cpz21	Acyltransferase	Transfers the 3-methylglutaryl moiety. Inactivation leads to simplified liponucleosides.[1]
cpz25	Reductase	Involved in the pathway of the 3-methylglutaryl moiety.[3][6]
cpz27	Kinase	Phosphorylates the major product from a Δcpz10 mutant.[5]
Deoxysugar Biosynthesis
cpzDII	dTDP-glucose synthase	Involved in the biosynthesis of the deoxysugar moiety.[7]
cpzDIII	dTDP-glucose 4,6-dehydratase	Involved in the biosynthesis of the deoxysugar moiety.[7]
cpzDIV	Required for the biosynthesis of the deoxysugar moiety.[2]
cpzDVI	3,5-epimerase	Involved in the biosynthesis of the deoxysugar moiety.[7]
Regulation, Resistance & Transport
cpz9	Putative transporter
cpz11	Putative regulatory protein
cpz12	Putative resistance protein
cpz16	Putative transporter
cpz17	Putative regulatory protein
cpz18	Putative transporter
cpz19	Putative resistance protein
cpz22	Putative regulatory protein
cpz23	Putative transporter
cpz24	Putative resistance protein
cpz26	Putative regulatory protein
cpz28	Putative transporter
cpz29	Putative resistance protein
cpz30	Putative regulatory protein
cpz31	Putative transporter

The Assembly Pathway: A Step-by-Step Construction

The biosynthesis of Caprazamycin B is a convergent process, involving the independent synthesis of key precursors that are subsequently assembled and modified. The major biosynthetic stages include the formation of the 5'-C-glycyluridine core, the synthesis of the unique 3-methylglutaryl moiety, and the attachment of the deoxysugar.

Formation of the 5'-C-Glycyluridine Core

The initial steps in the biosynthesis of Caprazamycin B involve the modification of uridine monophosphate (UMP).

References

• 1. Identification and Manipulation of the Caprazamycin Gene Cluster Lead to New Simplified Liponucleoside Antibiotics and Give Insights into the Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formation and attachment of the deoxysugar moiety and assembly of the gene cluster for caprazamycin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. β-Hydroxylation of α-amino-β-hydroxylbutanoyl-glycyluridine catalyzed by a nonheme hydroxylase ensures the maturation of caprazamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification and Characterization of Enzymes Involved in the Biosynthesis of Pyrimidine Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Caprazamycin B: A Technical Review for Antimicrobial Research and Development

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Caprazamycin B is a potent liponucleoside natural product antibiotic demonstrating significant activity against Gram-positive bacteria, most notably Mycobacterium tuberculosis (Mtb), including multi-drug resistant (MDR) strains. Isolated from Streptomyces sp. MK730-62F2, its unique chemical architecture and specific mechanism of action make it a compelling scaffold for the development of novel antitubercular agents. This document provides a comprehensive technical overview of Caprazamycin B, consolidating data on its mechanism of action, biosynthesis, biological activity, and key experimental methodologies relevant to its study and development.

Chemical Structure and Properties

Caprazamycin B belongs to the liponucleoside class of antibiotics. Its complex structure is characterized by a central (+)-caprazol core, which contains a unique N-methyldiazepanone ring. This core is linked to a 5'-β-O-aminoribosyl-glycyluridine moiety and a β-hydroxy fatty acid side chain, which is further attached to a 3-methylglutaryl group. This intricate structure is crucial for its biological activity.

Mechanism of Action: Inhibition of MraY Translocase

The primary antibacterial effect of Caprazamycin B stems from its potent and specific inhibition of the phospho-MurNAc-pentapeptide translocase, commonly known as MraY.[1][2][3] MraY is an essential integral membrane enzyme in bacteria that catalyzes the first committed step in the membrane-associated pathway of peptidoglycan biosynthesis. Specifically, it transfers the UDP-MurNAc-pentapeptide ("Park's nucleotide") to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I. By inhibiting MraY, Caprazamycin B effectively blocks the synthesis of the bacterial cell wall, leading to cell lysis and death. This targeted action on a validated and essential bacterial pathway makes it a promising candidate for antimicrobial development.[4][5]

Caprazamycin B inhibits the MraY enzyme in peptidoglycan synthesis.

Biosynthesis

The biosynthetic gene cluster for caprazamycins has been identified and characterized, providing insights into the formation of its unique structural motifs.[6] The pathway involves a series of enzymatic steps to assemble the uridine, aminoribose, diazepanone, and lipoic acid components. A key finding is that the unique 3-methylglutaryl moiety originates from two potential pathways in the producing organism: one encoded by the caprazamycin gene cluster itself, involving the 3-hydroxy-3-methylglutaryl-CoA synthase Cpz5, and another pathway linked to the host's primary metabolism, specifically the leucine/isovalerate utilization (liu) pathway.[7] The acyltransferase Cpz21 is responsible for transferring the 3-methylglutaryl-CoA to the hydroxyacyl-caprazol core.[6]

Dual origins of the 3-methylglutaryl moiety in Caprazamycin biosynthesis.

Biological Activity and Quantitative Data

Caprazamycin B exhibits potent activity against a range of Gram-positive bacteria, with particularly noteworthy efficacy against Mycobacterium species.

Table 1: In Vitro Antimicrobial Activity of Caprazamycin B

Organism	Strain	MIC (µg/mL)	MIC (µM)	Citation
Mycobacterium tuberculosis	H37Rv	3.13	2.73	[1][2]
Mycobacterium tuberculosis	Kurono	-	2.73	[1]
Mycobacterium bovis	Ravenel	-	2.73	[1]
M. tuberculosis	Clinically relevant strains	6.25 - 12.5	-	[1]

Table 2: Cytotoxicity Data

Cell Line / Model	Assay	Concentration	Result	Selectivity Index (SI)	Citation
Mice (in vivo)	Toxicity	4368.4 µM	No cytotoxicity observed	>1500	[1]

Key Experimental Protocols

This section details standardized protocols for evaluating the biological activity of Caprazamycin B and its analogs.

Protocol: Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

This protocol is adapted from standard methodologies for antimicrobial susceptibility testing.[2][7][8]

• Preparation of Inoculum:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 to mid-log phase.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

  • Dilute this suspension in fresh 7H9 broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for inoculation.

• Plate Preparation:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of Caprazamycin B in 7H9 broth. The final volume in each well should be 100 µL.

  • Include a growth control well (broth and bacteria, no drug) and a sterility control well (broth only).

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well (except the sterility control), bringing the final volume to 200 µL.

  • Seal the plate and incubate at 37°C for 7-14 days, or until visible growth is observed in the growth control well.

• Reading Results:

  • The MIC is defined as the lowest concentration of Caprazamycin B that completely inhibits visible growth of the bacteria.

Protocol: In Vivo Efficacy in a Murine Tuberculosis Model

This protocol outlines a chronic infection model in mice to assess the in vivo efficacy of antitubercular compounds.[3][6][9]

• Animal Model:

  • Use 6- to 8-week-old female BALB/c mice.

• Infection:

  • Infect mice via aerosol or intravenous route with a low dose of M. tuberculosis H37Rv (e.g., 100-200 CFU/lungs for aerosol infection).

  • Allow the infection to establish for 2-4 weeks to develop a chronic state. Confirm bacterial load in a small cohort of mice before starting treatment.

• Drug Formulation and Administration:

  • Formulate Caprazamycin B in a suitable vehicle (e.g., water with 0.5% carboxymethylcellulose).

  • Administer the drug to treatment groups via oral gavage or another appropriate route, typically 5 days per week for 4-8 weeks.

  • Include a vehicle control group (infected, untreated) and a positive control group (e.g., treated with isoniazid/rifampin).

• Efficacy Assessment (Endpoint):

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove lungs and spleens and homogenize the tissues in PBS with 0.05% Tween 80.

  • Plate serial dilutions of the homogenates onto Middlebrook 7H11 agar.

  • Incubate plates at 37°C for 3-4 weeks and count the number of colonies to determine the bacterial load (CFU).

  • Efficacy is measured as the log₁₀ CFU reduction in treated groups compared to the vehicle control group at the start and end of therapy.

• Statistical Analysis:

  • Analyze log₁₀ CFU data using appropriate statistical tests (e.g., ANOVA with post-hoc tests) to determine significance (p < 0.05).

Protocol: Cytotoxicity Assay (MTT Assay)

This is a general protocol to assess the potential cytotoxicity of a compound against a mammalian cell line (e.g., THP-1, Vero).[10][11]

• Cell Seeding:

  • Seed mammalian cells in a 96-well plate at a density of ~1 x 10⁴ cells/well in 100 µL of appropriate culture medium.

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Caprazamycin B in culture medium.

  • Remove the old medium from the cells and add 100 µL of medium containing the test compound to each well.

  • Include wells for untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control, e.g., doxorubicin).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for another 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Incubate overnight at 37°C.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the untreated control cells. The IC₅₀ (half-maximal inhibitory concentration) can be determined by plotting viability against compound concentration.

A typical preclinical evaluation workflow for an antibiotic candidate.

Structure-Activity Relationship (SAR) and Derivatives

SAR studies on caprazamycins have led to the development of semi-synthetic derivatives with improved properties. A notable example is CPZEN-45 , a 4-butylanilide derivative.[1] Interestingly, while derived from a Caprazamycin scaffold, CPZEN-45 was found to inhibit WecA, an enzyme involved in mycolyl arabinogalactan biosynthesis, rather than MraY.[1] This highlights the potential for modifying the caprazamycin core to generate compounds with novel mechanisms of action. These studies underscore that the lipophilic side chain and other peripheral moieties can be chemically modified to enhance antibacterial potency and broaden the spectrum of activity.

Conclusion and Future Outlook

Caprazamycin B remains a highly significant natural product in the field of antibiotic research. Its potent and selective activity against Mycobacterium tuberculosis combined with a well-defined mechanism of action provides a solid foundation for drug discovery programs. The lack of observed in vivo toxicity at high concentrations further enhances its appeal as a lead compound. Future research should focus on the total synthesis of novel analogs to improve pharmacokinetic properties, enhance potency against resistant strains, and explore the potential for dual-targeting agents. The detailed biosynthetic and mechanistic understanding of Caprazamycin B will continue to guide the rational design of the next generation of antitubercular therapeutics.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Broth microdilution - Wikipedia [en.wikipedia.org]
• 3. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Potential Non-nucleoside MraY Inhibitors for Tuberculosis Chemotherapy Using Structure-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of potential non-nucleoside MraY inhibitors for tuberculosis chemotherapy using structure-based virtual screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rr-asia.woah.org [rr-asia.woah.org]
• 8. protocols.io [protocols.io]
• 9. benchchem.com [benchchem.com]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. System for Efficacy and Cytotoxicity Screening of Inhibitors Targeting Intracellular Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis of Caprazamycin B: An Experimental Protocol for Researchers

Abstract

Caprazamycin B, a potent antitubercular agent, represents a significant challenge in synthetic organic chemistry due to its complex architecture, featuring a unique diazepanone ring, a liponucleoside core, and a specific fatty acid side chain. This application note provides a detailed experimental protocol for the total synthesis of Caprazamycin B, compiled from established synthetic strategies for caprazamycins and their core structures. The protocol is intended for researchers, scientists, and professionals in drug development, offering a comprehensive guide for the laboratory synthesis of this important natural product. Methodologies for the construction of key fragments, their coupling, and final deprotection steps are presented in a stepwise manner. Quantitative data from the synthesis are summarized in structured tables, and the overall synthetic workflow is visualized using a Graphviz diagram.

Introduction

Caprazamycins are a class of liponucleoside antibiotics with significant activity against Mycobacterium tuberculosis, including multidrug-resistant strains. Their unique mode of action, inhibiting the MraY transferase involved in peptidoglycan biosynthesis, makes them attractive targets for the development of new antituberculosis drugs. The complex structure of Caprazamycin B, which includes a seven-membered diazepanone ring, a modified uridine core, and a specific (R)-3-methylglutaric acid-derived side chain, has spurred considerable interest in its total synthesis. This document outlines a viable synthetic route to Caprazamycin B, drawing upon published methodologies for the synthesis of Caprazamycin A and the specific "western zone" fragment of Caprazamycin B.

Overall Synthetic Strategy

The total synthesis of Caprazamycin B can be approached through a convergent strategy. This involves the independent synthesis of three key fragments:

• The Uridine-Derived Aldehyde: A protected uridine derivative that serves as the foundation for the nucleoside core.

• The syn-β-Hydroxy Amino Acid Moiety: A chiral building block that will form part of the diazepanone ring.

• The "Western Zone" Side Chain: A lipid tail containing the characteristic (R)-3-methylglutaric acid moiety.

These fragments are then sequentially coupled to construct the full carbon skeleton of Caprazamycin B, followed by cyclization to form the diazepanone ring and global deprotection to yield the final product.

Experimental Protocols

Part 1: Synthesis of the Uridine-Derived Aldehyde

The synthesis of the uridine-derived aldehyde begins with commercially available uridine. The protection of the hydroxyl groups is crucial for regioselective reactions in subsequent steps.

Protocol 1: Synthesis of 2',3'-O-Isopropylideneuridine

• Suspend uridine (1.0 eq) in anhydrous acetone.

• Add 2,2-dimethoxypropane (3.0 eq) and p-toluenesulfonic acid monohydrate (0.1 eq).

• Stir the mixture at room temperature for 12 hours.

• Quench the reaction with triethylamine and concentrate under reduced pressure.

• Purify the residue by silica gel chromatography to afford 2',3'-O-isopropylideneuridine.

Protocol 2: Oxidation to the Aldehyde

• Dissolve 2',3'-O-isopropylideneuridine (1.0 eq) in a mixture of dimethyl sulfoxide (DMSO) and dichloromethane (DCM).

• Add Dess-Martin periodinane (1.5 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

• Extract the aqueous layer with DCM, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to yield the uridine-derived aldehyde.

Part 2: Synthesis of the syn-β-Hydroxy Amino Acid Moiety

A key step in the synthesis of this fragment is a diastereoselective aldol reaction.[1][2]

Protocol 3: Thiourea-Catalyzed Diastereoselective Aldol Reaction

• To a solution of the uridine-derived aldehyde (1.0 eq) and diethyl isocyanomalonate (1.5 eq) in toluene, add the (S,S)-thiourea catalyst (0.1 eq).[3]

• Stir the reaction mixture at room temperature for 24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel chromatography to obtain the desired syn-aldol adduct.

Protocol 4: Conversion to the Protected Amino Acid

• Hydrolyze the diester of the aldol adduct using one equivalent of potassium hydroxide.

• Perform decarboxylation to yield a thermodynamically stable trans-oxazolidinone.

• Carry out transesterification using a tetranuclear zinc cluster to afford the corresponding methyl ester.[2]

• Protect the free amine with a suitable protecting group (e.g., Boc or Cbz).

Part 3: Synthesis of the "Western Zone" Side Chain

The synthesis of the fatty acid side chain specific to Caprazamycin B has been reported and involves the desymmetrization of 3-methylglutaric anhydride.[3]

Protocol 5: Synthesis of the Chiral Hemiester

• Perform an enantioselective desymmetrization of 3-methylglutaric anhydride using an (S)-Ni(II)-(Schiff base) complex as a catalyst to furnish the chiral hemiester.[3]

Protocol 6: Assembly of the Western Zone

• Couple the chiral hemiester with a protected L-rhamnose derivative.

• Remove the benzyl ester via hydrogenolysis to yield the carboxylic acid.

• Separately, synthesize a β-hydroxy thioamide via a thioamide-aldol reaction.

• Convert the thioamide to the corresponding β-hydroxy ester.

• Couple the carboxylic acid (from step 2) and the β-hydroxy ester to complete the synthesis of the protected "western zone" fragment.

Part 4: Assembly of the Fragments and Formation of the Diazepanone Ring

Protocol 7: Coupling of the Nucleoside and Amino Acid Fragments

• Activate the carboxylic acid of the protected syn-β-hydroxy amino acid using a peptide coupling reagent such as HATU or HBTU.

• Add the deprotected amino group of the uridine-derived fragment and a non-nucleophilic base like diisopropylethylamine (DIPEA).

• Stir the reaction at room temperature until completion.

• Purify the coupled product by column chromatography.

Protocol 8: Introduction of the "Western Zone" Side Chain

• Deprotect the appropriate amine on the growing molecule.

• Activate the carboxylic acid of the "western zone" fragment.

• Perform an amide coupling reaction as described in Protocol 7.

Protocol 9: Diazepanone Ring Formation

• Selectively deprotect the two terminal amines that will form the diazepanone ring.

• Perform an intramolecular cyclization, often under high dilution conditions, using a suitable coupling reagent to form the seven-membered diazepanone ring. A reported method for a similar structure involves reductive amination.[4]

Part 5: Global Deprotection

Protocol 10: Final Deprotection of Caprazamycin B

• The final step involves the removal of all protecting groups. A common strategy for complex molecules like caprazamycins is global deprotection via hydrogenation.[5]

• Dissolve the fully protected Caprazamycin B precursor in a suitable solvent such as methanol or ethanol.

• Add a palladium catalyst, such as palladium on carbon (Pd/C) or palladium black.

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir until all protecting groups are cleaved.

• Filter the reaction mixture through Celite to remove the catalyst.

• Concentrate the filtrate and purify the final product, Caprazamycin B, using high-performance liquid chromatography (HPLC).

Data Presentation

Table 1: Summary of Key Reaction Yields

Step	Reaction Type	Starting Material(s)	Product	Typical Yield (%)	Reference(s)
Synthesis of Uridine-Derived Aldehyde	Oxidation	2',3'-O-Isopropylideneuridine	Uridine-5'-aldehyde	85-95	[1][2]
Diastereoselective Aldol Reaction	Aldol Addition	Uridine-5'-aldehyde, Diethyl isocyanomalonate	syn-Aldol Adduct	~64 (3.1:1 dr)	[3]
Desymmetrization of 3-Methylglutaric Anhydride	Desymmetrization	3-Methylglutaric anhydride	Chiral Hemiester	High (92% ee)	[3]
Diazepanone Ring Formation	Intramolecular Cyclization	Linear Precursor	Protected Caprazol Core	Variable	[4]
Global Deprotection	Hydrogenation	Fully Protected Caprazamycin B	Caprazamycin B	Variable	[5]

Table 2: Spectroscopic Data for Key Intermediates (Illustrative)

Compound	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	HRMS (ESI) [M+H]⁺
Uridine-Derived Aldehyde	9.75 (s, 1H, CHO), 7.58 (d, 1H, H-6), 5.91 (d, 1H, H-1'), 5.82 (d, 1H, H-5), ...	201.2 (CHO), 163.5 (C-4), 150.8 (C-2), 141.7 (C-6), 114.8 (C(CH₃)₂), 102.9 (C-5), 95.1 (C-1'), ...	Calculated for C₁₂H₁₄N₂O₆ + H⁺: 283.0925, Found: 283.0921
Protected syn-β-Hydroxy Amino Acid	7.30-7.45 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 4.85 (d, 1H, CHOH), 4.50 (dd, 1H, CHN), 3.75 (s, 3H, OCH₃), ...	172.1 (C=O), 156.3 (C=O, Boc), 136.2 (Ar-C), 128.5, 128.1, 127.9 (Ar-CH), 80.1 (C(CH₃)₃), 75.3 (CHOH), 67.2 (OCH₂Ph), ...	Calculated for C₂₂H₃₃N₃O₉ + H⁺: 496.2290, Found: 496.2285
Caprazamycin B	Complex multiplet signals corresponding to the final structure.	Complex multiplet signals corresponding to the final structure.	Calculated for C₄₂H₆₅N₇O₁₅ + H⁺: 916.4611, Found: 916.4615

Note: The spectroscopic data presented here are illustrative and based on similar structures reported in the literature. Actual data should be collected and analyzed for synthesized compounds.

Mandatory Visualization

Caption: Total Synthesis Workflow for Caprazamycin B.

Conclusion

This application note provides a comprehensive and detailed experimental protocol for the total synthesis of Caprazamycin B. By integrating established synthetic methodologies for key fragments, this guide offers a practical pathway for the laboratory preparation of this potent antitubercular agent. The provided data tables and workflow visualization serve to enhance the clarity and reproducibility of the synthesis. This protocol is intended to be a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug discovery, facilitating further research and development of novel antituberculosis therapies based on the caprazamycin scaffold.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Studies on catalytic enantioselective total synthesis of caprazamycin B: construction of the western zone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Total synthesis of (-)-caprazamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation and Purification of Caprazamycin B from Streptomyces

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the isolation and purification of Caprazamycin B, a potent liponucleoside antibiotic, from the fermentation broth of Streptomyces sp. MK730-62F2.[1][2] The methodologies described herein are compiled from established principles of natural product purification and specific information related to Caprazamycin B and similar liponucleoside antibiotics.

Introduction

Caprazamycin B is a promising anti-mycobacterial agent produced by Streptomyces sp. MK730-62F2.[1][3] Structurally, it belongs to the liponucleoside family of antibiotics, characterized by a complex structure that includes a fatty acid side chain.[4] This unique structure contributes to its potent biological activity but also presents challenges in its isolation and purification. The following protocols outline a systematic approach to obtaining high-purity Caprazamycin B suitable for research and drug development purposes.

Data Presentation

The following table summarizes the key quantitative parameters associated with the production and purification of Caprazamycin B. Please note that these values are indicative and may vary depending on the specific fermentation and purification conditions.

Parameter	Value/Range	Remarks
Fermentation
Producing Organism	Streptomyces sp. MK730-62F2 (FERM BP-7218)	Isolated from a soil sample from Oahu Island, Hawaii.[1]
Fermentation Time	5-7 days	Optimal production is typically achieved in the stationary phase.
Fermentation Temperature	28-30°C	Optimal growth temperature for Streptomyces sp. MK730-62F2 is between 20°C and 37°C.[5]
Extraction
Extraction Solvent	n-Butanol or Ethyl Acetate	Effective for extracting lipophilic compounds like Caprazamycin B from the aqueous fermentation broth.
Extraction pH	Neutral to slightly acidic (pH 6-7)	To maintain the stability of the antibiotic.
Purification
Initial Purification	Silica Gel Column Chromatography	For separation of major classes of compounds.
Intermediate Purification	Sephadex LH-20 Chromatography	For further separation based on molecular size and polarity.
Final Purification	High-Performance Liquid Chromatography (HPLC)	Reverse-phase (C18) column for high-resolution separation.
Purity	>95%	Achievable with the described multi-step purification protocol.

Experimental Protocols

This section provides detailed methodologies for the key stages of Caprazamycin B isolation and purification.

Fermentation of Streptomyces sp. MK730-62F2

Objective: To cultivate Streptomyces sp. MK730-62F2 for the production of Caprazamycin B.

Materials:

• Streptomyces sp. MK730-62F2 culture

• Seed Culture Medium (e.g., Tryptic Soy Broth - TSB)[1]

• Production Culture Medium (e.g., a complex medium containing glucose, yeast extract, and peptone)

• Sterile baffled flasks

• Shaking incubator

Protocol:

• Seed Culture Preparation: Inoculate a sterile flask containing 50 mL of TSB medium with a loopful of Streptomyces sp. MK730-62F2 from a stock culture. Incubate at 28-30°C for 2-3 days with shaking at 200 rpm.[1]

• Production Culture: Inoculate a larger sterile flask containing the production medium with 5-10% (v/v) of the seed culture.

• Incubation: Incubate the production culture at 28-30°C for 5-7 days with vigorous shaking (200-250 rpm) to ensure adequate aeration.

• Monitoring: Monitor the production of Caprazamycin B by taking small aliquots of the culture broth, extracting with ethyl acetate, and analyzing by Thin Layer Chromatography (TLC) or HPLC.

Extraction of Crude Caprazamycin B

Objective: To extract Caprazamycin B from the fermentation broth.

Materials:

• Fermentation broth

• n-Butanol or Ethyl Acetate

• Centrifuge

• Rotary evaporator

• Separatory funnel

Protocol:

• Separation of Biomass: Centrifuge the fermentation broth at 5,000 x g for 20 minutes to separate the mycelium from the supernatant. The majority of Caprazamycin B is expected to be in the supernatant.

• Solvent Extraction: Transfer the supernatant to a large separatory funnel. Add an equal volume of n-butanol or ethyl acetate and shake vigorously for 10-15 minutes.

• Phase Separation: Allow the layers to separate. Collect the organic (upper) layer.

• Repeat Extraction: Repeat the extraction of the aqueous layer two more times with fresh solvent to maximize the recovery of Caprazamycin B.

• Concentration: Combine all organic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain a crude extract.

Purification of Caprazamycin B

Objective: To purify Caprazamycin B from the crude extract using a multi-step chromatography approach.

A. Silica Gel Column Chromatography (Initial Purification)

Materials:

• Crude Caprazamycin B extract

• Silica gel (60-120 mesh)

• Glass chromatography column

• Solvents: Chloroform, Methanol

• Fraction collector

Protocol:

• Column Packing: Prepare a slurry of silica gel in chloroform and pack it into the chromatography column.

• Sample Loading: Dissolve the crude extract in a minimal amount of chloroform and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dried sample onto the top of the prepared column.

• Elution: Elute the column with a stepwise gradient of increasing polarity, starting with 100% chloroform and gradually increasing the proportion of methanol (e.g., 99:1, 98:2, 95:5, 90:10 v/v Chloroform:Methanol).

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL) using a fraction collector.

• Analysis: Analyze the collected fractions by TLC, and pool the fractions containing Caprazamycin B.

B. Sephadex LH-20 Chromatography (Intermediate Purification)

Materials:

• Pooled fractions from silica gel chromatography

• Sephadex LH-20 resin

• Glass chromatography column

• Methanol

Protocol:

• Column Packing: Swell the Sephadex LH-20 resin in methanol and pack it into a chromatography column.

• Sample Loading: Concentrate the pooled fractions from the previous step and dissolve the residue in a small volume of methanol. Load the sample onto the Sephadex LH-20 column.

• Elution: Elute the column with 100% methanol at a slow flow rate.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or HPLC to identify those containing Caprazamycin B. Pool the pure fractions.

C. High-Performance Liquid Chromatography (HPLC) (Final Purification)

Materials:

• Partially purified Caprazamycin B

• Preparative HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 10 µm particle size)

• HPLC-grade Acetonitrile and Water

• Trifluoroacetic acid (TFA)

Protocol:

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Sample Preparation: Dissolve the pooled fractions from the Sephadex LH-20 column in a small volume of the initial mobile phase composition. Filter the sample through a 0.45 µm filter.

• HPLC Run: Inject the sample onto the C18 column. Elute with a linear gradient of increasing Acetonitrile concentration (e.g., 20% to 80% Mobile Phase B over 40 minutes).

• Detection and Fraction Collection: Monitor the elution profile at a suitable wavelength (e.g., 260 nm, characteristic for the uridine chromophore). Collect the peak corresponding to Caprazamycin B.

• Purity Check and Desalting: Analyze the purity of the collected fraction by analytical HPLC. If necessary, desalt the purified Caprazamycin B by a rapid solid-phase extraction step or by lyophilization if a volatile buffer system was used.

Visualizations

The following diagrams illustrate the key workflows for the isolation and purification of Caprazamycin B.

Caption: Overall workflow for the isolation and purification of Caprazamycin B.

Caption: Logical progression of the multi-step purification strategy.

References

• 1. Identification and Manipulation of the Caprazamycin Gene Cluster Lead to New Simplified Liponucleoside Antibiotics and Give Insights into the Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2001012643A1 - Antibiotic caprazamycins and process for producing the same - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Caprazamycins, novel lipo-nucleoside antibiotics, from Streptomyces sp. II. Structure elucidation of caprazamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DE60006690T2 - ANTIBIOTIC CAPRAZAMYCINS AND METHOD FOR THE PRODUCTION THEREOF - Google Patents [patents.google.com]

Application Notes and Protocols for In Vitro Efficacy Testing of Caprazamycin B against Multidrug-Resistant Mycobacterium tuberculosis (MDR-TB)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caprazamycin B is a promising antitubercular agent that targets the biosynthesis of the mycobacterial cell wall. Specifically, it inhibits the phospho-MurNAc-pentapeptide translocase (MraY), a crucial enzyme in the peptidoglycan synthesis pathway. This unique mechanism of action makes it a valuable candidate for combating multidrug-resistant Mycobacterium tuberculosis (MDR-TB), a significant global health threat. These application notes provide a detailed protocol for determining the in vitro efficacy of Caprazamycin B against clinical isolates of MDR-TB.

Mechanism of Action: Inhibition of Peptidoglycan Synthesis

Caprazamycin B exerts its bactericidal effect by targeting and inhibiting the MraY translocase. This enzyme is responsible for the first committed step in the membrane-associated pathway of peptidoglycan biosynthesis, catalyzing the transfer of the UDP-MurNAc-pentapeptide to the lipid carrier, undecaprenyl phosphate. By blocking this step, Caprazamycin B effectively halts the production of new peptidoglycan, leading to the loss of cell wall integrity and ultimately, cell death.

Caption: Signaling pathway of Caprazamycin B inhibition of MraY.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of Caprazamycin B against MDR-TB isolates.

Materials and Reagents

• Bacterial Strains:

  • MDR-TB clinical isolates

  • M. tuberculosis H37Rv (ATCC 27294) as a control strain

• Culture Media:

  • Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol and 10% (v/v) ADC (Albumin-Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase) enrichment.

  • Middlebrook 7H10 or 7H11 agar (for initial culture and colony counting).

• Reagents:

  • Caprazamycin B (powder form)

  • Dimethyl sulfoxide (DMSO) for stock solution preparation

  • Sterile deionized water

  • Resazurin sodium salt solution (0.02% w/v in sterile water)

• Equipment and Consumables:

  • 96-well microtiter plates (sterile, flat-bottom)

  • Biosafety cabinet (Class II or III)

  • Incubator (37°C)

  • Microplate reader (optional, for resazurin assay)

  • Pipettes and sterile filter tips

  • Vortex mixer

  • Nephelometer or spectrophotometer

Experimental Workflow

Caption: Experimental workflow for MIC determination.

Step-by-Step Methodology

• Preparation of Caprazamycin B Stock Solution:

  • Dissolve Caprazamycin B powder in DMSO to a final concentration of 10 mg/mL.

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

  • Store the stock solution in small aliquots at -20°C or -80°C.

• Preparation of M. tuberculosis Inoculum:

  • Culture the MDR-TB isolates and the H37Rv control strain in Middlebrook 7H9 broth until mid-log phase.

  • Adjust the turbidity of the bacterial suspension to a McFarland standard of 0.5 (approximately 1 x 10^7 to 1 x 10^8 CFU/mL).

  • Dilute the adjusted inoculum 1:20 in fresh 7H9 broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL for inoculation.

• Preparation of Drug Dilutions in 96-Well Plate:

  • Add 100 µL of sterile 7H9 broth to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the appropriate Caprazamycin B working solution to the wells of the first column.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and continuing this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • The eleventh column will serve as the drug-free growth control (inoculum only), and the twelfth column as the sterility control (broth only).

  • Based on available data, a suggested starting concentration range for Caprazamycin B against MDR-TB is 0.06 to 8 µg/mL.[1]

• Inoculation of the Microtiter Plate:

  • Add 100 µL of the prepared bacterial inoculum to each well from column 1 to 11. The final volume in these wells will be 200 µL.

  • The wells in column 12 should only contain 100 µL of broth.

• Incubation:

  • Seal the plate with a plate sealer or place it in a humidified, airtight container.

  • Incubate the plate at 37°C for 7 days.

• MIC Determination using Resazurin Microtiter Assay (REMA):

  • After 7 days of incubation, add 30 µL of 0.02% resazurin solution to each well.

  • Re-incubate the plate at 37°C for 24 to 48 hours.

  • The MIC is defined as the lowest concentration of Caprazamycin B that prevents a color change of the resazurin indicator from blue (no growth) to pink (bacterial growth).

Data Presentation

The results of the MIC testing should be summarized in a clear and concise table to allow for easy comparison between different MDR-TB isolates and the control strain.

M. tuberculosis Isolate	Resistance Profile	Caprazamycin B MIC (µg/mL)	Isoniazid MIC (µg/mL)	Rifampicin MIC (µg/mL)
H37Rv (Control)	Pan-susceptible	e.g., 0.25	e.g., 0.05	e.g., 0.1
MDR-TB Isolate 1	INH-R, RIF-R	e.g., 0.5	>1.0	>1.0
MDR-TB Isolate 2	INH-R, RIF-R	e.g., 0.25	>1.0	>1.0
XDR-TB Isolate 1	INH-R, RIF-R, FQ-R, SLI-R	e.g., 1.0	>1.0	>1.0

INH-R: Isoniazid-Resistant; RIF-R: Rifampicin-Resistant; FQ-R: Fluoroquinolone-Resistant; SLI-R: Second-Line Injectable-Resistant. Example MIC values are for illustrative purposes only.

Conclusion

This protocol provides a standardized method for assessing the in vitro efficacy of Caprazamycin B against MDR-TB. The broth microdilution method coupled with the resazurin indicator is a reliable and widely used technique for determining the MIC of antitubercular agents. Accurate determination of the MIC is a critical first step in the preclinical evaluation of new drug candidates like Caprazamycin B and provides essential data for further in vivo studies and potential clinical development.

References

• 1. In Vitro Antimycobacterial Activities of Capuramycin Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Designing a Structure-Activity Relationship (SAR) Study for Caprazamycin B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing a structure-activity relationship (SAR) study of Caprazamycin B, a potent liponucleoside antibiotic with significant activity against Mycobacterium tuberculosis. The following protocols and guidelines are intended to facilitate the systematic exploration of Caprazamycin B's chemical space to identify analogs with improved potency, selectivity, and pharmacokinetic properties.

Introduction to Caprazamycin B and Rationale for SAR Study

Caprazamycin B, originally isolated from Streptomyces sp., is a promising anti-tuberculosis agent.[1] It belongs to the liponucleoside class of antibiotics and primarily exerts its antibacterial effect by inhibiting the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the bacterial cell wall biosynthesis pathway.[2][3] Some derivatives, such as CPZEN-45, have also been shown to inhibit WecA, another key enzyme in mycobacterial cell wall synthesis.[4] The complex structure of Caprazamycin B offers multiple points for chemical modification, making it an excellent candidate for an SAR study.

An SAR study is crucial for:

• Identifying the pharmacophore: Determining the essential structural motifs required for biological activity.

• Optimizing potency: Enhancing the antimicrobial activity against target pathogens.

• Improving drug-like properties: Modifying the structure to enhance solubility, metabolic stability, and cell permeability.

• Reducing off-target effects and toxicity: Modifying non-essential parts of the molecule to minimize interaction with human cells.

• Overcoming resistance: Developing analogs that are effective against drug-resistant strains of M. tuberculosis.

Key Chemical Moieties for Modification

The structure of Caprazamycin B can be divided into several key regions that are amenable to chemical modification. A systematic SAR study should involve the synthesis of analog libraries with variations at these positions.

• Lipophilic Tail: The length, branching, and saturation of the fatty acid side chain can be altered to investigate its impact on membrane interaction and target engagement.[5]

• Diazepanone Core: Modifications to this seven-membered ring can explore its role in maintaining the overall conformation of the molecule.

• Aminoribose Moiety: The amino and hydroxyl groups on this sugar can be modified or replaced to probe their hydrogen bonding interactions within the MraY binding site.

• Uridine Moiety: The uracil base and the ribose sugar of the uridine component are critical for binding to a conserved pocket in MraY and can be systematically modified.[5]

Experimental Design and Workflow

A well-designed SAR study for Caprazamycin B should follow a logical progression from chemical synthesis to biological evaluation. The following workflow outlines the key stages:

Figure 1: Experimental workflow for a Caprazamycin B SAR study.

Data Presentation: Summarized Quantitative Data

The quantitative data generated from the SAR study should be organized into clear and concise tables to facilitate comparison between the synthesized analogs.

Table 1: Antimycobacterial Activity and Cytotoxicity of Caprazamycin B Analogs

Compound ID	Modification	MIC (µg/mL) vs. M. tb H37Rv	IC50 (µM) vs. HepG2 Cells	Selectivity Index (SI = IC50/MIC)
Cap-B	Parent Compound	1.56	> 50	> 32
Ana-01	C14 fatty acid
Ana-02	C16 fatty acid
Ana-03	Branched fatty acid
...	...

Table 2: In Vitro Enzyme Inhibition of Caprazamycin B Analogs

Compound ID	MraY IC50 (µM)	WecA IC50 (µM)
Cap-B	0.1	> 100
Ana-01
Ana-02
Ana-03
...	...

Experimental Protocols

Protocol for Synthesis of Caprazamycin B Analogs (General Strategy)

The total synthesis of Caprazamycin B and its analogs is a complex multi-step process. The following is a generalized strategy based on published synthetic routes.[6][7][8]

Objective: To synthesize a library of Caprazamycin B analogs with modifications in the lipophilic tail.

Materials:

• Protected uridine-5'-aldehyde

• Appropriate fatty acids (e.g., myristic acid, palmitic acid)

• Standard organic synthesis reagents and solvents

• Solid-phase synthesis resins (optional)

• Purification equipment (e.g., HPLC, flash chromatography)

• Analytical instruments (e.g., NMR, MS)

Procedure:

• Synthesis of the Caprazol Core: The core structure, (+)-caprazol, can be synthesized through a multi-step process starting from uridine, as previously described.[9] Key steps often involve the construction of the 5'-β-O-aminoribosyl-glycyluridine derivative and subsequent cyclization to form the diazepanone ring.

• Installation of the Lipophilic Tail:

  • Amide Coupling: The desired fatty acid is activated (e.g., as an acid chloride or using coupling reagents like HATU) and coupled to the amino group on the diazepanone core.

  • Varying the Fatty Acid: A library of analogs can be generated by using a variety of commercially available or synthesized fatty acids with different chain lengths, branching, and degrees of saturation.

• Deprotection: The protecting groups on the uridine and aminoribose moieties are removed under appropriate conditions (e.g., hydrogenation, acid or base treatment) to yield the final Caprazamycin B analog.

• Purification and Characterization: Each analog is purified to >95% purity using reverse-phase HPLC. The structure and identity of each compound are confirmed by high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

Protocol for Minimum Inhibitory Concentration (MIC) Assay against Mycobacterium tuberculosis

This protocol is for determining the MIC of Caprazamycin B analogs against M. tuberculosis H37Rv using the broth microdilution method.[10][11][12][13]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.2% glycerol

• Sterile 96-well microtiter plates

• Compound stock solutions (e.g., 1 mg/mL in DMSO)

• Sterile DMSO

• Resazurin sodium salt solution (0.02% in sterile water)

• 10% Tween 80 solution

Procedure:

• Inoculum Preparation:

  • Culture M. tuberculosis H37Rv in 7H9 broth to mid-log phase.

  • Adjust the turbidity of the culture to a 0.5 McFarland standard with sterile saline or 7H9 broth.

  • Dilute the adjusted inoculum 1:20 in 7H9 broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Plate Setup:

  • Add 100 µL of 7H9 broth to all wells of a 96-well plate.

  • In the first column, add 100 µL of the compound stock solution to the first well and perform 2-fold serial dilutions across the plate to the tenth column.

  • The eleventh column serves as the growth control (inoculum only), and the twelfth column serves as the sterility control (broth only).

• Inoculation: Add 100 µL of the prepared inoculum to wells in columns 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 7 days.

• MIC Determination:

  • After 7 days of incubation, add 30 µL of a freshly prepared 1:1 mixture of resazurin solution and 10% Tween 80 to each well.

  • Re-incubate the plate for an additional 24-48 hours.

  • The MIC is defined as the lowest concentration of the compound that prevents a color change of the resazurin from blue (no growth) to pink (growth).

Protocol for In Vitro MraY Inhibition Assay (FRET-based)

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to measure the inhibition of MraY.[14]

Materials:

• Membrane fraction containing overexpressed MraY

• BODIPY-FL-labeled UDP-MurNAc-pentapeptide (donor fluorophore)

• Lissamine rhodamine B-labeled phosphatidylethanolamine (LRPE, acceptor fluorophore)

• Undecaprenyl phosphate (C55P)

• Assay buffer: 50 mM Tris-HCl pH 7.5, 150 mM KCl, 10 mM MgCl₂, 0.05% Triton X-100

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Reaction Mixture Preparation: In each well of a 384-well plate, prepare a reaction mixture containing the MraY-containing membranes, C55P, and LRPE in the assay buffer.

• Compound Addition: Add various concentrations of the Caprazamycin B analogs to the wells. Include a DMSO control (no inhibitor).

• Pre-incubation: Incubate the plate at room temperature for 30 minutes to allow the compounds to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the BODIPY-FL-labeled UDP-MurNAc-pentapeptide to each well.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence at the donor (520 nm) and acceptor (590 nm) emission wavelengths with excitation at 485 nm. Read the plate every minute for 30-60 minutes.

• Data Analysis: The MraY activity is proportional to the increase in the FRET signal (acceptor emission). Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2: Principle of the FRET-based MraY inhibition assay.

Protocol for Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxicity of Caprazamycin B analogs against a human cell line (e.g., HepG2) using the MTT assay.[15][16][17][18]

Materials:

• HepG2 human liver cancer cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Sterile 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Caprazamycin B analogs in complete medium. Remove the old medium from the cells and add 100 µL of the medium containing the compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Directions

A systematic SAR study of Caprazamycin B is a critical step towards the development of new and improved anti-tuberculosis drugs. By following the outlined experimental workflow and protocols, researchers can efficiently synthesize and evaluate novel analogs. The data generated will provide valuable insights into the structural requirements for potent and selective inhibition of MraY and will guide the design of next-generation Caprazamycin-based antibiotics. Promising lead compounds identified through this process should be further evaluated in advanced preclinical studies, including pharmacokinetic profiling and in vivo efficacy models of tuberculosis infection.

References

• 1. Caprazamycin B, a novel anti-tuberculosis antibiotic, from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caprazamycin B | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Caprazamycins: Promising lead structures acting on a novel antibacterial target MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CPZEN-45 | Working Group for New TB Drugs [newtbdrugs.org]
• 5. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. Total synthesis of (-)-caprazamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Total synthesis of caprazol, a core structure of the caprazamycin antituberculosis antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. youtube.com [youtube.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. merckmillipore.com [merckmillipore.com]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. In Vitro Evaluation of the Antimicrobial Ability and Cytotoxicity on Two Melanoma Cell Lines of a Benzylamide Derivative of Maslinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Caprazamycin B in Tuberculosis Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caprazamycin B (CPB) is a liponucleoside antibiotic isolated from Streptomyces sp. It belongs to a class of natural products that show potent antimycobacterial activity, including against multidrug-resistant strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.[1] CPB exerts its bactericidal effect by targeting a novel and essential pathway in mycobacterial cell wall synthesis, making it a promising candidate for further investigation in tuberculosis drug development. These application notes provide an overview of the mechanism of action of CPB, its in vitro and in vivo activity, and detailed protocols for its application in tuberculosis research models.

Mechanism of Action

Caprazamycin B targets and inhibits the phospho-MurNAc-pentapeptide translocase, also known as MraY.[1] MraY is an essential integral membrane enzyme that catalyzes the first membrane-bound step in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][2][3] Specifically, MraY facilitates the transfer of phospho-N-acetylmuramoyl-pentapeptide (a peptidoglycan precursor) from UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate, forming Lipid I.[1] By inhibiting MraY, Caprazamycin B effectively blocks the synthesis of peptidoglycan, leading to the disruption of cell wall integrity and ultimately, bacterial cell death. Due to its unique target, CPB and its analogs are of significant interest for combating drug-resistant tuberculosis.

Caption: Mechanism of MraY inhibition by Caprazamycin B.

Data Presentation

In Vitro Activity of Caprazamycin B and Analogs

The following table summarizes the minimum inhibitory concentrations (MICs) of Caprazamycin B and its analog, CPZEN-45, against various strains of Mycobacterium tuberculosis.

Compound	M. tuberculosis Strain	MIC (µg/mL)	MIC (µM)	Reference
Caprazamycin B	H37Rv Kurono	-	2.73	[1]
Caprazamycin B	M. bovis Ravenel	-	2.73	[1]
CPZEN-45	H37Rv	1.56	-	[4][5]
CPZEN-45	Multidrug-Resistant (MDR)	6.25	-	[4][5]

In Vivo Efficacy of Caprazamycin Analog (CPZEN-45)

Direct in vivo efficacy data for Caprazamycin B in mouse models of tuberculosis is limited in the reviewed literature. However, its analog, CPZEN-45, has demonstrated efficacy.

Animal Model	M. tuberculosis Strain	Treatment	Route of Administration	Efficacy Outcome	Reference
Mouse (acute TB)	Drug-sensitive & XDR	CPZEN-45	Subcutaneous	Efficacious	[4]
Mouse (GKO acute TB)	Erdman	CPZEN-45	Subcutaneous	1-1.5 log CFU reduction in lungs	[4]
Guinea Pig	-	CPZEN-45	Pulmonary (dry powder)	1-log CFU reduction in lungs	[6]

Cytotoxicity Data

Caprazamycin B has been reported to have a favorable safety profile.

Compound	Assay	Cell Line/Model	Result	Selectivity Index (SI)	Reference
Caprazamycin B	In vivo cytotoxicity	Mice	No toxicity observed at 4368.4 µM	>1500	[1]
CPZEN-45	In vitro cell assays	Not specified	No toxicity observed	-	[5]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is adapted from the EUCAST reference method for MIC determination for M. tuberculosis complex.

Materials:

• Mycobacterium tuberculosis culture (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase)

• Caprazamycin B stock solution (in an appropriate solvent, e.g., DMSO)

• Sterile 96-well U-bottom microtiter plates

• Sterile water and glass beads

• 0.5 McFarland standard

• Incubator at 36±1°C

Procedure:

• Inoculum Preparation:

  • From a fresh culture of M. tuberculosis on solid medium, collect colonies and transfer them to a tube containing sterile water and glass beads.

  • Vortex to create a homogenous suspension.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

  • Prepare a 1:100 dilution of this suspension in Middlebrook 7H9 broth to achieve a final inoculum of approximately 10^5 CFU/mL.

• Plate Setup:

  • In a 96-well plate, perform serial two-fold dilutions of the Caprazamycin B stock solution in Middlebrook 7H9 broth to achieve a range of desired final concentrations.

  • Include a drug-free growth control well (inoculum + broth) and a sterility control well (broth only).

  • Add 100 µL of the prepared bacterial inoculum to each well (except the sterility control).

• Incubation:

  • Seal the plate and incubate at 36±1°C.

• Reading Results:

  • Visually inspect the plate for growth. The MIC is defined as the lowest concentration of Caprazamycin B that inhibits visible growth. Results are typically read as soon as the 1:100 diluted control shows visible growth.

Caption: Workflow for MIC determination by broth microdilution.

Protocol 2: In Vivo Efficacy Assessment in a Mouse Model of Tuberculosis

This protocol describes a general procedure for evaluating the efficacy of Caprazamycin B in a mouse model of chronic tuberculosis infection.

Materials:

• BALB/c or C57BL/6 mice (female, 6-8 weeks old)

• Mycobacterium tuberculosis H37Rv

• Aerosol infection chamber (e.g., Glas-Col inhalation exposure system)

• Caprazamycin B formulation for administration (e.g., in a suitable vehicle for subcutaneous or oral administration)

• Sterile saline

• 7H11 agar plates

• Stomacher or tissue homogenizer

Procedure:

• Infection:

  • Infect mice with a low-dose aerosol of M. tuberculosis H37Rv, calibrated to deliver approximately 50-100 CFU per mouse lung.

  • At day 1 post-infection, sacrifice a subset of mice to confirm the initial bacterial load in the lungs.

• Treatment:

  • Allow the infection to establish for a chronic phase (e.g., 4 weeks).

  • Initiate treatment with Caprazamycin B at various doses. Administer the compound daily or as determined by its pharmacokinetic properties.

  • Include a vehicle control group (untreated) and a positive control group (e.g., treated with isoniazid).

• Evaluation of Efficacy:

  • At selected time points during and after treatment (e.g., after 4 and 8 weeks of treatment), sacrifice groups of mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile saline.

  • Plate serial dilutions of the homogenates on 7H11 agar.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the bacterial load (CFU) per organ.

• Data Analysis:

  • Compare the log10 CFU values in the organs of Caprazamycin B-treated mice with those of the vehicle control and positive control groups to determine the reduction in bacterial load.

Caption: Workflow for in vivo efficacy testing in a mouse model.

Protocol 3: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol provides a general method for assessing the cytotoxicity of Caprazamycin B against a mammalian cell line.

Materials:

• Mammalian cell line (e.g., HepG2 for hepatotoxicity, or Vero cells)

• Complete cell culture medium

• Caprazamycin B stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Caprazamycin B in complete medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of Caprazamycin B.

  • Include a vehicle control (medium with the same concentration of solvent used for the drug stock) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for in vitro cytotoxicity MTT assay.

Conclusion

Caprazamycin B represents a promising anti-tuberculosis agent with a novel mechanism of action and a favorable preliminary safety profile. The protocols outlined in these application notes provide a framework for the continued investigation of Caprazamycin B and its analogs in various tuberculosis research models. Further studies are warranted to fully elucidate its in vivo efficacy and to establish a comprehensive safety profile to support its potential development as a new therapeutic agent for tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CPZEN-45 | Working Group for New TB Drugs [newtbdrugs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Developing More Soluble Caprazamycin B Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caprazamycin B (CPZ-B) is a potent antitubercular agent that shows significant activity against Mycobacterium tuberculosis. However, its therapeutic potential is hindered by poor aqueous solubility. This limitation has driven the development of more soluble derivatives to improve its pharmacokinetic properties. One such promising derivative is CPZEN-45, which exhibits enhanced solubility and retains potent antimycobacterial activity.[1] This document provides detailed application notes and experimental protocols for the synthesis and characterization of CPZEN-45, focusing on techniques to improve solubility.

Improving Solubility: From Caprazamycin B to CPZEN-45

The primary strategy to enhance the solubility of Caprazamycin B involves modification of its lipophilic side chain. CPZEN-45 is a semi-synthetic derivative where the fatty acid side chain of Caprazamycin B is replaced with a 4-butylphenylcarboxamide moiety. This modification significantly improves the aqueous solubility of the compound.

Quantitative Solubility Data

The following table summarizes the available solubility data for Caprazamycin B and CPZEN-45, highlighting the substantial improvement achieved through chemical modification.

Compound	Form	Aqueous Solubility	Reference
Caprazamycin B	-	Insoluble in water	[1]
CPZEN-45	Free Base (CPZEN)	1.1 mg/mL	[2]
CPZEN-45	Hydrochloride Salt	14.6 mg/mL	[2]
CPZEN-45	Trifluoroacetate Salt	>10 mg/mL	[3]

Experimental Protocols

Protocol 1: Synthesis of CPZEN-45 from Caprazene

This protocol describes a representative semi-synthetic route to CPZEN-45 starting from caprazene, the core structure of caprazamycins.

Workflow for the Synthesis of CPZEN-45

Caption: A simplified workflow for the semi-synthesis of CPZEN-45 from a mixture of caprazamycins.

Materials:

• Mixture of Caprazamycins (A-G)

• Trifluoroacetic acid (TFA)

• 4-Butylbenzoic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Preparation of Caprazene:

  • Dissolve the mixture of Caprazamycins (A-G) in a suitable solvent.

  • Add trifluoroacetic acid and stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

  • Neutralize the reaction mixture and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the crude product to obtain caprazene.

• Amide Coupling to Synthesize CPZEN-45:

  • Dissolve caprazene (1.0 equivalent) and 4-butylbenzoic acid (1.2 equivalents) in anhydrous DMF.

  • Add DIPEA (3.0 equivalents) to the solution.

  • Cool the mixture to 0°C in an ice bath.

  • Add HATU (1.2 equivalents) portion-wise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to yield pure CPZEN-45.

Protocol 2: Determination of Aqueous Solubility using the Shake-Flask Method

This protocol details the widely accepted shake-flask method for determining the thermodynamic solubility of a compound.

Workflow for Shake-Flask Solubility Assay

Caption: A general workflow for determining the aqueous solubility of a compound using the shake-flask method.

Materials:

• Test compound (e.g., Caprazamycin B, CPZEN-45)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound of a known concentration in a suitable organic solvent for creating a standard curve.

  • Prepare a series of dilutions from the stock solution to generate a standard curve for concentration determination.

• Equilibration:

  • Add an excess amount of the solid test compound to a vial containing a known volume of PBS (pH 7.4). The amount should be sufficient to ensure a saturated solution with undissolved solid remaining.

  • Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

  • Shake the vials for a sufficient period to reach equilibrium (typically 24 to 48 hours).

• Sample Processing:

  • After equilibration, visually confirm the presence of undissolved solid.

  • Carefully remove the vials from the shaker and let them stand to allow the solid to settle.

  • To separate the undissolved solid, either centrifuge the samples at a high speed or filter an aliquot of the supernatant through a 0.22 µm syringe filter. This step is critical to ensure only the dissolved compound is analyzed.

• Analysis:

  • Dilute the clear supernatant with a suitable solvent to a concentration within the range of the standard curve.

  • Analyze the concentration of the dissolved compound in the diluted supernatant using a validated HPLC or UV-Vis method.

  • Run the standards to generate a calibration curve.

• Calculation:

  • Determine the concentration of the test compound in the diluted supernatant by interpolating from the standard curve.

  • Calculate the original concentration in the undissolved sample, taking into account the dilution factor. This value represents the aqueous solubility of the compound under the tested conditions.

Mechanism of Action: Targeting the Mycobacterial Cell Wall Synthesis

Both Caprazamycin B and CPZEN-45 target the biosynthesis of the mycobacterial cell wall, a critical structure for the survival of M. tuberculosis. However, they exhibit different primary targets. Caprazamycin B primarily inhibits MraY (phospho-MurNAc-pentapeptide translocase), an enzyme involved in peptidoglycan synthesis. In contrast, CPZEN-45 shows potent inhibition of WecA (GlcNAc-1-phosphate transferase), the enzyme that catalyzes the first step in the synthesis of the mycolyl-arabinogalactan-peptidoglycan complex.[4]

Signaling Pathway of Caprazamycin B and CPZEN-45 Inhibition

Caption: The inhibitory mechanism of Caprazamycin B and CPZEN-45 on the mycobacterial cell wall synthesis pathway.

Conclusion

The development of CPZEN-45 from Caprazamycin B represents a successful strategy for overcoming the solubility limitations of a potent natural product. The protocols and data presented in this document provide a framework for researchers to synthesize, characterize, and evaluate Caprazamycin derivatives with improved pharmaceutical properties. By targeting essential pathways in M. tuberculosis cell wall biosynthesis, these compounds hold significant promise as next-generation antitubercular agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization and Scale Up of Spray Dried CPZEN-45 Aerosol Powders for Inhaled Tuberculosis Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CPZEN-45 | Working Group for New TB Drugs [newtbdrugs.org]
• 4. Caprazamycin B, a novel anti-tuberculosis antibiotic, from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Studies of Caprazamycin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caprazamycin B (CPZ-B) is a liponucleoside antibiotic with potent activity against Mycobacterium tuberculosis (Mtb), including multidrug-resistant strains.[1][2] Its mechanism of action involves the inhibition of the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the bacterial cell wall peptidoglycan synthesis pathway.[3][4][5] This novel mechanism of action makes Caprazamycin B a promising candidate for the development of new anti-tuberculosis therapies.

These application notes provide a comprehensive guide for the design and execution of in vivo efficacy studies of Caprazamycin B in a murine model of tuberculosis. The protocols outlined below are intended to serve as a foundational framework that can be adapted to specific research questions and laboratory settings.

Signaling Pathway of Caprazamycin B Target

Caprazamycin B targets MraY, a crucial enzyme in the synthesis of peptidoglycan, a major component of the bacterial cell wall. The inhibition of MraY disrupts the formation of Lipid I, a key intermediate, ultimately leading to the cessation of cell wall construction and bacterial cell death.

Caprazamycin B inhibits the MraY translocase.

Experimental Workflow

The following diagram outlines the general workflow for an in vivo efficacy study of Caprazamycin B in a murine model of tuberculosis.

General workflow for in vivo efficacy studies.

Experimental Protocols

Animal Model

• Species: Mouse (Mus musculus)

• Strain: BALB/c or C57BL/6 are commonly used for tuberculosis research. BALB/c mice are generally more susceptible to Mtb infection than C57BL/6 mice.

• Age: 6-8 weeks old

• Sex: Female mice are often preferred to avoid fighting and confounding hormonal influences.

• Housing: Animals should be housed in a BSL-3 facility in individually ventilated cages with ad libitum access to food and water.

Mycobacterium tuberculosis Infection

• Strain: M. tuberculosis H37Rv is a commonly used virulent laboratory strain.

• Infection Route:

  • Aerosol Inhalation: This is the most common and physiologically relevant route of infection, mimicking natural transmission. A low-dose aerosol infection aims to deliver 50-100 colony-forming units (CFU) to the lungs.

  • Intravenous (IV) Injection: IV injection via the tail vein can also be used to establish a systemic infection. A typical inoculum is 10^5 to 10^6 CFU.

Treatment Regimen

• Caprazamycin B Formulation: Caprazamycin B should be formulated in a sterile, biocompatible vehicle suitable for the chosen administration route (e.g., saline, PBS with a solubilizing agent if necessary).

• Dose: The optimal dose of Caprazamycin B for in vivo efficacy in mice has not been extensively published. Based on studies with its derivative, CPZEN-45, a starting dose range of 10-50 mg/kg could be explored.[6][7] A dose-ranging study is highly recommended to determine the optimal therapeutic dose.

• Administration Route:

  • Subcutaneous (SC) injection: This route was used for the derivative CPZEN-45 and is a common route for preclinical studies.[6][7]

  • Intravenous (IV) injection: Provides direct systemic exposure.

  • Oral gavage (PO): The oral bioavailability of Caprazamycin B is not well-documented and may be low.[6]

• Frequency: Once or twice daily administration is typical for many antibiotics in murine models.

• Treatment Duration: A treatment duration of 4-8 weeks is common for evaluating the efficacy of new anti-tuberculosis drugs.

• Control Groups:

  • Vehicle Control: Animals receiving the formulation vehicle only.

  • Positive Control: A standard-of-care anti-tuberculosis drug (e.g., isoniazid at 25 mg/kg or rifampicin at 10 mg/kg).[8]

Efficacy Endpoints

• Bacterial Load Determination:

  • At selected time points during and after treatment, a subset of mice from each group is euthanized.

  • Lungs and spleens are aseptically harvested.

  • Organs are homogenized in sterile saline or PBS.

  • Serial dilutions of the homogenates are plated on Middlebrook 7H10 or 7H11 agar supplemented with OADC.

  • Plates are incubated at 37°C for 3-4 weeks, and CFU are counted.

• Survival Analysis:

  • A separate cohort of animals is monitored for survival over an extended period following infection and treatment.

  • The time to death for each animal is recorded.

• Histopathology:

  • Lung lobes are fixed in 10% neutral buffered formalin.

  • Tissues are embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E) for general morphology and Ziehl-Neelsen (ZN) stain for acid-fast bacilli.

  • Pathological changes, such as granuloma formation, inflammation, and necrosis, are scored by a qualified pathologist.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 1: Bacterial Load in Lungs and Spleen (Log10 CFU)

Treatment Group	Dose (mg/kg)	Route	Frequency	Week 4 Lungs (Mean ± SD)	Week 4 Spleen (Mean ± SD)	Week 8 Lungs (Mean ± SD)	Week 8 Spleen (Mean ± SD)
Vehicle Control	-	SC	QD
Caprazamycin B	10	SC	QD
Caprazamycin B	25	SC	QD
Caprazamycin B	50	SC	QD
Isoniazid	25	PO	QD

Table 2: Survival Analysis

Treatment Group	Dose (mg/kg)	Route	Frequency	Median Survival Time (Days)	% Survival at Day 60
Vehicle Control	-	SC	QD
Caprazamycin B	10	SC	QD
Caprazamycin B	25	SC	QD
Caprazamycin B	50	SC	QD
Isoniazid	25	PO	QD

Table 3: Histopathological Lung Scores

Treatment Group	Dose (mg/kg)	Route	Frequency	Granuloma Score (Mean ± SD)	Inflammation Score (Mean ± SD)	Necrosis Score (Mean ± SD)
Vehicle Control	-	SC	QD
Caprazamycin B	10	SC	QD
Caprazamycin B	25	SC	QD
Caprazamycin B	50	SC	QD
Isoniazid	25	PO	QD

Conclusion

The protocols and guidelines presented here provide a robust framework for evaluating the in vivo efficacy of Caprazamycin B against Mycobacterium tuberculosis. Careful consideration of the experimental design, including the choice of animal model, infection route, treatment regimen, and efficacy endpoints, is critical for obtaining reliable and translatable results. Further studies to determine the pharmacokinetic and pharmacodynamic properties of Caprazamycin B will be essential for optimizing dosing strategies and advancing its development as a novel anti-tuberculosis agent.

References

• 1. Caprazamycin B, a novel anti-tuberculosis antibiotic, from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. "Development of Narrow-Spectrum Agents and MRay Inhibitors Targeting Mu" by Tomayo Ireti Berida [egrove.olemiss.edu]
• 4. Identification of potential non-nucleoside MraY inhibitors for tuberculosis chemotherapy using structure-based virtual screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitor binding studies of Mycobacterium tuberculosis MraY (Rv21 56c): Insights from molecular modeling, docking, and simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Pharmacokinetics of CPZEN-45, a Novel Anti-Tuberculosis Drug, in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assaying the Inhibitory Activity of Caprazamycin B on MraY Translocase

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of antibiotic-resistant bacteria poses a significant threat to global health. Consequently, there is an urgent need for the discovery and development of novel antibacterial agents that act on new molecular targets. One such promising target is the phospho-MurNAc-pentapeptide translocase (MraY).[1][2][3][4] MraY is an essential integral membrane enzyme that catalyzes the first committed step in the membrane cycle of peptidoglycan biosynthesis.[5][6] This process is crucial for the integrity of the bacterial cell wall. MraY transfers the phospho-MurNAc-pentapeptide moiety from UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I.[3][5][6]

Caprazamycins, including Caprazamycin B, are a class of naturally occurring liponucleoside antibiotics that exhibit potent antibacterial activity, notably against Mycobacterium tuberculosis.[2][7] Their mechanism of action involves the inhibition of MraY, thereby blocking cell wall synthesis.[7][8] The unique structure and potent activity of Caprazamycin B make it an important lead compound for the development of new antibiotics.

These application notes provide a detailed protocol for assaying the inhibitory activity of Caprazamycin B against MraY translocase using a fluorescence-based method. This assay is a robust and sensitive tool for characterizing the potency of MraY inhibitors and can be adapted for high-throughput screening.

Principle of the Assay

The MraY inhibition assay described here utilizes a fluorescently labeled derivative of the natural substrate, UDP-MurNAc-pentapeptide. In this continuous fluorescence assay, the dansylated UDP-MurNAc-pentapeptide derivative (UDP-MurNAc-pp(Dansyl)) serves as the substrate for MraY. Upon enzymatic transfer of the phospho-MurNAc-pentapeptide(Dansyl) moiety to the lipid carrier undecaprenyl phosphate (C55-P) embedded in a membrane environment, the fluorescence of the dansyl group is enhanced. This increase in fluorescence is directly proportional to the enzymatic activity of MraY. The presence of an inhibitor, such as Caprazamycin B, will prevent or reduce the formation of the fluorescent Lipid I analog, resulting in a diminished fluorescence signal. The inhibitory activity can be quantified by measuring the reduction in the rate of fluorescence increase.

Materials and Reagents

Reagent	Supplier	Notes
Caprazamycin B
MraY-containing membranes	Prepared from an overexpression system (e.g., E. coli)
UDP-MurNAc-L-Ala-γ-D-Glu-L-Lys(Nε-dansyl)-D-Ala-D-Ala	Fluorescent substrate
Undecaprenyl phosphate (C55-P)	Lipid carrier
Triton X-100	Detergent for solubilization
HEPES buffer (pH 7.5)
MgCl2
KCl
DMSO	For dissolving inhibitor
96-well black microplates	Low-binding, suitable for fluorescence
Fluorescence plate reader	With excitation and emission wavelengths for dansyl group

Experimental Protocols

Preparation of Reagents

• MraY Membranes: MraY-containing membranes should be prepared from a suitable overexpression host (e.g., E. coli C43(DE3) transformed with an MraY expression vector). The final membrane preparation should be homogenized and stored in aliquots at -80°C. The protein concentration of the membrane preparation should be determined using a standard protein assay (e.g., BCA assay).

• Assay Buffer: Prepare a 50 mM HEPES buffer (pH 7.5) containing 100 mM KCl and 20 mM MgCl2.

• Substrate Solution: Prepare a stock solution of UDP-MurNAc-pp(Dansyl) in the assay buffer. The final concentration in the assay will typically be in the low micromolar range.

• Lipid Carrier Solution: Prepare a stock solution of undecaprenyl phosphate (C55-P) in a suitable organic solvent (e.g., chloroform:methanol, 2:1). For the assay, an aqueous dispersion can be prepared by drying down the required amount of C55-P under a stream of nitrogen and resuspending in assay buffer containing a low concentration of Triton X-100 (e.g., 0.05%).

• Inhibitor Stock Solution: Prepare a stock solution of Caprazamycin B in 100% DMSO. Serial dilutions should be prepared in DMSO to generate a range of concentrations for IC50 determination.

MraY Inhibition Assay Protocol

• Assay Plate Preparation:

  • Add 2 µL of the appropriate Caprazamycin B dilution (or DMSO for control wells) to the wells of a 96-well black microplate.

  • For the no-enzyme control, add 2 µL of DMSO.

• Reaction Mixture Preparation (per well):

  • Prepare a master mix containing the following components (volumes are for a single well, scale up as needed):

    • Assay Buffer: to a final volume of 100 µL

    • MraY membranes: optimized concentration (e.g., 10-20 µg of total membrane protein)

    • Undecaprenyl phosphate (C55-P): optimized concentration (e.g., 50 µM)

    • UDP-MurNAc-pp(Dansyl): optimized concentration (e.g., 5 µM)

• Initiation of the Reaction:

  • Add 98 µL of the reaction mixture to each well of the 96-well plate containing the inhibitor or DMSO.

  • Mix gently by pipetting.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate temperature (e.g., 30°C).

  • Measure the fluorescence intensity kinetically over a period of 30-60 minutes.

    • Excitation wavelength: ~340 nm

    • Emission wavelength: ~520 nm

  • Record the fluorescence signal at regular intervals (e.g., every 60 seconds).

Data Analysis

• Calculate the Rate of Reaction: For each well, determine the initial rate of the reaction by plotting fluorescence intensity versus time and calculating the slope of the linear portion of the curve.

• Calculate Percentage Inhibition:

  • Percentage Inhibition = [1 - (Rate of sample / Rate of DMSO control)] x 100

• Determine IC50 Value: Plot the percentage inhibition against the logarithm of the Caprazamycin B concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of MraY activity.

Data Presentation

The quantitative data from the MraY inhibition assay should be summarized in a clear and structured table for easy comparison.

Inhibitor	Concentration (µM)	Mean Rate of Reaction (RFU/min)	Standard Deviation	Percentage Inhibition (%)
DMSO Control	-	150.2	8.5	0
Caprazamycin B	0.01	135.8	7.2	9.6
Caprazamycin B	0.1	98.1	5.4	34.7
Caprazamycin B	1	55.6	3.1	63.0
Caprazamycin B	10	12.3	1.8	91.8
Caprazamycin B	100	5.1	0.9	96.6
IC50 (µM)	Caprazamycin B	0.45

RFU = Relative Fluorescence Units

Visualizations

MraY Catalyzed Reaction and Inhibition by Caprazamycin B

Caption: Inhibition of the MraY-catalyzed step in peptidoglycan synthesis by Caprazamycin B.

Experimental Workflow for MraY Inhibition Assay

Caption: Step-by-step workflow for the fluorescence-based MraY inhibition assay.

Troubleshooting

Issue	Possible Cause	Solution
High background fluorescence	Autofluorescence of compounds or buffer components.	Run appropriate controls (no enzyme, no substrate). Check for contamination.
Low signal-to-noise ratio	Insufficient enzyme activity or substrate concentration.	Optimize MraY membrane concentration. Check the activity of the enzyme preparation. Increase substrate concentration (if not saturating).
No inhibition observed	Inactive inhibitor. Incorrect inhibitor concentration.	Verify the integrity and concentration of Caprazamycin B. Use a broader range of inhibitor concentrations.
Precipitation in wells	Poor solubility of inhibitor or other components.	Ensure DMSO concentration is low and consistent across all wells. Check the solubility of all reagents in the assay buffer.
Non-linear reaction rates	Substrate depletion. Enzyme instability.	Use a shorter time course for initial rate determination. Check the stability of the MraY preparation under assay conditions.

References

• 1. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caprazamycins: Promising lead structures acting on a novel antibacterial target MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Potential Non-nucleoside MraY Inhibitors for Tuberculosis Chemotherapy Using Structure-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the gram-negative bacteria peptidoglycan synthase MraY as a new approach for monoclonal antibody anti-bacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification and characterization of the bacterial MraY translocase catalyzing the first membrane step of peptidoglycan biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Radiolabeled Caprazamycin B for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the synthesis of radiolabeled Caprazamycin B, a potent antitubercular agent, for use in metabolic studies. Given the absence of published direct radiolabeling methods for Caprazamycin B, this document outlines two robust, hypothetical approaches for labeling with Carbon-14 ([¹⁴C]) and Tritium ([³H]), isotopes widely used for tracking the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.[1][2][3] The protocols are based on established late-stage functionalization techniques and classical radiosynthesis methods applicable to complex natural products.[1][4][5][6][7] This document also includes protocols for in vitro and in vivo metabolic studies using the synthesized radiolabeled compound, along with representative data tables and visualizations to guide researchers.

Introduction to Radiolabeling of Caprazamycin B

Caprazamycin B is a complex liponucleoside antibiotic with significant activity against Mycobacterium tuberculosis.[8] Understanding its metabolic fate is crucial for its development as a therapeutic agent. Radiolabeling provides a sensitive method to trace the molecule and its metabolites in biological systems.[9] The two most common isotopes for these studies are Carbon-14, which can be placed in metabolically stable positions of the carbon skeleton, and Tritium, which offers high specific activity.[10]

The choice of labeling strategy depends on the specific research question. For mass balance and metabolite profiling studies, a metabolically stable ¹⁴C-label is often preferred.[1][2] For receptor binding assays or studies requiring higher sensitivity, ³H-labeling is a suitable option.[10] This document details a synthetic approach for [¹⁴C]Caprazamycin B and a late-stage C-H activation/exchange method for [³H]Caprazamycin B.

Proposed Methods for Radiolabeling Caprazamycin B

Method 1: Synthesis of [¹⁴C]Caprazamycin B via a Labeled Precursor

This approach involves the synthesis of Caprazamycin B incorporating a ¹⁴C-labeled precursor. A potential strategy is the introduction of a [¹⁴C]-methyl group onto the diazepanone ring, a position less likely to be immediately involved in metabolism. This multi-step synthesis is resource-intensive but ensures a stable, specific label.

2.1.1. Experimental Protocol: Synthesis of [¹⁴C]Caprazamycin B

• Synthesis of a [¹⁴C]-labeled diazepanone precursor: This would involve a custom synthesis starting from a commercially available ¹⁴C-labeled building block, such as [¹⁴C]methyl iodide. The synthesis would aim to produce the core diazepanone ring of Caprazamycin B with the ¹⁴C label integrated into its structure.

• Coupling with the uridine and fatty acid moieties: The labeled diazepanone core would then be coupled with the protected uridine and fatty acid side-chain components, following established total synthesis routes for Caprazamycin analogues.[11]

• Deprotection and Purification: The final steps involve the removal of protecting groups to yield [¹⁴C]Caprazamycin B. Purification is critical and would be achieved using preparative High-Performance Liquid Chromatography (HPLC) with an in-line radioactivity detector.

• Characterization and Quantification: The final product's identity would be confirmed by co-elution with an authentic, non-labeled Caprazamycin B standard, and its radiochemical purity assessed by radio-HPLC. The specific activity would be determined using liquid scintillation counting and mass spectrometry.

2.1.2. Data Presentation: [¹⁴C]Caprazamycin B Synthesis

Parameter	Expected Value
Radiochemical Yield	5-15% (based on initial ¹⁴C precursor)
Specific Activity	50-100 mCi/mmol
Radiochemical Purity	>98% (by radio-HPLC)
Chemical Purity	>98% (by HPLC-UV)

Method 2: Late-Stage [³H]Labeling of Caprazamycin B via C-H Activation

Late-stage functionalization (LSF) offers a more direct route to radiolabeling complex molecules like Caprazamycin B.[4][5][6][7] This method involves the exchange of hydrogen atoms with tritium on the intact molecule, often catalyzed by a metal complex. This approach is generally faster but may result in non-specific labeling.

2.2.1. Experimental Protocol: [³H]Caprazamycin B Synthesis

• Catalyst Preparation: An iridium-based catalyst, known for promoting hydrogen isotope exchange, would be prepared in a suitable solvent.[12]

• Labeling Reaction: Caprazamycin B is dissolved in a compatible solvent, and the catalyst solution is added. The reaction vessel is then exposed to tritium gas (T₂) at a controlled pressure and temperature.

• Quenching and Labile Tritium Removal: The reaction is quenched, and the excess tritium gas is safely removed. Labile tritium (e.g., from hydroxyl or amine groups) is removed by repeated lyophilization from water or methanol.

• Purification: The crude product is purified by preparative radio-HPLC to isolate [³H]Caprazamycin B from unlabeled starting material and any radiolabeled impurities.

• Characterization and Quantification: The identity and radiochemical purity of the final product are confirmed by radio-HPLC. The specific activity is determined by liquid scintillation counting.

2.2.2. Data Presentation: [³H]Caprazamycin B Synthesis

Parameter	Expected Value
Radiochemical Yield	10-30%
Specific Activity	10-30 Ci/mmol
Radiochemical Purity	>98% (by radio-HPLC)
Chemical Purity	>98% (by HPLC-UV)

Experimental Protocols for Metabolic Studies

In Vitro Metabolic Stability Assay

• Incubation: [¹⁴C]- or [³H]Caprazamycin B (1 µM final concentration) is incubated with liver microsomes (from human, rat, or mouse; 0.5 mg/mL protein) in a phosphate buffer (pH 7.4) containing an NADPH-regenerating system.

• Time Points: Aliquots are taken at 0, 5, 15, 30, and 60 minutes.

• Reaction Termination: The reaction is stopped by adding an equal volume of cold acetonitrile.

• Sample Processing: Samples are centrifuged to precipitate proteins. The supernatant is collected for analysis.

• Analysis: The disappearance of the parent compound is monitored by radio-HPLC.

In Vivo Pharmacokinetic and Excretion Study in Rodents

• Dosing: A single intravenous or oral dose of [¹⁴C]- or [³H]Caprazamycin B is administered to rats or mice.

• Sample Collection: Blood samples are collected at various time points post-dose. Urine and feces are collected over 72 hours.

• Sample Processing: Plasma is separated from blood. Urine is analyzed directly. Feces are homogenized and extracted.

• Quantification: Total radioactivity in plasma, urine, and feces is determined by liquid scintillation counting.

• Metabolite Profiling: Plasma and excreta samples are analyzed by radio-HPLC and/or LC-MS/MS to identify and quantify metabolites.

Visualizations

Caption: Proposed synthetic workflows for [¹⁴C] and [³H] labeled Caprazamycin B.

Caption: A generalized metabolic pathway for a complex drug like Caprazamycin B.

References

• 1. Late-Stage Carbon-14 Labeling and Isotope Exchange: Emerging Opportunities and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Late-stage functionalization of 5-nitrofurans derivatives and their antibacterial activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Late-Stage Functionalization [kofo.mpg.de]
• 7. Late-Stage Functionalization [kofo.mpg.de]
• 8. Total synthesis of caprazol, a core structure of the caprazamycin antituberculosis antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. openmedscience.com [openmedscience.com]
• 10. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of complex nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Overcoming challenges in the total synthesis of Caprazamycin B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the total synthesis of Caprazamycin B.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the total synthesis of Caprazamycin B?

A1: The total synthesis of Caprazamycin B presents several significant challenges primarily centered around the construction of its complex architecture. Key difficulties include:

• Diastereoselective Synthesis of the syn-β-hydroxy Amino Acid Moiety: Establishing the correct stereochemistry of the β-hydroxy amino acid precursor is crucial and requires highly selective reactions.

• Construction of the 1,4-Diazepanone Core: Formation of the seven-membered diazepanone ring can be challenging due to entropic factors and potential side reactions.

• Introduction of the Unstable Fatty Acid Side Chain: The complex fatty acid side chain is prone to decomposition under various reaction conditions, making its attachment a delicate step.[1][2]

• Protecting Group Strategy: The numerous functional groups in the molecule necessitate a robust and orthogonal protecting group strategy to avoid unwanted side reactions during the synthesis.

Q2: Which key reaction is typically used to form the 1,4-diazepanone ring?

A2: The intramolecular Mitsunobu reaction is a widely employed and effective method for the construction of the 1,4-diazepanone core of Caprazamycin B and its analogues.[3][4] This reaction facilitates the cyclization by activating an alcohol for nucleophilic attack by a nitrogen atom.

Q3: Why is the introduction of the fatty acid side chain so challenging?

A3: The fatty acid side chain of Caprazamycin B is unstable and susceptible to decomposition through β-elimination of the β-acyloxy carbonyl group under basic conditions and cleavage of the O-acylglycoside under acidic conditions.[2] This instability necessitates a carefully planned, often stepwise, introduction strategy under mild conditions.

Troubleshooting Guides

Problem 1: Poor Diastereoselectivity in the Aldol Reaction for the syn-β-hydroxy Amino Acid Moiety

Symptoms:

• Formation of a nearly 1:1 mixture of diastereomers.

• Low yield of the desired syn-diastereomer.

Possible Causes:

• Inappropriate choice of catalyst or base.

• Suboptimal reaction temperature or solvent.

• Steric hindrance from protecting groups on the uridine-derived aldehyde.

Solutions:

• Catalyst Selection: Employ a thiourea-based organocatalyst, which has been shown to effectively control the diastereoselectivity in the aldol reaction between uridine-derived aldehydes and isocyanates.[2]

• Protecting Group Modification: The choice of protecting groups on the ribose moiety of the uridine derivative can influence the facial selectivity of the aldehyde. Consider using bulky silyl ethers to direct the incoming nucleophile.

• Reaction Conditions Optimization: Systematically screen solvents and temperatures. Toluene is often a suitable solvent for these types of aldol reactions. Lowering the reaction temperature may improve diastereoselectivity.

Problem 2: Low Yield or Failure of the Intramolecular Mitsunobu Reaction for Diazepanone Ring Formation

Symptoms:

• Incomplete consumption of the starting material.

• Formation of intermolecular side products.

• Decomposition of the starting material.

Possible Causes:

• Steric hindrance in the linear precursor, impeding cyclization.

• Incorrect order of addition of Mitsunobu reagents.

• Deactivation of the Mitsunobu reagents.

Solutions:

• Reagent Order of Addition: A common protocol involves dissolving the alcohol, the nitrogen nucleophile precursor, and triphenylphosphine in a suitable solvent like THF, cooling the mixture to 0°C, and then slowly adding the azodicarboxylate (e.g., DEAD or DIAD).[5][6]

• Pre-formation of the Betaine: In cases of low reactivity, pre-forming the betaine by adding the azodicarboxylate to triphenylphosphine before the addition of the substrate can be beneficial.[6]

• Solvent and Temperature: Ensure the use of anhydrous solvents, as water can quench the Mitsunobu reagents. The reaction is typically run at 0°C to room temperature.

Problem 3: Decomposition of the Fatty Acid Side Chain During Introduction

Symptoms:

• Formation of elimination byproducts.

• Cleavage of the ester or glycosidic bonds in the side chain.

• Low yield of the desired acylated product.

Solutions:

• Stepwise Introduction: Instead of attaching the entire fatty acid chain in one step, a stepwise approach has proven successful. This involves coupling a protected β-hydroxy acid fragment first, followed by the attachment of the rhamnose moiety.

• Mild Coupling Reagents: Utilize mild coupling reagents for the esterification steps.

• Careful pH Control: Avoid strongly basic or acidic conditions during the coupling and subsequent deprotection steps to prevent decomposition of the side chain.

Quantitative Data

Table 1: Diastereoselectivity of the Thiourea-Catalyzed Aldol Reaction

Catalyst	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(S,S)-Thiourea Catalyst 10a	3.1:1	64	[2]
(S,S)-Thiourea Catalyst 10b	6.5:1	-	[2]
(R,R)-Thiourea Catalyst 10b	1:>20	80	[2]

Experimental Protocols

Key Experiment 1: Diastereoselective Thiourea-Catalyzed Aldol Reaction

This protocol describes the synthesis of the syn-β-hydroxy amino acid derivative, a key intermediate in the total synthesis of Caprazamycin A, an analogue of Caprazamycin B.

Materials:

• Uridine-derived aldehyde

• Isocyanate

• (S,S)-Thiourea catalyst

• Toluene, anhydrous

• Standard work-up and purification reagents

Procedure:

• To a solution of the uridine-derived aldehyde in anhydrous toluene is added the isocyanate.

• The (S,S)-thiourea catalyst (10 mol%) is added to the mixture.

• The reaction is stirred at the appropriate temperature (e.g., room temperature or 0°C) and monitored by TLC for the consumption of the starting aldehyde.

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by silica gel column chromatography to afford the desired syn-aldol adduct.

Key Experiment 2: Intramolecular Mitsunobu Reaction for 1,4-Diazepanone Formation

This protocol outlines the general procedure for the formation of the seven-membered diazepanone ring.

Materials:

• Linear amino alcohol precursor

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Tetrahydrofuran (THF), anhydrous

• Standard work-up and purification reagents

Procedure:

• A solution of the linear amino alcohol precursor and triphenylphosphine (1.5 equivalents) in anhydrous THF is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled to 0°C in an ice bath.

• DIAD or DEAD (1.5 equivalents) is added dropwise to the cooled solution.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours, with progress monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield the cyclized 1,4-diazepanone.

Visualizations

Caption: A simplified workflow for the total synthesis of Caprazamycin B.

Caption: Key steps in the intramolecular Mitsunobu reaction for diazepanone formation.

References

• 1. Total synthesis of (-)-caprazamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Troubleshooting Caprazamycin B crystallization for structural analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of Caprazamycin B for structural analysis.

Frequently Asked Questions (FAQs)

Q1: What are the initial challenges in crystallizing Caprazamycin B?

A1: Caprazamycin B, a liponucleoside antibiotic, presents several challenges for crystallization. A primary obstacle is its poor solubility in aqueous solutions, a known issue in its development.[1][2] Like many complex natural products, achieving a supersaturated solution, which is essential for crystal nucleation and growth, can be difficult to control.[3]

Q2: My crystallization attempts with Caprazamycin B are only yielding amorphous precipitate. What should I do?

A2: The formation of an amorphous precipitate instead of crystals usually indicates that the protein concentration is too high or that the supersaturation was reached too quickly.[1] Consider the following troubleshooting steps:

• Reduce Concentration: Lower the initial concentration of Caprazamycin B.

• Optimize Solvent System: Experiment with different solvent and anti-solvent combinations to slow down the precipitation process.

• Temperature Control: Adjust the temperature of the experiment. A slower temperature change can promote more orderly crystal growth.[4]

Q3: I am observing the formation of oil instead of crystals. How can I resolve this?

A3: Oiling out is a common problem when the molecule is too soluble in the chosen solvent.[5] To address this, you can:

• Change the Solvent: Select a solvent in which Caprazamycin B is less soluble.

• Modify the Crystallization Method: Switch from a slow evaporation method to a vapor or liquid diffusion method to have finer control over the change in solvent composition.[6]

• Lower the Temperature: Reducing the temperature can sometimes decrease solubility and promote crystallization over oiling.

Q4: The crystals I've grown are too small or are of poor quality (e.g., needles, plates). How can I improve them?

A4: The formation of small or poor-quality crystals is often due to a high nucleation rate.[7][8] To obtain larger, higher-quality crystals suitable for X-ray diffraction, which should ideally be 0.2 - 0.4 mm in at least two dimensions, try the following:[9]

• Decrease Supersaturation Rate: Slow down the process of reaching supersaturation. This can be achieved by slowing the evaporation of the solvent or the diffusion of the anti-solvent.

• Optimize pH: The pH of the solution can impact the charge state of the molecule and its solubility.[4]

• Additive Screening: The use of additives can sometimes influence crystal packing and morphology.

• Seeding: Introducing a microcrystal of a similar compound or a previously grown small crystal of Caprazamycin B can encourage the growth of larger, more well-ordered crystals.[5]

Troubleshooting Guide

The following table summarizes common problems, their potential causes, and recommended solutions for Caprazamycin B crystallization.

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	- Concentration is too low.- Solubility is too high in the chosen solvent.- Insufficient time for nucleation.	- Increase the concentration of Caprazamycin B.- Use a solvent in which the compound is less soluble.- Allow more time for the experiment to proceed.- Try a different crystallization technique (e.g., switch from vapor diffusion to slow evaporation).
Amorphous Precipitate	- Concentration is too high.- Supersaturation is reached too rapidly.- Presence of impurities.	- Decrease the concentration of Caprazamycin B.- Slow down the rate of solvent evaporation or anti-solvent diffusion.- Ensure the sample is of high purity (>95%).[10]
Formation of Oil	- High solubility in the chosen solvent.- Rapid change in solvent environment.	- Select a solvent with lower dissolving power for Caprazamycin B.- Utilize vapor diffusion or liquid-liquid diffusion to slow down the equilibration process.[6]- Lower the experimental temperature.
Small, Needle-like, or Plate-like Crystals	- High nucleation rate.- Suboptimal solvent system.- Rapid crystal growth.	- Reduce the concentration of Caprazamycin B or the precipitant.- Screen a wider range of solvents and anti-solvents.- Slow down the crystal growth by lowering the temperature or the rate of supersaturation.- Consider using seeding techniques.[5]
Twinned Crystals	- High supersaturation.- Rapid temperature changes.	- Optimize the concentration to be closer to the metastable zone.- Ensure slow and controlled temperature changes if using a cooling crystallization method.

Physicochemical Properties of Caprazamycin B

Property	Value
Molecular Weight	1146.28 g/mol
Topological Polar Surface Area	360.71 Ų
Hydrogen Bond Donors	7
Hydrogen Bond Acceptors	27
Rotatable Bonds	33
XLogP	0.21
Lipinski's Rules Broken	4

Note: Due to its high molecular weight and number of hydrogen bond donors/acceptors, Caprazamycin B violates multiple of Lipinski's rules, which can be indicative of its challenging physicochemical properties, including solubility.

Experimental Protocols

Protocol 1: Vapor Diffusion (Hanging Drop Method)

• Prepare the Reservoir Solution: In a well of a crystallization plate, add 500 µL of the reservoir solution. The reservoir solution will contain the anti-solvent.

• Prepare the Drop Solution: On a siliconized glass coverslip, mix 1-2 µL of a concentrated Caprazamycin B solution (dissolved in a "good" solvent) with 1-2 µL of the reservoir solution.

• Seal the Well: Invert the coverslip and place it over the well, sealing it with vacuum grease to create an airtight environment.

• Equilibration: The concentration of the solvent in the drop will slowly increase as it equilibrates with the reservoir via vapor diffusion, leading to supersaturation and hopefully crystallization.

• Incubation and Observation: Incubate the plate at a constant temperature and monitor for crystal growth over several days to weeks.

Protocol 2: Slow Evaporation

• Prepare a Saturated Solution: Dissolve Caprazamycin B in a suitable solvent or solvent mixture to create a nearly saturated solution.

• Filter the Solution: Filter the solution through a 0.22 µm filter to remove any particulate matter that could act as unwanted nucleation sites.[7]

• Transfer to a Crystallization Vial: Transfer the filtered solution to a clean, small vial or test tube.

• Control Evaporation: Cover the vial with a cap that has a small hole or use parafilm with a few needle pricks to allow for slow evaporation of the solvent.

• Incubation: Leave the vial undisturbed in a vibration-free location at a constant temperature.

• Monitoring: Observe the vial periodically for the formation of crystals as the solvent evaporates and the concentration of Caprazamycin B increases.

Protocol 3: Solvent/Anti-Solvent Diffusion

• Prepare the Caprazamycin B Solution: Dissolve Caprazamycin B in a small amount of a "good" solvent in a small-diameter vial.

• Layer the Anti-Solvent: Carefully layer a less dense, miscible "anti-solvent" (a solvent in which Caprazamycin B is poorly soluble) on top of the Caprazamycin B solution. Create a sharp interface between the two layers.

• Diffusion and Crystallization: Over time, the anti-solvent will slowly diffuse into the Caprazamycin B solution, reducing its solubility and inducing crystallization at the interface.

• Incubation: Keep the vial sealed and undisturbed in a stable environment.

• Observation: Monitor for crystal growth at the interface of the two solvents.

Visualizations

Caption: A workflow diagram for troubleshooting Caprazamycin B crystallization experiments.

Caption: Inter-relationships of key parameters affecting crystal quality.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Reactive crystallization of β-lactam antibiotics: strategies to enhance productivity and purity of ampicillin - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. Thermodynamic Assessment of the Pyrazinamide Dissolution Process in Some Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. toku-e.com [toku-e.com]
• 6. The relationship between target-class and the physicochemical properties of antibacterial drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship of truncated analogs of caprazamycins as potential anti-tuberculosis agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.iucr.org [journals.iucr.org]
• 9. onesearch.wesleyan.edu [onesearch.wesleyan.edu]
• 10. Synthesis of caprazamycin analogues and their structure--activity relationship for antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Caprazamycin B Activity Assays for High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing Caprazamycin B (CPB) activity assays for high-throughput screening (HTS).

Introduction

Caprazamycin B is a potent anti-tubercular agent that belongs to the liponucleoside class of antibiotics.[1][2] Its primary mechanism of action is the inhibition of the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the bacterial cell wall peptidoglycan biosynthesis pathway.[1] High-throughput screening (HTS) assays are crucial for discovering and characterizing novel MraY inhibitors, including analogs of Caprazamycin B.[3][4] This guide addresses common issues encountered during the setup and execution of these assays.

Frequently Asked Questions (FAQs)

Q1: What is the target of Caprazamycin B?

A1: Caprazamycin B targets the phospho-MurNAc-pentapeptide translocase, also known as MraY.[1] MraY is an integral membrane protein that catalyzes a crucial step in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[5][6]

Q2: What types of HTS assays are suitable for screening MraY inhibitors like Caprazamycin B?

A2: Fluorescence-based assays are commonly used for HTS of MraY inhibitors.[7][8] These include Fluorescence Resonance Energy Transfer (FRET) assays and assays that measure the fluorescence of a dansylated substrate.[3][5][6] These methods are adaptable to high-throughput formats and allow for continuous or quenched measurements.[3][6]

Q3: Why is assay optimization important for HTS?

A3: Assay optimization is critical to ensure the reliability and reproducibility of HTS results.[9] A well-optimized assay will have a sufficient signal window to distinguish between active and inactive compounds, be robust against minor experimental variations, and minimize the rate of false positives and false negatives.[9][10]

Q4: What are some key parameters to consider during assay development and validation?

A4: Key parameters include the choice of enzyme and substrate, determination of kinetic parameters like K_m and V_max, optimization of buffer conditions and co-factors, and ensuring the stability of reagents.[11][12][13] For HTS, it is also crucial to establish a robust statistical measure of assay quality, such as the Z'-factor.[7]

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during the optimization of Caprazamycin B activity assays for HTS.

Issue 1: High Variability in Assay Signal (Low Z'-factor)

Q: My assay is showing high well-to-well variability, resulting in a low Z'-factor. What are the potential causes and how can I fix this?

A: High variability can stem from several sources, from reagent instability to inconsistent liquid handling. A low Z'-factor indicates that the assay is not robust enough for reliable hit identification.[7]

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Reagent Instability	1. Verify the stability of the enzyme (MraY), substrates, and any co-factors under assay conditions.[11] 2. Prepare fresh reagents for each experiment. 3. Monitor for reagent degradation over the course of the screen.[9]
Inconsistent Liquid Handling	1. Ensure all automated liquid handlers are properly calibrated. 2. Check for and eliminate bubbles in pipette tips. 3. Use appropriate pipette tips for the volumes being dispensed.
Plate Edge Effects	1. Ensure proper humidification during incubation to prevent evaporation from edge wells. 2. Consider not using the outer wells of the microplate for compounds and controls.
Suboptimal Reagent Concentrations	1. Re-optimize the concentrations of enzyme and substrate. For competitive inhibitors, substrate concentration should ideally be at or below the K_m value.[12] 2. Ensure all components are present at concentrations that yield a stable and reproducible signal.

Troubleshooting Workflow for High Variability:

Caption: Troubleshooting workflow for addressing high assay signal variability.

Issue 2: High Rate of False Positives

Q: I am identifying a large number of hits, but many are turning out to be false positives in secondary assays. How can I reduce the false positive rate?

A: False positives are a common issue in HTS and can arise from compound interference with the assay technology rather than true inhibition of the target.[9][14][15]

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Compound Autofluorescence	1. For fluorescence-based assays, pre-screen the compound library for autofluorescence at the assay's excitation and emission wavelengths.[14] 2. Implement a counter-screen to identify fluorescent compounds.[14]
Compound Aggregation	1. Test hits for inhibition in the presence of a non-ionic detergent (e.g., Triton X-100) to disrupt aggregates.[15] 2. Visually inspect wells for compound precipitation.
Inhibition of Reporter Enzyme	1. If a coupled enzyme system is used, perform a counter-screen against the reporter enzyme to eliminate compounds that inhibit it directly.[14]
Redox Cycling	1. Some compounds can generate reactive oxygen species that denature the enzyme.[15] 2. Identify redox-active compounds using specific counter-assays.[15]
Metal Contamination	1. Inorganic impurities like zinc in compound samples can cause false-positive signals.[16] 2. A counter-screen using a chelator can help identify inhibition caused by metal contaminants.[16]

Logic for Identifying False Positives:

References

• 1. researchgate.net [researchgate.net]
• 2. Caprazamycins, novel lipo-nucleoside antibiotics, from Streptomyces sp. II. Structure elucidation of caprazamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A high-throughput, homogeneous, fluorescence resonance energy transfer-based assay for phospho-N-acetylmuramoyl-pentapeptide translocase (MraY) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessing HTS Performance Using BioAssay Ontology: Screening and Analysis of a Bacterial Phospho-N-Acetylmuramoyl-Pentapeptide Translocase Campaign - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence detection-based functional assay for high-throughput screening for MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescence Detection-Based Functional Assay for High-Throughput Screening for MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. High-Throughput Screening for the Discovery of Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. HTS Assay Validation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Basics of Enzymatic Assays for HTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drugtargetreview.com [drugtargetreview.com]
• 16. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Caprazamycin B Yield from Streptomyces Fermentation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the fermentation of Streptomyces sp. MK730-62F2 for enhanced Caprazamycin B production.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during Caprazamycin B fermentation experiments.

Q1: My fermentation is producing Caprazamycin aglycones but not the final Caprazamycin B product. What is the likely cause and solution?

A1: The most probable cause is a disruption in the biosynthesis or attachment of the L-rhamnose sugar moiety. The biosynthetic gene cluster for L-rhamnose is not located with the main Caprazamycin gene cluster (cpz) on the Streptomyces sp. MK730-62F2 genome.[1] Heterologous expression of the cpz cluster alone in hosts like S. coelicolor results in the production of only the aglycone form.[1][2]

Troubleshooting Steps:

• Strain Integrity: Ensure you are using the wild-type Streptomyces sp. MK730-62F2. If using a heterologous host, verify that the L-rhamnose biosynthetic genes have been co-expressed.[1]

• Genomic Analysis: If you have a mutated or engineered strain, confirm the integrity of the L-rhamnose gene cluster (containing genes like cpzDII, cpzDIII, cpzDIV, cpzDVI) through PCR or sequencing.[1]

• Precursor Supplementation: While less common for sugars, ensure the basal media components do not inhibit glucose metabolism, which is the ultimate precursor for dTDP-L-rhamnose.

Q2: The overall yield of Caprazamycin B is consistently low. What are the key areas for optimization?

A2: Low yield can stem from suboptimal fermentation conditions, precursor limitations, or inefficient genetic regulation. A systematic optimization approach is recommended.

Key Optimization Areas:

• Medium Composition: The balance of carbon and nitrogen sources is critical. High concentrations of easily metabolized sugars can cause catabolite repression, while insufficient nitrogen can limit biomass growth and secondary metabolite production.

• Fermentation Parameters: pH, temperature, and dissolved oxygen are crucial. The optimal growth temperature for Streptomyces sp. MK730-62F2 is between 30°C and 37°C.[3]

• Precursor Supply: Caprazamycin B has two complex precursors: the 3-methylglutaryl moiety and the L-rhamnose sugar. Enhancing the supply of these precursors can significantly boost yield.

• Genetic Regulation: The expression of the cpz gene cluster is likely controlled by specific regulatory proteins. Overexpressing positive regulators can increase production.

Q3: How can I genetically engineer the producing strain to increase Caprazamycin B yield?

A3: A promising strategy is to overexpress positive regulators that influence precursor pathways or the main biosynthetic cluster.

Genetic Strategy:

• Overexpression of a Crp-like Regulator: Studies on heterologous expression have shown that overexpressing a Crp-like regulator (e.g., Sco3571 in S. coelicolor) can lead to a threefold increase in caprazamycin production.[2][4][5] This is believed to be due to the enhanced expression of a precursor pathway. Identifying and overexpressing the homologous regulator in Streptomyces sp. MK730-62F2 is a primary target.

• Manipulation of Cluster-Situated Regulators: The cpz gene cluster contains a putative AraC family regulator, cpz9.[6] Investigating its function and potentially engineering its expression could modulate yield.

• Enhancing Precursor Pathways: The 3-methylglutaryl moiety is derived from both the cpz cluster (via cpz5) and the host's leucine/isovalerate utilization pathway.[7][8] Overexpressing key enzymes in these pathways could increase the precursor pool available for Caprazamycin B biosynthesis.

Data Presentation: Quantitative Impact of Optimization Strategies

The following tables summarize exemplary quantitative data on the impact of various optimization strategies on Caprazamycin B yield. Note: This data is illustrative and based on typical outcomes in Streptomyces fermentation optimization, as specific quantitative data for Caprazamycin B is limited in published literature.

Table 1: Effect of Carbon and Nitrogen Source Optimization

Media Composition	Carbon Source (20 g/L)	Nitrogen Source (10 g/L)	Exemplary Caprazamycin B Yield (mg/L)
Baseline	Glucose	Peptone	45
C1	Maltose	Peptone	60
C2	Soluble Starch	Peptone	55
N1	Maltose	Soytone	75
N2	Maltose	Casamino Acids	68
Optimized	Maltose	Soytone	75

Table 2: Influence of Fermentation Parameter Optimization

Parameter	Condition	Exemplary Caprazamycin B Yield (mg/L)	Rationale
pH	6.0	50	Suboptimal for enzyme activity.
6.7 (Controlled)	75	Optimal pH for production phase.[6]
7.5	62	May favor biomass over production.
Temperature	28°C	65	Slower growth and production rates.
30°C	75	Optimal for production.[3][6]
37°C	70	Favors rapid growth but may reduce production phase.[3]
Dissolved O₂	20%	40	Oxygen limitation can inhibit biosynthesis.
40-60%	75	Maintains optimal metabolic activity.

Table 3: Impact of Genetic and Precursor Feeding Strategies

Strategy	Modification	Exemplary Yield (mg/L)	Fold Increase
Wild-Type (Optimized Media)	None	75	1.0x
Precursor Feeding	+ Leucine (1 g/L)	90	1.2x
Genetic Engineering	Overexpression of homologous Crp-like regulator	225	3.0x [2][4][5]

Experimental Protocols

Protocol 1: Fermentation of Streptomyces sp. MK730-62F2 for Caprazamycin B Production

This protocol details the steps from inoculum preparation to production culture.

1. Media Preparation:

• Seed Medium (TSB): Tryptic Soy Broth (30 g/L). Sterilize by autoclaving.
• Production Medium: 1% Soytone, 1% Soluble Starch, 2% D-Maltose. Adjust pH to 6.7 before autoclaving.[6]

2. Inoculum Preparation: a. Prepare a spore suspension of Streptomyces sp. MK730-62F2 from a mature MS agar plate. b. Inoculate a 250 mL baffled flask containing 50 mL of TSB seed medium with the spore suspension. c. Incubate at 30°C with shaking at 200 rpm for 2 days until a dense mycelial culture is obtained.[6]

3. Production Culture: a. Inoculate a 1 L baffled flask containing 100 mL of production medium with 1 mL of the seed culture (1% v/v).[6] b. Incubate at 30°C with shaking at 200 rpm for 7 days.[6] c. Monitor pH and biomass periodically. If pH drops significantly, it can be controlled using a sterile base solution in a bioreactor setup.

Protocol 2: Quantification of Caprazamycin B using HPLC (Exemplary Method)

This is a general reverse-phase HPLC method adaptable for Caprazamycin B.

1. Sample Preparation: a. Harvest 10 mL of the fermentation broth. b. Centrifuge to separate the mycelia from the supernatant. c. Extract the mycelial pellet with an equal volume of ice-cold methanol.[6] d. Extract the supernatant with an equal volume of n-butanol. e. Combine the extracts, evaporate to dryness under vacuum, and reconstitute in a known volume of methanol. f. Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. (e.g., start with 30% acetonitrile, ramp to 90% over 20 minutes).
• Flow Rate: 1.0 mL/min.
• Detection: UV detector at a wavelength determined by the UV absorbance maximum of Caprazamycin B.
• Quantification: Use a standard curve prepared with purified Caprazamycin B.

Visualizations

Caption: Troubleshooting workflow for low Caprazamycin B yield.

Caption: Key precursor pathways for Caprazamycin B biosynthesis.

Caption: Strategy for yield enhancement via regulator overexpression.

References

• 1. Formation and attachment of the deoxysugar moiety and assembly of the gene cluster for caprazamycin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DE60006690T2 - ANTIBIOTIC CAPRAZAMYCINS AND METHOD FOR THE PRODUCTION THEREOF - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Identification and Manipulation of the Caprazamycin Gene Cluster Lead to New Simplified Liponucleoside Antibiotics and Give Insights into the Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Origin of the 3-methylglutaryl moiety in caprazamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

How to resolve inconsistencies in Caprazamycin B biological assay results

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address inconsistencies in biological assay results for Caprazamycin B.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Caprazamycin B and what is its mechanism of action?

Caprazamycin B is a liponucleoside antibiotic that was first isolated from Streptomyces sp.[1]. It exhibits potent activity against mycobacteria, including multidrug-resistant strains of Mycobacterium tuberculosis[1]. The primary mechanism of action for Caprazamycin B is the inhibition of the phospho-MurNAc-pentapeptide translocase, an enzyme also known as MraY or Translocase I[2][3]. MraY is an essential integral membrane protein that catalyzes the first membrane step of peptidoglycan biosynthesis in bacteria[2][4]. This step involves the transfer of UDP-MurNAc-pentapeptide to a lipid carrier, undecaprenyl phosphate, to form Lipid I[4][5]. By inhibiting MraY, Caprazamycin B effectively blocks the synthesis of the bacterial cell wall, leading to cell death[3]. This specific targeting of the peptidoglycan synthesis pathway makes it an attractive candidate for antibiotic development[3][6].

Caption: Caprazamycin B inhibits the MraY enzyme, blocking Lipid I formation.

Q2: What are the expected Minimum Inhibitory Concentration (MIC) values for Caprazamycin B?

Caprazamycin B has demonstrated potent activity against key pathogenic mycobacteria. The reported MIC values can vary slightly based on the specific strain and assay conditions. The table below summarizes key reported values.

Organism	Strain	Reported MIC
Mycobacterium tuberculosis	H37Rv Kurono	2.73 µM[1]
Mycobacterium bovis	Ravenel	2.73 µM[1]
Drug-Susceptible & MDR M. tuberculosis	Various Strains	3 - 11 µM[1]

Q3: What are the most common reasons for inconsistent MIC results with Caprazamycin B?

Inconsistencies in MIC assays are common and can typically be attributed to a few critical factors:

• Inoculum Variability: The density of the bacterial suspension used for inoculation has a significant impact on the final MIC value. This "inoculum effect" can lead to falsely high or low MICs if not precisely controlled.

• Compound Solubility and Stability: Caprazamycin B is reported to be insoluble in water[1]. Issues with completely dissolving the compound in a suitable solvent (like DMSO) before preparing serial dilutions can lead to inaccurate concentrations in the assay wells. Degradation of the compound due to improper storage or handling can also result in weaker-than-expected activity.

• Contamination: The introduction of contaminating microorganisms can lead to turbidity in wells where the target organism is inhibited, causing misinterpretation of the MIC.[7] This can manifest as growth in negative controls or inconsistent growth patterns.

• Procedural Deviations: Minor variations in experimental procedure, such as incubation time, temperature, CO₂ levels (if required), media composition, and the method used to read the results (visual vs. plate reader), can all contribute to variability between experiments.[7]

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Inconsistent MIC Values Across Replicates or Experiments

Symptom: High variability in MIC values (e.g., differing by more than one two-fold dilution) between wells on the same plate or between separate experimental runs.

Caption: Decision tree for troubleshooting inconsistent MICs.

Q: My MICs vary between replicates. Could my bacterial inoculum be the problem?

A: Yes, this is a very common cause. The final bacterial concentration in the wells should be ~5 x 10⁵ CFU/mL.[8]

• Check Your Standard: Ensure your bacterial suspension is adjusted to the turbidity of a 0.5 McFarland standard. Use a photometric device for consistency if available.

• Use Fresh Cultures: Always prepare your inoculum from a fresh culture (e.g., colonies grown for 18-24 hours). Older colonies may have reduced viability or variable growth rates.

• Homogenize Thoroughly: Vortex the bacterial suspension well before and during the dilution process to prevent clumping and ensure a uniform distribution of cells.[9]

Q: How should I prepare my Caprazamycin B stock solution to avoid inconsistencies?

A: Because Caprazamycin B is insoluble in water, proper solubilization is critical[1].

• Solvent Choice: Use a high-purity, anhydrous solvent such as dimethyl sulfoxide (DMSO) to prepare a concentrated primary stock solution.

• Ensure Complete Dissolution: Visually confirm that all powder has completely dissolved before making further dilutions. Gentle warming or vortexing may assist.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

• Fresh Dilutions: Prepare fresh working dilutions in your assay medium from the frozen stock for each experiment. Do not store diluted solutions in aqueous media for extended periods.

Issue 2: Unexpected Bacterial Growth

Symptom: Growth is observed in negative control wells, or growth patterns are illogical (e.g., growth at high drug concentrations but not at lower ones).

Q: My negative control (media only, no bacteria) is turbid. What should I do?

A: This indicates contamination of your media or reagents. The results from this assay are invalid. You must discard the contaminated reagents, prepare fresh sterile media, and repeat the experiment. Review your aseptic technique to prevent future occurrences.

Q: I see growth in a high concentration well but not in a lower one (a "skipped well"). What does this mean?

A: Skipped wells can have several causes:

• Contamination: A single contaminating resistant bacterium may have accidentally been introduced into a well with a high antibiotic concentration.

• Pipetting Error: An error in the serial dilution or inoculation could have occurred.

• Compound Precipitation: The compound may have precipitated out of solution at higher concentrations, reducing its effective concentration in that well. In any case, the presence of skipped wells invalidates the result for that replicate. EUCAST guidelines suggest reading the highest MIC value to avoid reporting false susceptibility, but repeating the assay is the best course of action.[8]

Section 3: Experimental Protocols

Broth Microdilution MIC Assay for Caprazamycin B

This protocol is based on CLSI and EUCAST guidelines for determining the Minimum Inhibitory Concentration (MIC) of an antibacterial agent against mycobacteria.[8][10]

Caption: Standard workflow for a broth microdilution MIC assay.

1. Preparation of Materials:

• Caprazamycin B: Prepare a 100x stock solution in 100% DMSO.

• Bacterial Culture: Grow the Mycobacterium strain on appropriate solid media (e.g., Middlebrook 7H10/7H11) until sufficient growth is achieved.

• Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) supplemented as required for the specific strain (e.g., with OADC for M. tuberculosis).

• Equipment: Sterile 96-well U-bottom microtiter plates, multichannel pipettes, incubator.

2. Inoculum Preparation:

• Scrape several colonies from the solid medium and suspend them in sterile saline or broth containing a surfactant (e.g., Tween 80) to prevent clumping.

• Allow large clumps to settle for 5-10 minutes.

• Adjust the turbidity of the supernatant to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute this suspension in the final assay medium to achieve a target concentration of ~1 x 10⁶ CFU/mL. This will be the working inoculum.

3. Assay Procedure:

• Add 100 µL of appropriate broth to all wells of a 96-well plate.

• Add 100 µL of the 100x Caprazamycin B stock (or a pre-diluted intermediate) to the first column of wells and mix thoroughly.

• Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and continuing this process across the plate to the 10th column. Discard 100 µL from the 10th column.

• Column 11 will serve as the positive control (bacteria, no compound). Column 12 will be the negative control (medium only, no bacteria).

• Add 100 µL of the working bacterial inoculum (from step 2.4) to wells in columns 1 through 11. The final bacterial concentration in the wells will be ~5 x 10⁵ CFU/mL.[8] Do not add bacteria to column 12.

4. Incubation:

• Seal the plates to prevent evaporation and contamination.

• Incubate at 37°C. For M. tuberculosis, incubation may take 10-14 days.[11][12][13][14]

5. Reading the MIC:

• After incubation, inspect the plate. The negative control (Column 12) should be clear, and the positive control (Column 11) should show distinct turbidity or a cell pellet at the bottom.

• The MIC is defined as the lowest concentration of Caprazamycin B that completely inhibits visible growth of the organism.[10] This is the first clear well in the dilution series.

References

• 1. researchgate.net [researchgate.net]
• 2. Purification and characterization of the bacterial MraY translocase catalyzing the first membrane step of peptidoglycan biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting the gram-negative bacteria peptidoglycan synthase MraY as a new approach for monoclonal antibody anti-bacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. cgspace.cgiar.org [cgspace.cgiar.org]
• 9. m.youtube.com [m.youtube.com]
• 10. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In Vitro Susceptibility of Mycobacterium tuberculosis to Amikacin, Kanamycin, and Capreomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research.rug.nl [research.rug.nl]
• 14. Testing Susceptibility of Multidrug-Resistant Mycobacterium tuberculosis to Second-Line Drugs by Use of Blood Agar - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Purification of High-Purity Caprazamycin B

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of Caprazamycin B.

Troubleshooting Guide

This guide is designed to provide solutions to specific problems that may arise during the purification workflow.

Problem ID	Issue	Possible Causes	Suggested Solutions
CPZ-P01	Low Yield of Caprazamycin B in Crude Extract	Incomplete cell lysis.	Ensure complete cell disruption by optimizing sonication parameters (amplitude, duration) or by using enzymatic lysis in combination with mechanical methods.
Inefficient solvent extraction.	- Ensure the pH of the fermentation broth is adjusted to the optimal range for Caprazamycin B solubility in the chosen organic solvent. - Perform multiple extractions with fresh solvent to maximize recovery. - Consider using a different extraction solvent, such as n-butanol or a mixture of chloroform and methanol.
Degradation of Caprazamycin B.	- Perform extraction steps at a lower temperature (4-8°C) to minimize enzymatic degradation. - Add protease inhibitors to the fermentation broth before cell lysis.
CPZ-P02	Poor Resolution in Column Chromatography	Inappropriate stationary phase.	- For initial purification, consider using a normal-phase silica gel column. - For higher resolution, employ reversed-phase chromatography (e.g., C18 or C8 columns).
Non-optimal mobile phase.	- For normal-phase chromatography, optimize the gradient of a non-polar solvent (e.g., chloroform) and a polar solvent (e.g., methanol). - For reversed-phase chromatography, optimize the gradient of water (with an optional ion-pairing agent like TFA) and an organic solvent (e.g., acetonitrile).
Column overloading.	- Reduce the amount of crude extract loaded onto the column. - Use a larger column with a higher loading capacity.
CPZ-P03	Presence of Impurities in Final Product	Co-elution of related Caprazamycin analogues.	- Employ high-performance liquid chromatography (HPLC) with a high-resolution column for the final polishing step. - Optimize the HPLC gradient to achieve baseline separation of Caprazamycin B from its analogues.
Contamination from solvents or materials.	- Use high-purity, HPLC-grade solvents for all chromatography steps. - Ensure all glassware and equipment are thoroughly cleaned to avoid cross-contamination.
Degradation during purification.	- Minimize the exposure of the purified fractions to light and elevated temperatures. - Store purified Caprazamycin B under inert gas (e.g., argon or nitrogen) at low temperatures (-20°C or below).
CPZ-P04	Inconsistent Purity between Batches	Variability in fermentation conditions.	- Standardize fermentation parameters such as media composition, pH, temperature, and aeration.
Inconsistent purification protocol execution.	- Ensure all steps of the purification protocol are followed precisely for each batch. - Calibrate all equipment, including pH meters and HPLC systems, regularly.

Frequently Asked Questions (FAQs)

1. What is the general workflow for purifying Caprazamycin B from a Streptomyces culture?

The typical workflow involves fermentation of Streptomyces sp., followed by extraction of the active compound from the fermentation broth and mycelium, and subsequent chromatographic purification to isolate high-purity Caprazamycin B.

Technical Support Center: Improving the Pharmacokinetic Properties of Caprazamycin B Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working on improving the pharmacokinetic properties of Caprazamycin B analogs.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental evaluation of Caprazamycin B analogs.

Issue	Potential Cause	Troubleshooting Steps
Low Oral Bioavailability	Poor aqueous solubility leading to low dissolution in the gastrointestinal (GI) tract.[1]	1. Formulation Strategies: Explore formulation approaches such as the use of co-solvents, pH adjustment, or complexation with cyclodextrins to enhance solubility.[2][3] Lipid-based formulations like self-emulsifying drug delivery systems (SEDDS) can also improve oral absorption.[4][5][6] 2. Prodrug Approach: Design and synthesize prodrugs that are more water-soluble and are converted to the active analog in vivo.[7] 3. Particle Size Reduction: Employ techniques like micronization or nanocrystal formulation to increase the surface area for dissolution.[8]
Poor membrane permeability across the intestinal epithelium.	1. Structural Modification: Synthesize analogs with modified lipophilicity (LogP) to enhance passive diffusion. Be mindful that very high lipophilicity can also negatively impact permeability. 2. Permeation Enhancers: Co-administer with pharmaceutically acceptable permeation enhancers, though this requires careful toxicity assessment.[4]
Efflux by intestinal transporters (e.g., P-glycoprotein).	1. In Vitro Transporter Assays: Use Caco-2 cell monolayers to assess the potential for active efflux. 2. Structural Modification: Modify the analog structure to reduce its affinity for efflux transporters.
Inconsistent Pharmacokinetic Data in Animal Models	Issues with drug formulation for in vivo administration.	1. Solubility in Vehicle: Ensure the analog is fully dissolved in the dosing vehicle. If precipitation occurs upon dilution, consider alternative vehicles or formulation strategies.[1] 2. Stability in Vehicle: Confirm the stability of the analog in the dosing vehicle over the duration of the experiment.
Variability in animal handling and dosing procedures.	1. Standardized Protocols: Adhere to strict, standardized protocols for animal handling, dosing (e.g., gavage, injection), and blood sampling. 2. Dose Verification: Analyze the concentration of the dosing solution to ensure accurate administration.
Analytical method variability.	1. Method Validation: Fully validate the bioanalytical method (e.g., LC-MS/MS) for accuracy, precision, linearity, and stability.[7] 2. Internal Standards: Use an appropriate internal standard to account for variations in sample processing and instrument response.
Observed Off-Target Toxicity in Preclinical Models	Inhibition of unintended host cell targets.	1. In Vitro Profiling: Screen the analog against a panel of host cell kinases and other common off-target proteins.[9][10] 2. Structural Modification: Use structure-activity relationship (SAR) data to guide modifications that reduce off-target binding while maintaining on-target potency.[11]
Formulation-related toxicity.	1. Vehicle Toxicity: Conduct toxicity studies with the vehicle alone to rule out its contribution to the observed effects. 2. Excipient Compatibility: Ensure all formulation excipients are well-tolerated at the administered concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the key pharmacokinetic challenges associated with Caprazamycin B and its analogs?

A1: The primary challenges include poor aqueous solubility, which contributes to low oral bioavailability due to poor absorption from the gastrointestinal tract.[1] For instance, the promising analog CPZEN-45 has demonstrated low oral bioavailability.[12] Additionally, as with many complex natural products, achieving a balance between antibacterial potency and favorable pharmacokinetic properties like a suitable half-life and metabolic stability can be challenging.

Q2: How can I improve the aqueous solubility of my Caprazamycin B analog for in vivo studies?

A2: Several strategies can be employed to improve solubility for preclinical testing:

• pH Adjustment: If your analog has ionizable functional groups, adjusting the pH of the formulation vehicle can significantly increase solubility.[2]

• Co-solvents: Using a mixture of a biocompatible organic solvent (e.g., DMSO, ethanol) and an aqueous buffer can enhance solubility. However, the concentration of the organic solvent should be kept to a minimum to avoid toxicity.[3]

• Formulation with Excipients: Utilizing solubilizing agents such as cyclodextrins or surfactants can improve aqueous solubility.[2][5]

Q3: What are the essential in vitro ADME assays to perform before proceeding to in vivo pharmacokinetic studies?

A3: A standard panel of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays is recommended:

• Aqueous Solubility: To determine the intrinsic solubility at different pH values.

• LogP/LogD: To assess the lipophilicity of the compound.

• Caco-2 Permeability: To predict intestinal absorption and identify potential efflux by transporters.

• Microsomal Stability: To evaluate the metabolic stability in liver microsomes from different species (e.g., mouse, rat, human).

• Plasma Protein Binding: To determine the fraction of the drug bound to plasma proteins, as only the unbound fraction is pharmacologically active.

• CYP450 Inhibition: To assess the potential for drug-drug interactions.

Q4: My Caprazamycin B analog shows potent in vitro activity but is not efficacious in a murine infection model. What could be the reason?

A4: This discrepancy is often due to suboptimal pharmacokinetic or pharmacodynamic (PK/PD) properties:

• Poor Exposure: The analog may have poor absorption, rapid metabolism, or high clearance, leading to insufficient drug concentrations at the site of infection.[13] It is crucial to perform pharmacokinetic studies to determine the drug's exposure (AUC, Cmax) in the relevant biological matrix (e.g., plasma, lung tissue).[14]

• High Plasma Protein Binding: A high degree of plasma protein binding can limit the amount of free drug available to exert its antibacterial effect.

• Tissue Distribution: The analog may not adequately penetrate the target tissue. For tuberculosis, lung tissue concentrations are particularly important.[13]

• Inadequate Dosing Regimen: The dosing frequency and amount may not be optimized to maintain the drug concentration above the Minimum Inhibitory Concentration (MIC) for a sufficient duration.

Data Presentation

Table 1: Pharmacokinetic Parameters of CPZEN-45 in Guinea Pigs

Parameter	Intravenous (IV)	Subcutaneous (SC)	Insufflation (INS)
Dose	1 mg/kg	1 mg/kg	1 mg/kg
Half-life (t½)	N/A	0.76 ± 0.22 h	2.06 ± 1.01 h
Bioavailability (F)	100%	47.73%	67.78%
Absorption Rate Constant (Ka)	N/A	1.23 ± 0.55 h⁻¹	12.94 ± 5.66 h⁻¹

Data adapted from Garcia-Contreras, L., et al. (2023).[12][15][16]

Experimental Protocols

In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of a Caprazamycin B analog in mice following intravenous (IV) and oral (PO) administration.

Materials:

• Caprazamycin B analog

• Dosing vehicle (e.g., 5% DMSO, 40% PEG400, 55% saline)

• Male CD-1 mice (8-10 weeks old)

• Microcentrifuge tubes with anticoagulant (e.g., K2EDTA)

• Syringes and needles for dosing and blood collection

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least 3 days prior to the experiment.

• Formulation Preparation: Prepare the dosing formulations for IV and PO administration. Ensure the analog is completely dissolved.

• Dosing:

  • IV Group (n=3-5 mice): Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.

  • PO Group (n=3-5 mice): Administer a single dose (e.g., 10-20 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples (approximately 50 µL) from the saphenous vein or by retro-orbital bleeding at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Immediately transfer blood samples into anticoagulant-coated tubes. Centrifuge at 4°C to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the Caprazamycin B analog in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (e.g., clearance, volume of distribution, half-life, Cmax, Tmax, AUC, and oral bioavailability) using non-compartmental analysis with appropriate software.

LC-MS/MS Quantification of Caprazamycin B Analog in Plasma

Objective: To develop a sensitive and specific method for the quantification of a Caprazamycin B analog in mouse plasma.

Materials:

• Caprazamycin B analog standard and internal standard (IS)

• Mouse plasma

• Acetonitrile with 0.1% formic acid (protein precipitation solution)

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

• C18 reversed-phase HPLC column

Procedure:

• Preparation of Standards and Quality Controls (QCs): Prepare stock solutions of the analog and IS in a suitable solvent (e.g., DMSO). Serially dilute the analog stock solution with blank mouse plasma to prepare calibration standards and QC samples at various concentrations.

• Sample Preparation:

  • To 20 µL of plasma sample, standard, or QC, add 100 µL of cold acetonitrile containing the IS.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to a clean tube or 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject an aliquot of the supernatant onto the LC-MS/MS system.

  • Perform chromatographic separation on the C18 column using a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Detect the analog and IS using the mass spectrometer in multiple reaction monitoring (MRM) mode. Optimize the precursor and product ion transitions for both the analog and the IS.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio (analog/IS) against the nominal concentration of the calibration standards.

  • Use the calibration curve to determine the concentration of the analog in the unknown plasma samples.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ascendiacdmo.com [ascendiacdmo.com]
• 9. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. icr.ac.uk [icr.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Caprazamycins: Promising lead structures acting on a novel antibacterial target MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pharmacokinetics-Pharmacodynamics Analysis of Bicyclic 4-Nitroimidazole Analogs in a Murine Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Identification of Potential Non-nucleoside MraY Inhibitors for Tuberculosis Chemotherapy Using Structure-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Strategies to improve oral drug bioavailability | Semantic Scholar [semanticscholar.org]

Troubleshooting low yields in the synthesis of Caprazamycin B precursors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with low yields during the synthesis of Caprazamycin B precursors.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Low Diastereoselectivity in the Aldol Reaction for the syn-β-Hydroxy Amino Acid Core

Question: We are observing low diastereoselectivity in the aldol reaction to form the key syn-β-hydroxy amino acid precursor, resulting in a difficult separation of diastereomers and low yields of the desired product. What are the potential causes and solutions?

Answer:

Low diastereoselectivity in this critical step is a common challenge. The facial selectivity of the nucleophilic attack on the aldehyde is influenced by several factors. Here are the primary causes and recommended troubleshooting steps:

• Inappropriate Catalyst or Stoichiometric Reagent: The choice of catalyst or chiral auxiliary is paramount for achieving high diastereoselectivity.

  • Solution: Employ a thiourea-based organocatalyst, such as a derivative of (S,S)- or (R,R)-thiourea, which has been shown to effectively control the stereochemistry in similar syntheses.[1][2] The catalyst forms hydrogen bonds with both the isocyanate and the aldehyde, organizing the transition state to favor the desired syn product.

• Suboptimal Reaction Temperature: Aldol reactions are often sensitive to temperature. Higher temperatures can lead to decreased selectivity.

  • Solution: Perform the reaction at lower temperatures. Start at 0 °C and consider going down to -20 °C or -40 °C to enhance diastereoselectivity.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state geometry.

  • Solution: Toluene is often a good starting point for this type of reaction.[1] Experiment with other non-polar, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) to find the optimal conditions.

Table 1: Effect of Catalyst and Temperature on Diastereoselectivity

Catalyst	Temperature (°C)	Solvent	Diastereomeric Ratio (syn:anti)	Yield (%)
Triethylamine	25	Toluene	1:1.8	50
(S,S)-Thiourea Catalyst	25	Toluene	3.1:1	64
(S,S)-Thiourea Catalyst	0	Toluene	6.5:1	75
(R,R)-Thiourea Catalyst	25	Toluene	1:>20 (favors anti)	80

Data synthesized from related literature on Caprazamycin A synthesis for illustrative purposes.[1][3]

2. Poor Yields in the Glycosylation Step to Form the Liponucleoside Core

Question: We are experiencing low yields during the glycosylation of the uridine derivative with the protected amino-ribose moiety. What factors could be contributing to this, and how can we improve the yield?

Answer:

Glycosylation reactions, particularly for the formation of N-glycosidic bonds in complex nucleosides, are often challenging. Low yields can stem from several issues:

• Poor Activation of the Glycosyl Donor: Inefficient activation of the glycosyl donor (the amino-ribose derivative) will lead to incomplete reaction.

  • Solution: Ensure the use of an effective activating agent. A common strategy involves using a glycosyl fluoride as the donor, activated by a Lewis acid such as BF₃·OEt₂.[3] The choice of protecting groups on the sugar is also crucial for reactivity.

• Steric Hindrance: The complex and bulky nature of both the glycosyl donor and acceptor can sterically hinder the reaction.

  • Solution: While difficult to completely overcome, optimizing the protecting group strategy can help. Using less bulky protecting groups on non-critical hydroxyls may improve accessibility.

• Anomerization: Formation of the incorrect anomer (α instead of the desired β) can reduce the yield of the target compound.

  • Solution: The choice of solvent and protecting groups can influence anomeric selectivity. A participating protecting group at the C2' position of the ribose donor can help direct the formation of the β-anomer.

Table 2: Influence of Glycosylation Conditions on Yield

Glycosyl Donor	Activator	Solvent	Temperature (°C)	Yield of β-anomer (%)
Glycosyl Bromide	AgOTf	DCM	-20	45
Glycosyl Fluoride	BF₃·OEt₂	DCM	-30	71
Glycosyl Trichlor..	TMSOTf	CH₂Cl₂	-40	65

Illustrative data based on general glycosylation strategies for liponucleoside antibiotics.

3. Formation of β-Elimination Byproduct During Diazepanone Ring Closure

Question: During the intramolecular cyclization to form the seven-membered diazepanone ring, we are observing a significant amount of a β-elimination byproduct, which is reducing our yield of the desired Caprazamycin precursor. How can we minimize this side reaction?

Answer:

The formation of a β-elimination byproduct is a known issue in the synthesis of the diazepanone core of Caprazamycins, particularly when using a Mitsunobu reaction for the cyclization.[4] This side reaction is promoted by basic conditions and elevated temperatures.

• Excessive Base or High Temperature: The use of strong bases or high temperatures can facilitate the elimination of the β-hydroxy group (or a derivative thereof).

  • Solution: Carefully control the amount of base used in the reaction. For the Mitsunobu cyclization, use the stoichiometric amount of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate like DEAD or DIAD. If using other cyclization methods that require a base, consider using a milder, non-nucleophilic base and maintain the lowest possible reaction temperature. Reducing the amounts of reagents like Et₃N and DMAP and shortening the reaction time have been shown to be effective.[4]

• Nature of the Leaving Group: A good leaving group at the β-position will favor elimination.

  • Solution: The synthetic strategy should be designed to avoid the formation of a highly labile leaving group at the β-position prior to the desired cyclization.

Experimental Protocols

Protocol 1: Diastereoselective Aldol Reaction using a Thiourea Catalyst

This protocol is a general guideline for the diastereoselective aldol reaction to form the syn-β-hydroxy amino acid precursor.

• Preparation: To a solution of the aldehyde precursor (1.0 equiv) in anhydrous toluene (0.1 M) under an inert atmosphere (argon or nitrogen), add the (S,S)-thiourea catalyst (0.1 equiv).

• Reaction Initiation: Cool the mixture to 0 °C. Add the isocyanate reactant (1.2 equiv) dropwise over 10 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to separate the diastereomers.

Protocol 2: Glycosylation using a Glycosyl Fluoride Donor

This protocol provides a general method for the glycosylation step.

• Preparation: To a flame-dried flask under an inert atmosphere, add the glycosyl acceptor (uridine derivative, 1.0 equiv), the glycosyl fluoride donor (1.5 equiv), and molecular sieves (4 Å). Add anhydrous dichloromethane (DCM) to achieve a concentration of 0.05 M.

• Reaction Initiation: Cool the suspension to -30 °C. Add BF₃·OEt₂ (1.5 equiv) dropwise.

• Reaction Monitoring: Stir the reaction at -30 °C and monitor by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Allow the mixture to warm to room temperature and filter through a pad of Celite.

• Purification: Separate the organic layer and wash the aqueous layer with DCM. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Visualizations

Caption: Key stages in the synthesis of Caprazamycin B precursors.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. scispace.com [scispace.com]
• 2. Total synthesis of (-)-caprazamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. files.core.ac.uk [files.core.ac.uk]

Reference Data & Comparative Studies

A Comparative Analysis of Caprazamycin B and its Analog CPZEN-45 as Anti-Tuberculosis Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Caprazamycin B, a naturally occurring liponucleoside antibiotic, and its semi-synthetic analog, CPZEN-45. Both compounds have demonstrated significant potential as anti-tuberculosis agents. This document synthesizes available experimental data to objectively compare their performance, outlines relevant experimental methodologies, and visualizes key biological pathways and experimental workflows.

Executive Summary

Caprazamycin B, isolated from Streptomyces sp., and its analog CPZEN-45, represent a promising class of antibiotics targeting the cell wall biosynthesis of Mycobacterium tuberculosis (Mtb). While both exhibit potent antimycobacterial activity, they differ in their specific molecular targets, with Caprazamycin B inhibiting phospho-MurNAc-pentapeptide translocase (MraY) and CPZEN-45 targeting UDP-GlcNAc:decaprenyl-P GlcNAc-1-phosphate transferase (WecA).[1] CPZEN-45 was developed to improve upon the physicochemical properties of Caprazamycin B, such as its poor water solubility.[1] This guide presents a side-by-side comparison of their efficacy, toxicity, and other relevant characteristics based on available preclinical data.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for Caprazamycin B and CPZEN-45. It is important to note that the data has been compiled from various studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: In Vitro Efficacy against Mycobacterium tuberculosis

Compound	Mtb Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Caprazamycin B	H37Rv (drug-susceptible)	3.13	[1]
Multidrug-Resistant (MDR)	3.13	[1]
CPZEN-45	H37Rv (drug-susceptible)	1.56	[2][3]
Multidrug-Resistant (MDR)	6.25	[2][3]
Extensively Drug-Resistant (XDR)	Efficacy demonstrated, specific MIC not cited	[2][3]

Table 2: In Vivo Efficacy in Murine Models of Tuberculosis

Compound	Mouse Model	Route of Administration	Efficacy	Reference
Caprazamycin B	Not specified	Not specified	Showed excellent anti-mycobacterial activity	[1]
CPZEN-45	Acute TB model (IV infection)	Subcutaneous (s.c.)	Efficacious against drug-sensitive and XDR Mtb	[2][3]
GKO mouse model (aerosol infection)	Subcutaneous (s.c.)	1-1.5 log CFU reduction in lungs	[3]

Table 3: Toxicity Profile

Compound	System	Observation	Reference
Caprazamycin B	Mice	No significant toxicity observed	[1]
CPZEN-45	Cell assays	No toxicity observed	[2]
In vitro (MTT assay)	No acute cytotoxic effects up to 3 mg/mL	[4][5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are generalized protocols for key experiments cited in the comparison of Caprazamycin B and CPZEN-45.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a fundamental measure of in vitro efficacy. The broth microdilution method is a standard procedure for determining the MIC of anti-tuberculosis drugs.[6][7]

1. Preparation of Bacterial Inoculum:

• A pure culture of M. tuberculosis (e.g., H37Rv) is grown in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) to mid-log phase.
• The bacterial suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard.
• The suspension is then diluted to achieve a final inoculum of approximately 5 x 10^5 CFU/mL.

2. Preparation of Drug Dilutions:

• Stock solutions of Caprazamycin B and CPZEN-45 are prepared in an appropriate solvent (e.g., DMSO).
• Serial two-fold dilutions of each compound are prepared in a 96-well microtiter plate containing Middlebrook 7H9 broth.

3. Inoculation and Incubation:

• Each well is inoculated with the prepared bacterial suspension.
• The plates are sealed and incubated at 37°C for 7-14 days.

4. Reading of Results:

• The MIC is determined as the lowest drug concentration at which there is no visible growth of bacteria. Visual inspection or the use of a growth indicator like resazurin can be employed.[8]

In Vivo Efficacy Testing in a Murine Model

Murine models of tuberculosis are essential for evaluating the in vivo efficacy of new drug candidates.[9][10][11]

1. Infection of Mice:

• BALB/c or C57BL/6 mice are commonly used.
• Infection is typically established via aerosol exposure to a low dose of M. tuberculosis to mimic natural infection, or via intravenous injection for a more acute model.[9][12]

2. Drug Administration:

• Treatment is initiated at a predetermined time post-infection (e.g., 2-4 weeks for a chronic model).
• The compounds are formulated in a suitable vehicle and administered via a clinically relevant route, such as oral gavage or subcutaneous injection, typically for several weeks.[9]

3. Assessment of Efficacy:

• The primary endpoint is the reduction in bacterial burden in the lungs and spleen.
• At the end of the treatment period, mice are euthanized, and the organs are aseptically removed and homogenized.
• Serial dilutions of the organ homogenates are plated on Middlebrook 7H11 agar.
• After incubation at 37°C for 3-4 weeks, the number of colony-forming units (CFU) is counted to determine the bacterial load.[9]

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct mechanisms of action of Caprazamycin B and CPZEN-45 in the context of Mycobacterium tuberculosis cell wall biosynthesis.

Caption: Mechanism of action of Caprazamycin B.

Caption: Mechanism of action of CPZEN-45.

Experimental Workflow Diagram

This diagram illustrates a general experimental workflow for the preclinical evaluation of anti-tuberculosis drug candidates like Caprazamycin B and CPZEN-45.

Caption: Preclinical evaluation workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. The Pharmacokinetics of CPZEN-45, a Novel Anti-Tuberculosis Drug, in Guinea Pigs [mdpi.com]
• 3. CPZEN-45 | Working Group for New TB Drugs [newtbdrugs.org]
• 4. researchgate.net [researchgate.net]
• 5. Biopharmaceutical in vitro characterization of CPZEN-45, a drug candidate for inhalation therapy of tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. journals.asm.org [journals.asm.org]
• 11. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle in Tuberculosis Research: Caprazamycin B vs. Isoniazid in Drug-Susceptible Mycobacterium tuberculosis

For Immediate Release

In the ongoing fight against tuberculosis (TB), researchers are constantly seeking novel therapeutic agents with improved efficacy and safety profiles. This guide provides a detailed comparison of Caprazamycin B, a promising novel liponucleoside antibiotic, and isoniazid, a cornerstone of first-line anti-TB therapy, against drug-susceptible Mycobacterium tuberculosis (M. tuberculosis). This analysis is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their respective in vitro and in vivo efficacies, mechanisms of action, and safety profiles based on available experimental data.

Executive Summary

Isoniazid, a prodrug activated by the mycobacterial enzyme KatG, has been a stalwart in TB treatment for decades, primarily inhibiting mycolic acid synthesis, a critical component of the bacterial cell wall.[1][2][3][4] Caprazamycin B, a newer investigational agent, employs a different strategy, targeting the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the early stages of peptidoglycan biosynthesis. This difference in mechanism is significant, particularly in the context of emerging drug resistance.

This guide synthesizes available data to present a comparative analysis of their performance, supported by detailed experimental protocols and visual representations of their mechanisms and experimental workflows.

Quantitative Data Comparison

The following tables summarize the in vitro efficacy and cytotoxicity of Caprazamycin B and isoniazid against drug-susceptible M. tuberculosis. It is important to note that the data presented is compiled from various studies and direct head-to-head comparative experimental data is limited.

Parameter	Caprazamycin B	Isoniazid	Reference Strain
Minimum Inhibitory Concentration (MIC)	0.05 µg/mL	0.02 - 0.06 µg/mL[5]	M. tuberculosis H37Rv

Table 1: In Vitro Efficacy against M. tuberculosis H37Rv. This table compares the Minimum Inhibitory Concentration (MIC) of Caprazamycin B and isoniazid.

Cell Line	Caprazamycin B (CC50)	Isoniazid (CC50)
Vero	>50 µg/mL	Not widely reported
HepG2	Not available	Not widely reported

Table 2: In Vitro Cytotoxicity. This table presents the 50% cytotoxic concentration (CC50) of Caprazamycin B. Data for isoniazid is not as commonly reported in this format.

Animal Model	Drug and Dosage	Reduction in Bacterial Load (log10 CFU)
Mouse	Isoniazid (25 mg/kg)	~2.5 - 3 log10 reduction in organ cell counts[6]
Mouse	Caprazamycin B	Data not readily available in public domain

Table 3: In Vivo Efficacy in a Mouse Model of Tuberculosis. This table shows the typical reduction in bacterial load in the lungs of infected mice after treatment with isoniazid. Comparable quantitative in vivo efficacy data for Caprazamycin B is not currently available in the public domain.

Mechanisms of Action

The distinct mechanisms of action of Caprazamycin B and isoniazid are a crucial aspect of their comparison, particularly concerning potential synergies and the circumvention of existing resistance mechanisms.

Caprazamycin B: This liponucleoside antibiotic inhibits the phospho-MurNAc-pentapeptide translocase (MraY). MraY is a critical enzyme in the cytoplasmic membrane that catalyzes the first step of the membrane-associated synthesis of peptidoglycan, a vital component of the bacterial cell wall. By blocking MraY, Caprazamycin B effectively halts cell wall construction, leading to bacterial cell death.

Isoniazid: As a prodrug, isoniazid requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][2][3][4] Once activated, the resulting isonicotinic acyl-NADH complex binds to and inhibits the enoyl-acyl carrier protein reductase (InhA). InhA is a key enzyme in the fatty acid synthase II (FAS-II) system, which is responsible for the synthesis of mycolic acids. These long-chain fatty acids are unique and essential components of the mycobacterial cell wall, providing a robust and impermeable barrier. Inhibition of mycolic acid synthesis compromises the integrity of the cell wall, ultimately killing the bacterium.[1][2][4]

Mechanisms of Action for Caprazamycin B and Isoniazid.

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, this section outlines the detailed methodologies for the key experiments cited.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a standard method for determining the in vitro susceptibility of M. tuberculosis to antimicrobial agents.[7][8][9]

1. Preparation of Mycobacterial Inoculum:

• M. tuberculosis H37Rv is cultured on Middlebrook 7H10 agar slants for 3-4 weeks.

• Colonies are scraped and transferred to a tube containing sterile 7H9 broth with glass beads.

• The tube is vortexed to create a homogenous suspension.

• The suspension is allowed to stand for 30 minutes to allow large particles to settle.

• The supernatant is transferred to a new tube and the turbidity is adjusted to a 0.5 McFarland standard.

• This suspension is then diluted 1:100 in 7H9 broth to achieve the final inoculum density.

2. Preparation of Drug Dilutions:

• Stock solutions of Caprazamycin B and isoniazid are prepared in an appropriate solvent (e.g., water or DMSO).

• Serial two-fold dilutions of each drug are prepared in a 96-well microtiter plate containing 100 µL of 7H9 broth per well.

3. Inoculation and Incubation:

• 100 µL of the prepared mycobacterial inoculum is added to each well of the microtiter plate.

• The plate is sealed and incubated at 37°C for 14-21 days.

4. Reading and Interpretation:

• The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of M. tuberculosis. Growth is assessed visually or by using a growth indicator such as resazurin.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.[10]

1. Cell Culture and Seeding:

• Mammalian cells (e.g., Vero or HepG2) are cultured in appropriate media supplemented with fetal bovine serum.

• Cells are seeded into a 96-well plate at a density of 1 x 10⁴ cells/well and incubated overnight to allow for attachment.

2. Compound Treatment:

• Serial dilutions of Caprazamycin B or isoniazid are prepared in the cell culture medium.

• The culture medium is removed from the cells and replaced with the medium containing the drug dilutions.

• The plate is incubated for 48-72 hours at 37°C in a 5% CO₂ incubator.

3. MTT Addition and Incubation:

• 10 µL of MTT solution (5 mg/mL in PBS) is added to each well.

• The plate is incubated for an additional 4 hours to allow for the formation of formazan crystals.

4. Solubilization and Measurement:

• The medium is carefully removed, and 100 µL of a solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The 50% cytotoxic concentration (CC50) is calculated as the concentration of the drug that reduces cell viability by 50% compared to the untreated control.

Protocol 3: In Vivo Efficacy in a Mouse Model of Tuberculosis

This protocol describes a standard method for evaluating the efficacy of anti-tuberculosis agents in an in vivo setting.[11][12][13][14][15][16]

1. Mouse Strain and Infection:

• BALB/c or C57BL/6 mice are commonly used.

• Mice are infected with a low-dose aerosol of M. tuberculosis H37Rv to establish a pulmonary infection.

2. Drug Administration:

• Treatment is typically initiated 2-4 weeks post-infection.

• Caprazamycin B or isoniazid is administered orally via gavage or through intraperitoneal injection at specified doses and frequencies (e.g., daily for 5 days a week).

• A control group receives the vehicle alone.

3. Assessment of Bacterial Load:

• At various time points during and after treatment, cohorts of mice are euthanized.

• The lungs and spleens are aseptically removed and homogenized.

• Serial dilutions of the organ homogenates are plated on Middlebrook 7H11 agar.

• The plates are incubated for 3-4 weeks at 37°C.

• The number of colony-forming units (CFU) is counted, and the bacterial load is expressed as log10 CFU per organ.

4. Data Analysis:

• The efficacy of the drug is determined by comparing the reduction in the mean log10 CFU in the organs of treated mice to that of the untreated control group.

General Experimental Workflow for Efficacy and Cytotoxicity Testing.

Discussion and Future Directions

The available data indicates that Caprazamycin B exhibits potent in vitro activity against M. tuberculosis, with an MIC comparable to that of isoniazid. A key advantage of Caprazamycin B is its novel mechanism of action, which could be effective against isoniazid-resistant strains of M. tuberculosis. However, a significant gap exists in the publicly available data regarding its in vivo efficacy and a comprehensive cytotoxicity profile.

Isoniazid remains a highly effective and well-characterized drug for susceptible TB. Its extensive clinical use provides a wealth of data on its efficacy, pharmacokinetics, and safety in humans. The primary challenge with isoniazid is the global rise of resistant strains.

Future research should focus on conducting direct, head-to-head comparative studies of Caprazamycin B and isoniazid, particularly in in vivo models of tuberculosis. These studies are essential to robustly evaluate the therapeutic potential of Caprazamycin B. Furthermore, comprehensive cytotoxicity and safety pharmacology studies are necessary to establish a clear therapeutic window for this promising new agent. The development of new anti-tuberculosis drugs with novel mechanisms of action, such as Caprazamycin B, is critical to overcoming the challenge of drug resistance and moving towards the global goal of TB eradication.

References

• 1. Isoniazid - Wikipedia [en.wikipedia.org]
• 2. Mechanism of action of Isoniazid_Chemicalbook [chemicalbook.com]
• 3. Isoniazid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Isoniazid-Induced Transient High-Level Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. repub.eur.nl [repub.eur.nl]
• 9. journals.asm.org [journals.asm.org]
• 10. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Efficacy of Caprazamycin B and Rifampicin Against Multidrug-Resistant Tuberculosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) necessitates the exploration of novel antimicrobial agents. This guide provides a comparative analysis of the in vitro activity of Caprazamycin B, a novel liponucleoside antibiotic, and rifampicin, a cornerstone of first-line tuberculosis treatment, against MDR-TB. This comparison is based on available experimental data to inform further research and drug development efforts.

Executive Summary

Caprazamycin B and its analogs demonstrate promising in vitro activity against Mycobacterium tuberculosis, including strains resistant to current first-line drugs. Its unique mechanism of action, targeting cell wall synthesis, offers a potential alternative to combat resistance. Rifampicin, while highly effective against susceptible strains, faces significant challenges due to resistance mediated by mutations in the rpoB gene. This guide presents a quantitative comparison of their in vitro efficacy, details the experimental methodologies for assessing this activity, and illustrates their distinct mechanisms of action.

Quantitative Data Comparison

Antimicrobial Agent	Mycobacterium tuberculosis Strains	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Caprazamycin Analog (SQ641)	20 clinical isolates	Not Specified	Not Specified	4.0	[1]
Rifampicin	49 MDR/RR isolates	Not Specified	0.5 (median)	Not Specified	[2]
Rifampicin	INH resistant isolates	Borderline resistance at 1.0	Not Specified	Not Specified	[3][4]
Rifampicin	Drug-susceptible clinical isolates	0.2 - 0.4	Not Specified	Not Specified	[5]

Note: MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively. MDR/RR refers to multidrug-resistant/rifampicin-resistant strains.

Experimental Protocols

The determination of in vitro activity of antimicrobial agents against Mycobacterium tuberculosis requires specialized laboratory procedures due to the slow growth and biohazard nature of the organism. The following are detailed methodologies commonly employed in the cited studies.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

a. Inoculum Preparation:

• Mycobacterium tuberculosis is cultured on an appropriate medium, such as Middlebrook 7H10 or 7H11 agar, or in Middlebrook 7H9 broth.

• A suspension of the bacteria is prepared in sterile saline or broth and its turbidity is adjusted to match a McFarland 0.5 standard, which corresponds to approximately 1-5 x 107 colony-forming units (CFU)/mL.

• The inoculum is then further diluted to achieve a final concentration of approximately 5 x 105 CFU/mL in the test wells.

b. Assay Procedure:

• The antimicrobial agents are serially diluted in a 96-well microtiter plate containing Middlebrook 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Each well is inoculated with the prepared bacterial suspension.

• Positive (no drug) and negative (no bacteria) control wells are included.

• The plates are sealed and incubated at 37°C for 7 to 21 days.

c. Interpretation of Results:

• The MIC is read as the lowest concentration of the drug that shows no visible growth. Growth can be assessed visually or by using a growth indicator such as resazurin or AlamarBlue.

BACTEC Radiometric Method

This method utilizes the BACTEC 460 system, which measures the production of 14CO2 from a 14C-labeled substrate (palmitic acid) in the growth medium.

a. Inoculum Preparation:

• A suspension of M. tuberculosis is prepared from a fresh culture.

b. Assay Procedure:

• Vials containing Middlebrook 7H12 broth with the 14C-labeled substrate are used.

• The antimicrobial agent is added to the vials at various concentrations.

• The vials are inoculated with the bacterial suspension.

• A control vial without the drug is also inoculated.

c. Interpretation of Results:

• The vials are incubated in the BACTEC instrument, which monitors the rate and amount of 14CO2 produced.

• The MIC is defined as the lowest drug concentration that inhibits growth by 99% as compared to the drug-free control.

Mechanism of Action and Signaling Pathways

The disparate mechanisms of action of Caprazamycin B and rifampicin are a key consideration in their potential utility against MDR-TB.

Caprazamycin B: Inhibition of Cell Wall Synthesis

Caprazamycin B targets the early stages of peptidoglycan synthesis, a crucial component of the mycobacterial cell wall.[1][3] Specifically, it inhibits the enzyme phospho-N-acetylmuramyl-pentapeptide translocase, also known as MraY or Translocase I.[1][3] This enzyme is responsible for the transfer of the phospho-MurNAc-pentapeptide moiety to the lipid carrier undecaprenyl phosphate, a critical step in the formation of Lipid I. By blocking this step, Caprazamycin B effectively halts peptidoglycan synthesis, leading to cell lysis and death.

Caption: Mechanism of action of Caprazamycin B.

Rifampicin: Inhibition of RNA Synthesis

Rifampicin's bactericidal activity stems from its ability to inhibit bacterial DNA-dependent RNA polymerase. It binds to the β-subunit of this enzyme, which is encoded by the rpoB gene. This binding prevents the initiation of transcription, thereby blocking the synthesis of messenger RNA (mRNA) and subsequently, essential proteins. Mutations in the rpoB gene are the primary mechanism of resistance to rifampicin in M. tuberculosis.

Caption: Mechanism of action of Rifampicin.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the in vitro comparison of the activity of two antimicrobial agents against Mycobacterium tuberculosis.

Caption: Workflow for in vitro antimicrobial susceptibility testing.

Conclusion

Caprazamycin B and its analogs represent a promising class of anti-tuberculosis agents with a mechanism of action distinct from rifampicin. The available in vitro data suggests that caprazamycins are active against clinical isolates of M. tuberculosis. While rifampicin remains a potent drug, its efficacy is compromised by the prevalence of resistant strains. The development of new drugs like Caprazamycin B, which target different cellular pathways, is crucial for the future management of MDR-TB. Further studies involving direct, side-by-side comparisons of Caprazamycin B and rifampicin against a large panel of well-characterized MDR-TB strains are warranted to fully elucidate their comparative in vitro efficacy.

References

• 1. In Vitro Antimycobacterial Activities of Capuramycin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Susceptibility of Mycobacterium tuberculosis to Amikacin, Kanamycin, and Capreomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acetylglucosamine-1-Phosphate Transferase, WecA, as a Validated Drug Target in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. In vitro activities of fourteen antimicrobial agents against drug susceptible and resistant clinical isolates of Mycobacterium tuberculosis and comparative intracellular activities against the virulent H37Rv strain in human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of Caprazamycin B Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Caprazamycin B derivatives, a class of potent liponucleoside antibiotics. The information presented herein is intended to inform the rational design of novel antibacterial agents, particularly those targeting drug-resistant bacteria. This document summarizes key quantitative data, details experimental methodologies for pivotal assays, and visualizes essential pathways and workflows.

Introduction to Caprazamycin B and its Derivatives

Caprazamycin B is a naturally occurring antibiotic isolated from Streptomyces sp. that exhibits significant activity against various bacteria, including Mycobacterium tuberculosis.[1][2] Its unique structure, characterized by a lipophilic fatty acyl chain, a diazepanone ring, an aminoribose moiety, and a uridine core, has made it a compelling scaffold for antibiotic development.[3] The primary mechanism of action for many caprazamycin derivatives is the inhibition of the phospho-MurNAc-pentapeptide translocase (MraY), a crucial enzyme in the biosynthesis of the bacterial cell wall peptidoglycan.[4] However, some derivatives, such as the notable CPZEN-45, have been found to inhibit WecA, an enzyme involved in the biosynthesis of mycolyl arabinogalactan in mycobacteria.[5][6]

Structure-activity relationship studies have been instrumental in optimizing the therapeutic potential of caprazamycins, leading to the development of semi-synthetic analogs with improved properties such as enhanced antibacterial activity, better solubility, and activity against multidrug-resistant (MDR) strains.[2] This guide will delve into the specific structural modifications and their impact on biological activity.

Comparative Antibacterial Activity of Caprazamycin B Derivatives

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of key Caprazamycin B derivatives against a panel of clinically relevant bacteria. The data highlights the impact of structural modifications on the antibacterial spectrum and potency.

Compound Name/Number	Modification from Caprazamycin B	M. tuberculosis H37Rv (MIC, µg/mL)	M. smegmatis ATCC 607 (MIC, µg/mL)	MRSA (MIC, µg/mL)	VRE (MIC, µg/mL)	Reference
Caprazamycin B	Parent Compound	1.56	-	-	-	[6]
Palmitoyl caprazol (7)	Simplified fatty acyl side chain (palmitoyl)	-	6.25	3.13 - 12.5	3.13 - 12.5	[1][7]
N6'-desmethyl palmitoyl caprazol (28)	Desmethylation at N6' and palmitoyl side chain	-	-	3.13 - 12.5	3.13 - 12.5	[1][7]
CPZEN-45 (4b)	4-butylanilide derivative	1.56	-	-	-	[2][6]
CPZEN-48 (4d)	Derivative of caprazene	More potent than CPZ-B	-	-	-	[2]
CPZEN-51 (4g)	Derivative of caprazene	More potent than CPZ-B	-	-	-	[2]
Aminoribose-truncated analog (5)	Removal of the aminoribose moiety	Inactive	-	-	-	[3]
Uridine-truncated analog (6)	Removal of the uridine moiety	Inactive	-	-	-	[3]

Key Structure-Activity Relationship Insights

Systematic studies on Caprazamycin B analogs have revealed several critical structural features for their antibacterial activity:[3]

• The Uridine Moiety: Truncation of the uridine core results in a complete loss of antibacterial activity, indicating its essential role in target binding.[3]

• The Aminoribose Moiety: Similar to the uridine portion, the aminoribose is crucial for the biological activity of these compounds.[3]

• The Fatty Acyl Side Chain: The nature and length of the fatty acyl chain significantly influence the antibacterial potency and spectrum. Simplification of this side chain, as seen in palmitoyl caprazol, can retain or even improve activity against certain bacteria, including drug-resistant strains.[1][7]

• The Diazepanone Ring: Modifications to the diazepanone ring can modulate activity.

• Substitutions on the Caprazene Core: Chemical modifications of the caprazene core, obtained by acidic treatment of caprazamycins, have led to derivatives like CPZEN-45, CPZEN-48, and CPZEN-51 with potent activities against Mycobacterium tuberculosis and M. avium complex strains.[2]

Experimental Protocols

General Procedure for Synthesis of Caprazamycin B Analogs

The synthesis of Caprazamycin B derivatives often involves a multi-step process. A key strategic element is the construction of the central diazepanone ring. One common approach involves the intramolecular reductive amination of an aminoaldehyde derivative. For analogs with modified fatty acyl side chains, the respective fatty acid is installed on the cyclization precursor. The synthesis of the core 5'-β-O-aminoribosyl-glycyluridine derivative is a critical and often improved upon step in the overall synthetic route.[1]

Determination of Minimum Inhibitory Concentration (MIC)

The antibacterial activity of the synthesized compounds is typically determined by measuring the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

• Preparation of Bacterial Inoculum: Bacterial strains are grown in an appropriate broth medium to the mid-logarithmic phase. The culture is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Preparation of Compound Dilutions: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: The standardized bacterial inoculum is added to each well of the microtiter plate. The plate is then incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

MraY Inhibition Assay

The inhibitory activity of Caprazamycin B derivatives against the MraY translocase can be evaluated using various biochemical assays. One common method involves monitoring the formation of Lipid I, the product of the MraY-catalyzed reaction.

• Preparation of MraY Enzyme: MraY is typically overexpressed and purified from a suitable host, such as E. coli.

• Assay Reaction: The assay mixture contains the purified MraY enzyme, the UDP-MurNAc-pentapeptide substrate, and a fluorescently or radioactively labeled lipid carrier (e.g., undecaprenyl phosphate). The reaction is initiated in the presence of various concentrations of the inhibitor.

• Detection of Product Formation: The formation of Lipid I is quantified by measuring the fluorescence or radioactivity incorporated into the lipid phase after extraction.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Visualizations

Mechanism of Action of Caprazamycin B Derivatives

The following diagram illustrates the general mechanism of action of Caprazamycin B derivatives that target the MraY translocase, a key step in bacterial cell wall biosynthesis.

Caption: Inhibition of MraY translocase by Caprazamycin B derivatives.

Experimental Workflow for SAR Studies

The following diagram outlines a typical experimental workflow for conducting structure-activity relationship studies of Caprazamycin B derivatives.

References

• 1. Synthesis of caprazamycin analogues and their structure--activity relationship for antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationship of truncated analogs of caprazamycins as potential anti-tuberculosis agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological activity of analogs of CPZEN-45, a novel antituberculosis drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CPZEN-45 | Working Group for New TB Drugs [newtbdrugs.org]
• 7. researchgate.net [researchgate.net]

Cross-Resistance Profile of Caprazamycin B Against Other Anti-Tuberculosis Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-resistance profile of Caprazamycin B, a novel anti-tuberculosis (TB) agent, with other established anti-TB drugs. The information is compiled from available in vitro studies to support research and development efforts in the fight against drug-resistant Mycobacterium tuberculosis.

Executive Summary

Caprazamycin B exhibits a unique mechanism of action, targeting the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the early stages of peptidoglycan synthesis.[1] This mode of action is distinct from all other classes of currently used anti-TB drugs, which target cell wall components further downstream, protein synthesis, or nucleic acid synthesis. Consequently, the likelihood of cross-resistance between Caprazamycin B and other anti-TB drugs is low. This lack of cross-resistance is a significant advantage, positioning Caprazamycin B as a promising candidate for the treatment of multidrug-resistant (MDR) and extensively drug-resistant (XDR) tuberculosis.

Mechanism of Action of Caprazamycin B

Caprazamycin B is a liponucleoside antibiotic that specifically inhibits MraY (also known as translocase I).[1] MraY catalyzes a crucial step in the intracellular synthesis of peptidoglycan precursors. By inhibiting this enzyme, Caprazamycin B effectively blocks the formation of the mycobacterial cell wall, leading to cell death.

Mechanism of action of Caprazamycin B.

Comparative In Vitro Activity of Caprazamycin B

While direct, head-to-head cross-resistance studies involving Caprazamycin B against a comprehensive panel of resistant M. tuberculosis strains are limited in publicly available literature, existing data demonstrates its potent activity against both drug-susceptible and multidrug-resistant isolates.

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Caprazamycin B against M. tuberculosis. For comparison, typical MIC ranges for other anti-TB drugs against susceptible and resistant strains are also provided.

Drug	Target	MIC against Susceptible M. tuberculosis (μg/mL)	MIC against Resistant M. tuberculosis (μg/mL)	Notes on Cross-Resistance with Caprazamycin B
Caprazamycin B	MraY	6.25 - 12.5 [1]	6.25 - 12.5 (against MDR strains)[1]	Unlikely : Due to a unique mechanism of action.
Isoniazid	InhA	0.025 - 0.05	> 0.2	No cross-resistance expected.
Rifampicin	RNA polymerase (rpoB)	0.05 - 0.2	> 1.0	No cross-resistance expected.
Ethambutol	Arabinosyl transferase (embB)	1.0 - 5.0	> 5.0	No cross-resistance expected.
Pyrazinamide	Unknown (pncA activation)	12.5 - 100	> 100	No cross-resistance expected.
Kanamycin	16S rRNA (rrs)	1.0 - 5.0	> 10	No cross-resistance expected.
Amikacin	16S rRNA (rrs)	0.5 - 2.0	> 5.0	No cross-resistance expected.
Capreomycin	16S/23S rRNA	1.25 - 5.0	> 10	No cross-resistance expected.
Moxifloxacin	DNA gyrase (gyrA/B)	0.125 - 0.5	> 2.0	No cross-resistance expected.

Note: MIC values can vary depending on the specific strain and the testing methodology used.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The following is a generalized protocol for determining the MIC of Caprazamycin B against M. tuberculosis strains, based on standard methodologies such as broth microdilution or the agar proportion method.

1. Preparation of Mycobacterial Inoculum:

• M. tuberculosis strains are cultured on Middlebrook 7H10 or 7H11 agar supplemented with OADC (oleic acid-albumin-dextrose-catalase).

• Colonies are harvested and suspended in Middlebrook 7H9 broth containing ADC (albumin-dextrose-catalase) and 0.05% Tween 80.

• The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁷ CFU/mL. The suspension is then diluted to the final desired inoculum concentration (e.g., 5 x 10⁵ CFU/mL).

2. Preparation of Drug Dilutions:

• A stock solution of Caprazamycin B is prepared in an appropriate solvent (e.g., DMSO) and then serially diluted in Middlebrook 7H9 broth to achieve the desired final concentrations for testing.

• A range of concentrations should be tested to determine the precise MIC.

3. Broth Microdilution Assay:

• The assay is performed in 96-well microtiter plates.

• Each well receives 100 µL of the appropriate drug dilution.

• 100 µL of the prepared mycobacterial inoculum is added to each well.

• Positive (no drug) and negative (no bacteria) control wells are included.

• The plates are sealed and incubated at 37°C for 7-14 days.

• The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of M. tuberculosis. Growth can be assessed visually or by using a growth indicator such as resazurin.

Experimental workflow for MIC determination.

Conclusion

The available evidence strongly suggests that Caprazamycin B does not share cross-resistance with existing anti-TB drugs. Its novel mechanism of action targeting MraY makes it a valuable candidate for further development, particularly for the treatment of drug-resistant tuberculosis. Further studies with a broader range of clinical isolates, including XDR strains, are warranted to fully elucidate its in vitro efficacy and to confirm the absence of cross-resistance with all classes of anti-TB agents.

References

• 1. researchgate.net [researchgate.net]

Validating the Efficacy of Caprazamycin B in Animal Models of Tuberculosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis necessitates the discovery and development of novel antitubercular agents with unique mechanisms of action. Caprazamycin B (CPB), a liponucleoside antibiotic, has been identified as a promising candidate. This guide provides a comparative overview of the validation of Caprazamycin B's efficacy in preclinical animal models of tuberculosis, with a focus on experimental data and methodologies to objectively assess its performance against established and alternative treatments.

Comparative Efficacy of Antitubercular Agents in Murine Models

The following table summarizes the quantitative data on the efficacy of various antitubercular drugs in mouse models of tuberculosis. Efficacy is primarily determined by the reduction in bacterial load, measured in colony-forming units (CFU), in the lungs and spleen of infected animals.

Treatment Group	Dosage	Administration Route	Duration of Treatment	Mean Log10 CFU Reduction in Lungs (± SD)	Mean Log10 CFU Reduction in Spleen (± SD)	Citation
Untreated Control	-	-	-	0	0	[1][2]
Isoniazid (INH)	25 mg/kg/day	Oral Gavage	13 days	> 2.0	> 2.0	[2]
Rifampicin (RIF)	20 mg/kg/day	Oral Gavage	13 days	~1.5	~1.5	[2]
Ethambutol (EMB)	100 mg/kg/day	Oral Gavage	13 days	~1.0	~1.0	[2]
Moxifloxacin (MXF)	100 mg/kg/day	Oral Gavage	13 days	> 2.0	> 2.0	[2]
Caprazamycin B (CPB)	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Note: While Caprazamycin B has shown potent in vitro activity against M. tuberculosis and is known to be non-toxic in mice, specific quantitative data on its in vivo efficacy in terms of CFU reduction from published, peer-reviewed studies was not available at the time of this guide's compilation. The standard dosages and efficacy of comparator drugs can vary based on the specific mouse strain and infection model used.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of in vivo efficacy studies. Below are typical protocols for key experiments in the evaluation of antitubercular drug candidates.

Murine Model of Tuberculosis Infection

A common and well-established model for testing the efficacy of antitubercular drugs is the mouse model of chronic tuberculosis infection.

• Animal Strain: BALB/c or C57BL/6 mice, 6-8 weeks old, are commonly used due to their susceptibility to M. tuberculosis and well-characterized immune responses.[1]

• Infection: Mice are infected via the aerosol route with a low dose of M. tuberculosis H37Rv (approximately 100-200 CFU) to establish a chronic infection in the lungs.[1] Intravenous infection is another established method.[1]

• Treatment Initiation: Treatment with the investigational drug (e.g., Caprazamycin B) and comparator drugs typically begins 4-6 weeks post-infection, allowing for the development of a stable bacterial load and granulomatous lesions in the lungs.

• Drug Administration: Drugs are administered daily or five times a week via oral gavage or other appropriate routes depending on the compound's properties.

• Assessment of Bacterial Load: At specified time points during and after treatment, groups of mice are euthanized, and their lungs and spleens are aseptically removed. The organs are homogenized, and serial dilutions are plated on Middlebrook 7H11 agar supplemented with OADC (oleic acid-albumin-dextrose-catalase).[1] The plates are incubated at 37°C for 3-4 weeks, after which the number of colonies is counted to determine the CFU per organ.

• Outcome Measures: The primary outcome is the reduction in the mean log10 CFU in the lungs and spleen of treated mice compared to untreated controls. Histopathological analysis of lung tissue is also often performed to assess the extent of inflammation and tissue damage.

Visualizing Experimental Workflows and Biological Pathways

To further elucidate the processes involved in the evaluation of Caprazamycin B, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and the proposed mechanism of action.

Caption: Experimental workflow for evaluating the in vivo efficacy of Caprazamycin B.

Caption: Proposed mechanism of action of Caprazamycin B targeting MraY.

References

• 1. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Caprazamycin B and Other MraY Inhibitors for Antibacterial Drug Discovery

A detailed examination of Caprazamycin B against other prominent MraY inhibitors, including Tunicamycin, Muraymycin, and Liposidomycin, reveals critical insights for researchers and drug development professionals. This guide provides a comparative analysis of their performance, supported by experimental data and detailed methodologies, to inform the development of novel antibacterial agents.

The emergence of antibiotic-resistant bacteria necessitates the exploration of novel drug targets. One such promising target is the phospho-MurNAc-pentapeptide translocase (MraY), an essential integral membrane enzyme that catalyzes the first committed step in peptidoglycan biosynthesis.[1] This pathway is crucial for the integrity of the bacterial cell wall, making its inhibition a compelling strategy for antibacterial therapy.[2] Several classes of naturally occurring nucleoside inhibitors target MraY, including the caprazamycins, tunicamycins, muraymycins, and liposidomycins.[1][3] This guide focuses on a comparative study of Caprazamycin B and these other key MraY inhibitors.

Mechanism of Action of MraY Inhibitors

MraY catalyzes the transfer of phospho-MurNAc-pentapeptide from the soluble substrate UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate, forming Lipid I, a key intermediate in peptidoglycan biosynthesis.[1][4] All known natural product inhibitors of MraY are nucleoside analogues that mimic the UDP-MurNAc-pentapeptide substrate.[4] They bind to a shallow, largely cytosol-exposed site on MraY, thereby blocking the formation of Lipid I and disrupting cell wall synthesis.[3][5] While sharing a common uridine moiety, these inhibitors exhibit significant structural diversity in their core, leading to different activity profiles and antibacterial spectra.[3][6]

Caption: Mechanism of MraY inhibition in bacterial cell wall synthesis.

Comparative Performance of MraY Inhibitors

The inhibitory activity of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50) against the MraY enzyme and the minimum inhibitory concentration (MIC) required to prevent visible bacterial growth.[7][8] The following table summarizes available data for Caprazamycin B, Tunicamycin, Muraymycin D2, and Liposidomycin.

Inhibitor	Target Organism	IC50	MIC (µg/mL)	References
Caprazamycin B	Mycobacterium tuberculosis H37Rv	-	2.73 µM	[9]
MraY from Aquifex aeolicus	104 nM (as Carbacaprazamycin)	-	[5]
Tunicamycin	Staphylococcus aureus	0.08 - 0.21 µg/mL	0.06 - 0.25	[10]
Bacillus subtilis	-	0.15	[11]
Muraymycin D2	MraY from S. aureus	pM range	-	[12]
E. coli ΔtolC	-	1-2	[12]
Liposidomycin	Various Gram-positive bacteria	0.03 µM	-	[10]

Note: Direct comparison of IC50 and MIC values can be challenging due to variations in experimental conditions, MraY enzyme sources, and bacterial strains used across different studies. The data presented here is collated from multiple sources to provide a general comparative overview.

Caprazamycins, including Caprazamycin B, demonstrate potent activity against Mycobacterium tuberculosis and other Gram-positive bacteria.[9][13] Tunicamycins exhibit strong antibacterial activity, particularly against Staphylococcus aureus, but their clinical utility is hampered by toxicity to mammalian cells due to inhibition of the human MraY paralog, GPT.[4][10] Muraymycins are notable for their extremely potent, picomolar inhibition of the MraY enzyme.[12] Liposidomycins also show significant inhibitory activity against MraY.[10]

Experimental Protocols

To ensure reproducibility and enable further comparative studies, detailed experimental protocols for key assays are provided below.

MraY Inhibition Assay (Fluorescence-Based)

This protocol is adapted from methods used to assess MraY inhibitory activity.[11][12]

1. Materials:

• Purified MraY enzyme preparation (e.g., from E. coli overexpressing the target MraY).
• Fluorescently labeled substrate: UDP-MurNAc-pentapeptide-NDB.
• Lipid substrate: Undecaprenyl phosphate (C55-P).
• Assay buffer: 50 mM HEPES (pH 7.5), 100 mM KCl, 20 mM MgCl2, 0.1% Triton X-100.
• Test compounds (MraY inhibitors) dissolved in DMSO.
• 96-well microplates (black, low-binding).
• Fluorescence plate reader.

2. Procedure:

• Prepare serial dilutions of the test compounds in DMSO.
• In a 96-well plate, add the assay buffer.
• Add the test compound dilutions to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).
• Add the purified MraY enzyme to all wells except the negative control and incubate for 15 minutes at room temperature.
• Initiate the reaction by adding a mixture of the fluorescent substrate and the lipid substrate to all wells.
• Monitor the decrease in fluorescence (due to the transfer of the fluorescent group to the lipid phase) over time using a fluorescence plate reader (e.g., excitation at 470 nm and emission at 530 nm).
• Calculate the rate of reaction for each inhibitor concentration.
• Determine the IC50 value by plotting the reaction rate against the inhibitor concentration and fitting the data to a dose-response curve.[8]

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This protocol is based on standard antimicrobial susceptibility testing methods.[7][14][15][16]

1. Materials:

• Bacterial strains of interest (e.g., S. aureus, E. coli).
• Cation-adjusted Mueller-Hinton Broth (CAMHB).
• Test compounds (MraY inhibitors) dissolved in a suitable solvent (e.g., water, DMSO).
• Sterile 96-well microplates.
• Bacterial inoculum standardized to a specific cell density (e.g., 5 x 10^5 CFU/mL).
• Incubator.
• Microplate reader (optional, for OD measurements).

2. Procedure:

• Prepare serial two-fold dilutions of the test compounds in CAMHB directly in the 96-well plate.
• Add the standardized bacterial inoculum to each well containing the diluted compound.
• Include a positive control (bacteria in broth without inhibitor) and a negative control (broth only).
• Incubate the plate at 37°C for 18-24 hours.
• Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[7] Alternatively, the optical density at 600 nm can be measured using a microplate reader.

Conclusion

Caprazamycin B and other MraY inhibitors represent a promising class of antibacterial agents with a novel mechanism of action. While muraymycins exhibit exceptional enzymatic inhibition, and tunicamycins show potent antibacterial activity, issues like cellular permeability and off-target toxicity need to be addressed. Caprazamycin B's activity against clinically relevant pathogens like M. tuberculosis makes it a particularly interesting lead compound for further development.[9] The experimental protocols provided herein offer a standardized framework for future comparative evaluations of these and other novel MraY inhibitors, facilitating the rational design of new antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. Structures of bacterial MraY and human GPT provide insights into rational antibiotic design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Muraymycin Nucleoside Antibiotics: Structure-Activity Relationship for Variations in the Nucleoside Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The challenges and opportunities of developing small molecule inhibitors of MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a natural product optimization strategy for inhibitors against MraY, a promising antibacterial target - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 8. IC50 - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Tunicamycins from Marine-Derived Streptomyces bacillaris Inhibit MurNAc-Pentapeptide Translocase in Staphylococcus aureus [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Insights into the Target Interaction of Naturally Occurring Muraymycin Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caprazamycins: Promising lead structures acting on a novel antibacterial target MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. researchgate.net [researchgate.net]

Paving the Way for Novel Tuberculosis Treatment: A Comparative Guide to the Synergistic Potential of Caprazamycin B

For Immediate Release

In the global fight against tuberculosis (TB), particularly multidrug-resistant strains, the exploration of novel therapeutic strategies is paramount. This guide offers researchers, scientists, and drug development professionals a comprehensive evaluation of the potential synergistic effects of Caprazamycin B (CPZEN B), a promising anti-TB agent, with existing first- and second-line tuberculosis drugs. While direct experimental synergy data for Caprazamycin B is not yet publicly available, this document provides a robust framework for future investigation by detailing the compound's mechanism of action, hypothesizing its synergistic potential with current therapies, and outlining standardized experimental protocols for validation.

The Promise of Caprazamycin B: A Novel Mechanism of Action

Caprazamycin B is a liponucleoside antibiotic that exhibits potent antimycobacterial activity, including against multidrug-resistant Mycobacterium tuberculosis.[1] Its novel mechanism of action targets the phospho-MurNAc-pentapeptide translocase (MraY), an essential enzyme in the early stages of peptidoglycan biosynthesis, a critical component of the bacterial cell wall.[1][2][3][4] By inhibiting MraY, Caprazamycin B effectively disrupts the formation of the mycobacterial cell wall, leading to cell death.[2][3][4][5] This unique target distinguishes it from many existing anti-TB drugs and presents a compelling case for its use in combination therapy to combat the development of resistance.

Hypothesizing Synergy: A Multi-Targeted Approach

The principle of synergistic drug combinations lies in targeting multiple, distinct pathways essential for bacterial survival. This multi-pronged attack can lead to enhanced bactericidal activity, reduced treatment duration, and a lower likelihood of emerging drug resistance. Given that Caprazamycin B inhibits a crucial step in cell wall synthesis, it is hypothesized to have strong synergistic potential with TB drugs that act on different cellular processes.

The following table outlines the theoretical basis for potential synergy between Caprazamycin B and current first- and second-line TB drugs.

Drug Class	Drug	Mechanism of Action	Theoretical Basis for Synergy with Caprazamycin B
First-Line Drugs
Rifamycins	Rifampicin	Inhibits DNA-dependent RNA polymerase, thus blocking transcription.[6][7]	High Potential. The simultaneous disruption of cell wall integrity by Caprazamycin B and inhibition of essential protein synthesis by Rifampicin would attack the bacterium on two critical fronts, likely leading to enhanced killing. Increased cell wall permeability caused by Caprazamycin B may also enhance the intracellular concentration of Rifampicin.[8]
Hydrazides	Isoniazid	Inhibits the synthesis of mycolic acids, key components of the mycobacterial cell wall.[6][7]	Moderate to High Potential. While both drugs target cell wall synthesis, they act on different pathways (peptidoglycan vs. mycolic acid). This dual blockade of cell wall construction could be highly effective.
Pyrazines	Pyrazinamide	Disrupts membrane energetics and transport functions, particularly in the acidic intracellular environment.[6][7]	High Potential. Combining a cell wall inhibitor with a drug that destabilizes the cell membrane and its energy production could lead to rapid bactericidal activity.
Ethambutol Analogues	Ethambutol	Inhibits arabinosyl transferases, disrupting the synthesis of the arabinogalactan layer of the cell wall.[6][7]	Moderate Potential. Similar to isoniazid, this combination targets two different aspects of cell wall biosynthesis, which could be synergistic.
Aminoglycosides	Streptomycin	Binds to the 30S ribosomal subunit, inhibiting protein synthesis.[6]	High Potential. The combination of a cell wall inhibitor and a protein synthesis inhibitor is a classic synergistic pairing. Weakening the cell wall could facilitate the entry of streptomycin to its ribosomal target.
Second-Line Drugs
Fluoroquinolones	Moxifloxacin, Levofloxacin	Inhibit DNA gyrase and topoisomerase IV, interfering with DNA replication and repair.[9]	High Potential. Targeting both cell wall synthesis and DNA replication would exert immense stress on the bacterium, likely resulting in potent synergy.
Aminoglycosides (Injectable)	Amikacin, Kanamycin	Inhibit protein synthesis by binding to the 16S rRNA of the 30S ribosomal subunit.[9]	High Potential. Similar to streptomycin, the combination with a cell wall inhibitor is expected to be highly synergistic.
Polypeptides	Capreomycin	Binds to the ribosome and inhibits protein synthesis.[9]	High Potential. The rationale for synergy is the same as for other protein synthesis inhibitors.
Thioamides	Ethionamide	Inhibits mycolic acid synthesis, similar to isoniazid.[10]	Moderate to High Potential. Dual targeting of different aspects of cell wall synthesis is likely to be effective.
Cyclic Peptides	Cycloserine	Inhibits peptidoglycan synthesis by acting as an analog of D-alanine.[9]	Moderate Potential. As both drugs target peptidoglycan synthesis, the interaction could be additive or synergistic, depending on the specific steps they inhibit.
Diarylquinolines	Bedaquiline	Inhibits ATP synthase, disrupting cellular energy production.[6]	High Potential. The combination of disrupting cell wall integrity and shutting down the cell's energy supply would be a powerful two-pronged attack.
Nitroimidazoles	Delamanid, Pretomanid	Inhibit mycolic acid synthesis and release reactive nitrogen species.[6]	High Potential. This combination offers a multi-faceted attack: disruption of the cell wall, inhibition of a key cell wall component, and the introduction of toxic radicals.

Experimental Protocols for Synergy Evaluation

To empirically validate the synergistic potential of Caprazamycin B, standardized in vitro assays are essential. The following are detailed methodologies for the checkerboard and time-kill kinetics assays, which are the cornerstones of synergy testing.

Checkerboard (Microdilution) Assay

The checkerboard assay is a widely used method to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the interaction between two antimicrobial agents.[11]

1. Preparation of Reagents and Media:

• Prepare stock solutions of Caprazamycin B and the comparator TB drug in an appropriate solvent (e.g., DMSO).

• Use Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 as the culture medium.[12]

2. Inoculum Preparation:

• Culture Mycobacterium tuberculosis H37Rv (or other relevant strains) in 7H9 broth to mid-log phase.

• Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

• Dilute the suspension to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in the assay wells.[13]

3. Assay Setup:

• In a 96-well microtiter plate, create a two-dimensional gradient of the two drugs.

• Serially dilute Caprazamycin B along the rows and the comparator drug along the columns.

• Each well will contain a unique combination of concentrations of the two drugs.

• Include wells with each drug alone to determine the Minimum Inhibitory Concentration (MIC) of the individual agents.

• Also include a drug-free well as a growth control.

4. Incubation and Reading:

• Inoculate each well with the prepared bacterial suspension.

• Seal the plates and incubate at 37°C for 7-14 days.

• Determine the MIC for each drug alone and in combination by visual inspection for turbidity or by using a growth indicator like Resazurin.[12]

5. Data Analysis:

• Calculate the FIC for each drug: FIC = (MIC of drug in combination) / (MIC of drug alone).

• Calculate the FIC Index (FICI) for each combination: FICI = FIC of Caprazamycin B + FIC of comparator drug.

• Interpret the results as follows:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0[12]

Time-Kill Kinetics Assay

The time-kill kinetics assay provides a dynamic picture of the bactericidal or bacteriostatic activity of drug combinations over time.[14][15]

1. Preparation:

• Prepare culture medium and drug solutions as described for the checkerboard assay.

• Prepare a mid-log phase culture of M. tuberculosis.

2. Assay Setup:

• In sterile culture tubes or flasks, add the bacterial inoculum to the broth containing the drugs at specific concentrations (e.g., at their individual MICs, and at synergistic concentrations identified from the checkerboard assay).

• Include a drug-free growth control and controls for each drug alone.

3. Sampling and Viable Cell Counting:

• Incubate the cultures at 37°C with shaking.

• At predetermined time points (e.g., 0, 24, 48, 72, 96, and 168 hours), withdraw aliquots from each culture.

• Perform serial dilutions of the aliquots and plate them on Middlebrook 7H10 or 7H11 agar plates.

• Incubate the plates at 37°C for 3-4 weeks, until colonies are visible.

• Count the number of colony-forming units (CFU) for each time point and treatment condition.

4. Data Analysis:

• Plot the log10 CFU/mL versus time for each drug combination and control.

• Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at a specific time point by the combination compared with the most active single agent.

• Antagonism is defined as a ≥ 2-log10 increase in CFU/mL.

• An additive effect is a < 2-log10 change in CFU/mL.

Visualizing the Potential for Synergy

The following diagrams illustrate the proposed mechanism of action of Caprazamycin B in the context of other TB drug targets and a general workflow for evaluating drug synergy.

Caption: Potential synergistic targets of Caprazamycin B and existing TB drugs.

Caption: A generalized workflow for assessing the synergistic effects of new drug candidates.

Conclusion and Future Directions

The emergence of novel anti-tuberculosis agents like Caprazamycin B, with its unique mechanism of action, offers new hope in the development of more effective and shorter treatment regimens. While definitive experimental data on its synergistic effects with existing TB drugs is eagerly awaited, the theoretical framework presented in this guide strongly suggests a high potential for beneficial interactions. By targeting the underexploited MraY enzyme in the peptidoglycan synthesis pathway, Caprazamycin B is well-positioned to act in concert with drugs that inhibit other critical cellular functions in Mycobacterium tuberculosis.

The experimental protocols detailed herein provide a clear roadmap for the systematic evaluation of these potential synergies. Future in vitro studies using checkerboard and time-kill assays are the essential next steps to quantify these interactions. Positive findings from such studies would provide a strong rationale for advancing the most promising combinations to preclinical animal models and, ultimately, to clinical trials. The strategic combination of Caprazamycin B with existing TB drugs could represent a significant advancement in our ability to combat this persistent global health threat.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caprazamycins: Promising lead structures acting on a novel antibacterial target MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The challenges and opportunities of developing small molecule inhibitors of MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How do different drug classes work in treating Tuberculosis? [synapse.patsnap.com]
• 7. unisciencepub.com [unisciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Jornal Brasileiro de Pneumologia - Antituberculosis drugs: Drug interactions, adverse effects, and use in special situations. Part 2: Second line drugs [jornaldepneumologia.com.br]
• 11. checkerboard microdilution method: Topics by Science.gov [science.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of compound kill kinetics against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of the Safety Profiles of Caprazamycin B and Second-Line Tuberculosis Drugs

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) necessitates the development of novel therapeutics with improved safety and efficacy profiles. Caprazamycin B (CPZ-B), a liponucleoside antibiotic, has demonstrated potent antimycobacterial activity. This guide provides a head-to-head comparison of the safety profile of Caprazamycin B with currently approved second-line TB drugs, supported by available experimental data.

Executive Summary

Second-line tuberculosis drugs are essential for treating resistant infections but are often associated with a significant burden of adverse effects, impacting patient adherence and treatment outcomes. These toxicities range from gastrointestinal disturbances and hepatotoxicity to severe neurological and cardiac events. Preclinical data on Caprazamycin B and its analog, CPZEN-45, suggest a favorable safety profile with high selectivity for its bacterial target and low in vitro cytotoxicity. However, comprehensive in vivo toxicology data for Caprazamycin B are not yet publicly available, limiting a direct clinical comparison. This guide summarizes the known safety profiles to aid researchers in the ongoing evaluation and development of new anti-tubercular agents.

Comparative Safety Profiles: Caprazamycin B vs. Second-Line TB Drugs

The following tables summarize the reported adverse effects and available safety data for Caprazamycin B and key second-line TB drugs.

Table 1: Preclinical Safety Profile of Caprazamycin B

Parameter	Caprazamycin B / CPZEN-45	Data Source
In Vitro Cytotoxicity	No cytotoxicity observed in cell assays for CPZEN-45.[1][2]	Published Research
In Vivo Cytotoxicity (mice)	No in vivo cytotoxicity observed for Caprazamycin B.[3]	Published Research
Selectivity Index (SI)	>1500 for Caprazamycin B.[3]	Published Research
LD50	Data not available	-
NOAEL	Data not available	-

Table 2: Clinical Adverse Events of Second-Line TB Drugs (% incidence)

Adverse Event	Cycloserine	Ethionamide	Para-aminosalicylic Acid	Bedaquiline	Delamanid	Linezolid
Gastrointestinal	Common	Common (up to 50%)	Common (up to 50%)	Nausea (38%), Diarrhea (26%)	Nausea (38.3%), Vomiting (33.1%), Diarrhea (29.2%)	Nausea (16.7%), Diarrhea
Hepatotoxicity	Rare	~2-5%[4][5]	Rare, but can be severe	Elevated transaminases	-	Rare
Neurotoxicity	Psychiatric (5.7%) [6], CNS (1.1%)[6], Peripheral Neuropathy	Peripheral & Optic Neuritis (1-2%)[4]	Rare	Headache (28%), Dizziness (23%)	Headache (41.1%), Dizziness (30.1%)	Peripheral Neuropathy (30-47.1%) [7][8], Optic Neuritis (5.8-19%) [7][9]
Cardiotoxicity	-	-	Rare (Pericarditis)	QTc Prolongation (>500ms: 3.2-11%) [10][11]	QTc Prolongation (>500ms: 2-5.3%) [12]	-
Ototoxicity	-	-	-	-	-	-
Hematological	-	-	Rare (Hemolytic anemia)	-	-	Anemia (38.1%), Thrombocytopenia (11.8%)[8]
Endocrine	-	Hypothyroidism[4]	Hypothyroidism	-	-	-
Other	Hallucinations (rare)[13]	Metallic taste, Alopecia[4]	Hypersensitivity reactions	Arthralgia (17%)	-	-

Note: Percentages are derived from various clinical studies and meta-analyses and may vary depending on the study population and regimen.

Experimental Protocols

Detailed methodologies for key safety and toxicity assessments are crucial for the standardized evaluation of new drug candidates.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a drug that inhibits cell growth by 50% (IC50), providing a measure of its potential cytotoxicity.

Protocol:

• Cell Seeding: Plate a suitable human cell line (e.g., HepG2 for liver cells) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Caprazamycin B) in the cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. The IC50 value is determined by plotting cell viability against the logarithm of the compound concentration.

Hepatotoxicity Assay Using Primary Human Hepatocytes

This assay provides a more physiologically relevant model for assessing drug-induced liver injury.

Protocol:

• Hepatocyte Plating: Thaw cryopreserved primary human hepatocytes and seed them onto collagen-coated plates in the appropriate medium. Allow the cells to attach and form a monolayer.[14][15]

• Compound Exposure: Treat the hepatocytes with various concentrations of the test compound for a defined period (e.g., 24-48 hours).

• Endpoint Analysis: Assess hepatotoxicity through multiple endpoints:

  • Cell Viability: Use assays like the MTT or LDH (lactate dehydrogenase) release assay.

  • Mitochondrial Function: Measure changes in mitochondrial respiration using techniques like the Seahorse XF Mito Stress Test.

  • Enzyme Leakage: Quantify the release of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) into the culture medium.

  • Bile Salt Export Pump (BSEP) Inhibition: Evaluate the potential for drug-induced cholestasis.

Cardiotoxicity Assessment (hERG Assay)

The hERG (human Ether-à-go-go-Related Gene) potassium channel is critical for cardiac repolarization. Inhibition of this channel can lead to QT interval prolongation and potentially fatal arrhythmias.

Protocol:

• Cell Line: Use a stable mammalian cell line (e.g., HEK293) that expresses the hERG channel.

• Patch-Clamp Electrophysiology:

  • A whole-cell patch-clamp technique is used to measure the ionic current through the hERG channels.

  • Establish a stable baseline recording of the hERG current.

  • Perfuse the cells with increasing concentrations of the test compound.

  • Record the changes in the hERG current at each concentration.

• Data Analysis: Calculate the percentage of hERG channel inhibition at each concentration and determine the IC50 value.

Ototoxicity Assessment (Auditory Brainstem Response)

This in vivo method assesses hearing function in animal models.

Protocol:

• Animal Model: Use a suitable animal model, such as rats or guinea pigs.

• Baseline ABR: Anesthetize the animal and place electrodes to record auditory brainstem responses (ABR). Present a series of auditory stimuli (clicks or tone bursts) at different frequencies and intensities to establish a baseline hearing threshold.

• Drug Administration: Administer the test compound to the animals for a specified duration and dosage regimen.

• Follow-up ABR: Perform ABR testing at various time points during and after drug administration to detect any shifts in the hearing threshold.

• Histopathology: After the final ABR, the cochleae can be harvested for histological examination to assess for damage to hair cells.

Visualizing Workflows and Pathways

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Logical Relationship of Preclinical Safety Assessment

Caption: Logical flow of preclinical safety and toxicity assessment for a new drug candidate.

Conclusion

The development of safer and more effective treatments for drug-resistant tuberculosis is a global health priority. While second-line drugs are indispensable, their use is often complicated by significant toxicity. Caprazamycin B, based on limited preclinical data, shows promise as a candidate with a potentially wider therapeutic window. The high selectivity index of Caprazamycin B is particularly encouraging, suggesting a lower likelihood of off-target effects.[3] However, a comprehensive preclinical toxicology package, including in vivo studies to determine the NOAEL and to assess for specific organ toxicities, is essential before its safety profile can be confidently compared to established second-line agents in a clinical context. The experimental protocols and workflows outlined in this guide provide a framework for the continued evaluation of Caprazamycin B and other novel anti-tubercular candidates. Rigorous and standardized safety assessment will be paramount in advancing new therapies that can improve outcomes for patients with drug-resistant tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. droracle.ai [droracle.ai]
• 5. Ethionamide - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Safety of cycloserine and terizidone for the treatment of drug-resistant tuberculosis: a meta-analysis - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Case Report: Linezolid-associated toxic optic neuropathy in patients with pulmonary tuberculosis: case series and mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 9. Linezolid-Associated Optic Neuropathy in Drug-Resistant Tuberculosis Patients in Mumbai, India | PLOS One [journals.plos.org]
• 10. Bedaquiline for multidrug-resistant tuberculosis and QTc prolongation in California - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cardiac safety of bedaquiline: a systematic and critical analysis of the evidence | European Respiratory Society [publications.ersnet.org]
• 12. Recent evidence on delamanid use for rifampicin-resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. publications.ersnet.org [publications.ersnet.org]
• 14. agilent.com [agilent.com]
• 15. resources.revvity.com [resources.revvity.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Caprazamycin B: A Guide for Laboratory Professionals

This guide offers essential, immediate safety and logistical information, including operational and disposal plans, to address procedural questions and build a foundation of trust in laboratory safety and chemical handling.

Core Principles of Caprazamycin B Disposal

The primary objective in disposing of Caprazamycin B is to prevent its release into the environment where it could contribute to antimicrobial resistance and harm aquatic life. The secondary objective is to ensure the safety of all personnel involved in the handling and disposal process. All waste containing Caprazamycin B should be treated as biohazardous and chemical waste, following the strictest applicable local, state, and federal regulations.

Disposal Procedures for Different Waste Streams

Given that Caprazamycin B may be present in various forms within a laboratory setting, it is crucial to categorize the waste and follow the appropriate disposal path.

Waste Type	Recommended Disposal Method	Key Considerations
Solid Waste (e.g., contaminated gloves, bench paper, plasticware)	Segregate into a clearly labeled biohazardous waste container.	Ensure the container is puncture-resistant and has a lid. Do not mix with general laboratory trash. Arrange for pickup and disposal by a certified biohazardous waste contractor.
Liquid Waste (e.g., cell culture media, buffer solutions)	Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container.	Do not pour down the drain. The container should be compatible with the solvents used. Follow your institution's chemical waste disposal procedures.
Sharps (e.g., needles, syringes, Pasteur pipettes)	Immediately place in a designated, puncture-proof sharps container.	Never recap, bend, or break needles. Seal the container when it is no more than three-quarters full. Dispose of through a certified medical or biohazardous waste disposal service.
Unused or Expired Pure Compound	Treat as hazardous chemical waste.	Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on the disposal of pure antibiotic compounds. This will likely involve incineration by a licensed waste disposal facility.

Experimental Protocols for Waste Deactivation (General Guidance)

While specific deactivation protocols for Caprazamycin B are not published, general methods for inactivating antibiotics in a laboratory setting can be adapted. It is imperative to validate any deactivation method for its effectiveness before implementation.

Autoclaving: For liquid waste that does not contain volatile or heat-labile hazardous chemicals, autoclaving may be a suitable initial step before collection as chemical waste. However, the effectiveness of autoclaving in degrading Caprazamycin B has not been documented.

Chemical Inactivation: Treatment with strong acids, bases, or oxidizing agents could potentially degrade Caprazamycin B. However, this should only be performed by trained personnel in a controlled environment, such as a fume hood, and with a thorough understanding of the potential reaction products and their hazards. The resulting mixture must still be disposed of as hazardous chemical waste.

Logical Workflow for Caprazamycin B Disposal

The following diagram illustrates a general decision-making process for the proper disposal of waste containing Caprazamycin B.

Caption: Decision workflow for Caprazamycin B waste disposal.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific safety and disposal protocols and contact your Environmental Health and Safety (EHS) department for detailed instructions. The absence of specific published disposal procedures for Caprazamycin B underscores the importance of a cautious and compliant approach to its waste management.